trans-3-Fluorocyclobutanamine hydrochloride

• CAS: 1408075-99-9

Core Science & Biosynthesis

An In-Depth Technical Guide to trans-3-Fluorocyclobutanamine Hydrochloride: A Key Building Block for Modern Drug Discovery

Introduction: The Strategic Role of Fluorinated Scaffolds in Medicinal Chemistry

In the landscape of modern drug discovery, the quest for novel molecular architectures that confer enhanced pharmacological properties is perpetual. Among the most successful strategies has been the incorporation of fluorine into drug candidates. The unique physicochemical properties of fluorine—its high electronegativity, small van der Waals radius, and the strength of the carbon-fluorine bond—can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to its biological target.[1][2]

The cyclobutane ring, a "bioisostere" for larger and more flexible alkyl chains or phenyl rings, offers a rigid, three-dimensional scaffold that can orient substituents in precise vectors, often leading to improved potency and selectivity. When these two concepts are merged, we arrive at fluorinated cyclobutane building blocks, such as trans-3-Fluorocyclobutanamine hydrochloride. This molecule is of significant interest to researchers in pharmaceutical and medicinal chemistry as it combines the conformational rigidity of the cyclobutane core with the advantageous properties imparted by the fluorine atom. This guide provides an in-depth analysis of its chemical properties, synthesis, and applications for professionals in drug development.

Physicochemical and Structural Properties

trans-3-Fluorocyclobutanamine hydrochloride is a white to off-white solid at room temperature.[3][4] Its structure features a cyclobutane ring with a fluorine atom and an amino group in a trans-1,3-disubstitution pattern. The hydrochloride salt form enhances its stability and aqueous solubility, making it amenable to a variety of synthetic and biological applications.

Structural and Molecular Data

Property	Value	Source(s)
IUPAC Name	rel-(1r,3r)-3-fluorocyclobutan-1-amine hydrochloride	[5][6]
CAS Number	1408075-99-9	[5][7]
Molecular Formula	C₄H₉ClFN	[5][6]
Molecular Weight	125.57 g/mol	[5][6]
Appearance	White to off-white solid	[3][4]
Purity	≥97.0% (by NMR)	[8]
Storage	2-8°C, protect from light, stored under nitrogen	[5][8]
Melting Point	Not available in cited literature.
Boiling Point	Not available in cited literature.
Solubility	Expected to be soluble in water and polar protic solvents.

Spectroscopic Signature

While a publicly available, detailed spectrum for this specific compound is scarce, a Certificate of Analysis confirms its structure is consistent with ¹H NMR data.[8] Based on the known structure and general principles of NMR spectroscopy for similar fluorinated compounds, the following spectral characteristics can be anticipated:

• ¹H NMR: The proton spectrum would be complex due to the rigid cyclobutane ring and splitting from the fluorine atom. One would expect to see multiplets for the methine protons (CH-F and CH-NH₃⁺) and the methylene protons (CH₂). The proton attached to the same carbon as the fluorine would exhibit a large coupling constant with the fluorine atom.

• ¹³C NMR: The carbon spectrum would show four distinct signals for the cyclobutane ring carbons. The carbon atom bonded to fluorine (C-F) would appear as a doublet with a large one-bond carbon-fluorine coupling constant (¹JC-F), typically in the range of 200-250 Hz.[9] The carbon bonded to the amino group (C-N) would also be clearly identifiable.

• Mass Spectrometry: The mass spectrum would be expected to show a parent ion corresponding to the free base (C₄H₈FN) at m/z 89.06, with fragmentation patterns typical for cyclobutane rings and amines.

Synthesis and Manufacturing

The synthesis of trans-3-Fluorocyclobutanamine hydrochloride is a multi-step process that leverages commercially available starting materials. A common and efficient strategy involves the use of 3-oxocyclobutanecarboxylic acid as a key precursor.[10] The following experimental protocol is a representative synthesis based on established methodologies for creating fluorinated cyclobutylamines.[10][11][12]

Synthetic Workflow Diagram

Caption: A representative synthetic pathway to trans-3-Fluorocyclobutanamine hydrochloride.

Detailed Experimental Protocol

Step 1: Synthesis of N-tert-Butoxycarbonyl-3-oxocyclobutanamine

• To a solution of 3-oxocyclobutanecarboxylic acid in a suitable solvent (e.g., toluene), add diphenylphosphoryl azide (DPPA) and triethylamine.

• Heat the mixture to initiate the Curtius rearrangement, forming an isocyanate intermediate.

• Add tert-butanol to trap the isocyanate, yielding N-tert-butoxycarbonyl-3-oxocyclobutanamine (Boc-3-oxocyclobutanamine) after purification by column chromatography.

Step 2: Reduction to cis-N-Boc-3-hydroxycyclobutanamine

• Dissolve the Boc-3-oxocyclobutanamine in methanol or ethanol and cool the solution to 0°C.

• Add sodium borohydride (NaBH₄) portion-wise, maintaining the temperature below 5°C. The reduction of the ketone is stereoselective, primarily yielding the cis-alcohol.

• After the reaction is complete, quench with a weak acid and extract the product. Purify by crystallization or chromatography.

Step 3: Deoxyfluorination to trans-N-Boc-3-fluorocyclobutanamine

• Dissolve the cis-N-Boc-3-hydroxycyclobutanamine in dichloromethane in a fluorinated polymer flask.

• Cool the solution to -78°C and slowly add a deoxyfluorinating agent such as diethylaminosulfur trifluoride (DAST) or Deoxo-Fluor®. This reaction proceeds via an Sₙ2 mechanism, resulting in an inversion of stereochemistry to the trans product.

• Allow the reaction to warm to room temperature and stir until completion. Quench carefully with a saturated aqueous solution of sodium bicarbonate.

• Extract the product and purify by column chromatography.

Step 4: Deprotection and Salt Formation

• Dissolve the trans-N-Boc-3-fluorocyclobutanamine in a suitable solvent like diethyl ether or isopropanol.

• Add a solution of hydrochloric acid in the same solvent.

• The hydrochloride salt will precipitate out of the solution. Collect the solid by filtration, wash with cold solvent, and dry under vacuum to yield trans-3-Fluorocyclobutanamine hydrochloride as a white to off-white solid.[8]

Chemical Reactivity and Field-Proven Insights

The reactivity of trans-3-Fluorocyclobutanamine hydrochloride is primarily dictated by the primary amine functionality. The fluorine atom, being highly electronegative, influences the basicity of the amine.

Impact of Fluorine on Basicity

The electron-withdrawing nature of the fluorine atom reduces the electron density on the nitrogen atom through an inductive effect. This makes the amine less basic (lowers its pKa) compared to its non-fluorinated counterpart, cyclobutanamine. Studies on related 3-fluorocyclobutylamines have shown a decrease in pKa of about 0.8 units, a significant change that can be crucial for modulating the ionization state of a drug molecule at physiological pH.[10] This modulation can, in turn, affect properties like cell permeability and target binding.

Reactions of the Amino Group

As a primary amine, trans-3-Fluorocyclobutanamine hydrochloride readily undergoes a variety of common organic reactions, making it a versatile building block:

• N-Acylation: It can be acylated with acid chlorides or anhydrides to form amides.

• N-Alkylation: It can be alkylated with alkyl halides.

• Reductive Amination: The free base can react with aldehydes and ketones in the presence of a reducing agent to form secondary and tertiary amines.

• Urea and Thiourea Formation: It reacts with isocyanates and isothiocyanates to form ureas and thioureas, respectively.

Caption: Common reactions of the amino group in trans-3-Fluorocyclobutanamine.

Applications in Drug Development

The strategic incorporation of the trans-3-fluorocyclobutanamine moiety into drug candidates is driven by the desire to fine-tune pharmacokinetic and pharmacodynamic properties.[1] The rigid cyclobutane scaffold can act as a conformationally restricted linker or as a non-classical bioisostere for other groups, while the fluorine atom can enhance metabolic stability by blocking potential sites of oxidation.

While specific, publicly disclosed drug candidates containing this exact fragment are not readily found in the cited literature, the value of similar fluorinated cyclobutane building blocks is well-established in medicinal chemistry.[10][13] They are frequently employed in the synthesis of inhibitors for enzymes such as kinases and proteases, as well as ligands for G-protein coupled receptors. The trans-stereochemistry allows for specific spatial orientation of substituents, which can be critical for achieving high-affinity binding to a protein target.

Safety and Handling

trans-3-Fluorocyclobutanamine hydrochloride should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. It should be used in a well-ventilated area or a fume hood.

Based on available safety data, the compound is classified with the following hazard statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Standard precautionary measures include avoiding contact with skin and eyes, and avoiding inhalation of the dust. In case of contact, rinse the affected area with plenty of water.

Conclusion

trans-3-Fluorocyclobutanamine hydrochloride is a valuable and versatile building block for medicinal chemistry and drug discovery. Its unique combination of a conformationally rigid cyclobutane scaffold and a strategically placed fluorine atom allows for the fine-tuning of key drug-like properties. A robust synthetic route from commercially available starting materials makes it an accessible component for library synthesis and lead optimization campaigns. As the demand for novel, three-dimensional chemical matter continues to grow, the importance of building blocks like trans-3-Fluorocyclobutanamine hydrochloride in the development of the next generation of therapeutics is set to increase.

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Introduction: The Strategic Value of Fluorinated Saturated Carbocycles in Modern Drug Discovery

An In-Depth Technical Guide to trans-3-Fluorocyclobutanamine Hydrochloride (CAS 1408075-99-9)

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the quest for molecular scaffolds that confer superior pharmacological properties is perpetual. Among these, small, strained carbocycles like cyclobutanes have emerged as valuable motifs.[1][2] Their rigid, three-dimensional structures offer a powerful tool to enforce specific conformations, restrict metabolically labile sites, and serve as non-aromatic bioisosteres for phenyl rings.[2] The incorporation of fluorine—the most electronegative element—further enhances the utility of these building blocks. Judicious fluorination can profoundly influence a molecule's metabolic stability, membrane permeability, pKa, and binding affinity, making it a cornerstone of modern drug design.[3][4]

This guide provides a comprehensive technical overview of trans-3-Fluorocyclobutanamine hydrochloride (CAS 1408075-99-9), a key building block that marries the conformational rigidity of the cyclobutane ring with the potent electronic effects of fluorine. We will explore its synthesis, characterization, applications, and the scientific rationale that underpins its use in the development of novel therapeutics.

Physicochemical Profile and Molecular Attributes

The unique properties of trans-3-Fluorocyclobutanamine arise from the interplay between the puckered cyclobutane core, the electron-withdrawing fluorine atom, and the basic amino group. The trans stereochemistry places the fluorine and amine substituents on opposite faces of the ring, minimizing steric hindrance and creating a distinct vector for molecular interactions.

Fluorination has a significant impact on the basicity of the amino group. The strong inductive effect of the fluorine atom withdraws electron density from the carbocyclic ring, lowering the pKa of the amine compared to its non-fluorinated analog.[5] This modulation is a critical design element in drug discovery, as it can be used to tune a molecule's ionization state at physiological pH, thereby affecting its solubility, cell permeability, and target engagement.

Table 1: Core Physicochemical and Structural Data

Property	Value	Source
CAS Number	1408075-99-9	[6][7]
Molecular Formula	C₄H₉ClFN	[6][8]
Molecular Weight	125.57 g/mol	[8][9]
IUPAC Name	rel-(1r,3r)-3-fluorocyclobutan-1-amine hydrochloride	[7]
SMILES	N[C@H]1CC1.[H]Cl	[8]
Purity (Typical)	≥95-97%	[7][9]
Storage Conditions	Inert atmosphere, 2-8°C	[6]

Synthesis and Manufacturing Pathway

The synthesis of 3-fluorocyclobutylamines often begins from commercially available precursors like 3-oxocyclobutane carboxylic acid.[5] The pathway described below is a representative, multi-step sequence that leverages established chemical transformations to achieve the desired trans stereochemistry with high fidelity.

Causality in Synthesis: The choice of a Boc-protecting group for the amine is critical; it prevents side reactions during the fluorination step and directs the stereochemical outcome. Deoxyfluorination with reagents like DAST or Deoxo-Fluor® is a standard method for converting hydroxyl groups to fluorides. The final deprotection under acidic conditions yields the desired hydrochloride salt, which often improves the compound's stability and handling characteristics.

Caption: A representative synthetic workflow for the target compound.

Protocol 1: Synthesis of trans-3-Fluorocyclobutanamine HCl

Step 1: Synthesis of tert-butyl (3-oxocyclobutyl)carbamate (C)

• To a solution of 3-oxocyclobutane carboxylic acid (1.0 eq) in toluene, add diphenylphosphoryl azide (DPPA, 1.1 eq) and triethylamine (1.2 eq).

• Heat the mixture to 80°C and stir for 2-4 hours until the reaction is complete (monitored by TLC/LC-MS).

• Add tert-butanol (3.0 eq) to the reaction mixture and continue heating at 80°C overnight.

• Cool the reaction, dilute with ethyl acetate, and wash sequentially with saturated NaHCO₃ solution and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure. Purify the residue by column chromatography to yield the Boc-protected ketone.

Step 2: Synthesis of tert-butyl cis-(3-hydroxycyclobutyl)carbamate (E)

• Dissolve the ketone (1.0 eq) from the previous step in anhydrous THF and cool to -78°C under a nitrogen atmosphere.

• Add L-Selectride (1.1 eq, 1.0 M solution in THF) dropwise, maintaining the temperature at -78°C.

• Stir for 1-2 hours. The stereoselective reducing agent preferentially attacks from the less hindered face, yielding the cis-alcohol.

• Quench the reaction by slow addition of water, followed by 1M NaOH and 30% H₂O₂.

• Warm to room temperature, extract with ethyl acetate, and wash the combined organic layers with brine.

• Dry, concentrate, and purify by chromatography to isolate the cis-alcohol.

Step 3: Synthesis of tert-butyl trans-(3-fluorocyclobutyl)carbamate (G)

• Dissolve the cis-alcohol (1.0 eq) in anhydrous dichloromethane (DCM) and cool to 0°C.

• Add diethylaminosulfur trifluoride (DAST, 1.3 eq) dropwise.

• Allow the reaction to warm slowly to room temperature and stir overnight. The fluorination proceeds via an SN2 mechanism, inverting the stereocenter to produce the desired trans product.

• Carefully quench the reaction by pouring it into a saturated NaHCO₃ solution.

• Separate the layers, extract the aqueous phase with DCM, and combine the organic layers.

• Dry over Na₂SO₄, concentrate, and purify by column chromatography.

Step 4: Synthesis of trans-3-Fluorocyclobutanamine hydrochloride (I)

• Dissolve the trans-Boc protected amine (1.0 eq) in a minimal amount of methanol.

• Add a 4M solution of HCl in 1,4-dioxane (5-10 eq) and stir at room temperature for 2-4 hours.

• Monitor the deprotection by TLC/LC-MS.

• Upon completion, concentrate the solvent under reduced pressure. Triturate the resulting solid with diethyl ether, filter, and dry under vacuum to yield the final product as a white solid.

Quality Control and Analytical Characterization

Ensuring the identity, purity, and stereochemical integrity of the final compound is paramount. A standard battery of analytical techniques is employed for quality control. This process validates the synthetic protocol and ensures the material is suitable for downstream applications in research and development.

Caption: Standard quality control (QC) workflow for batch release.

Table 2: Representative Analytical Data

Technique	Specification	Expected Result
¹H NMR	(400 MHz, D₂O)	Complex multiplets for cyclobutyl protons. Chemical shifts will be influenced by adjacent fluorine and amine groups.
¹⁹F NMR	(376 MHz, D₂O)	A single multiplet corresponding to the fluorine on the cyclobutane ring.
LC-MS (ESI+)	Purity Assessment	>95% purity by UV.
Mass (ESI+)	Mass Verification	Expected m/z: 90.07 [M+H]⁺ (for the free base).
FTIR	Functional Groups	Characteristic peaks for N-H (amine salt), C-F, and C-H bonds.

Protocol 2: Analytical Characterization

• NMR Spectroscopy:

  • Prepare a sample by dissolving ~5-10 mg of the hydrochloride salt in 0.7 mL of a suitable deuterated solvent (e.g., D₂O or DMSO-d₆).

  • Acquire ¹H and ¹⁹F NMR spectra. The coupling patterns and chemical shifts confirm the structure and the trans relationship between the amine and fluorine (via J-coupling constants).

• LC-MS Analysis:

  • Prepare a stock solution of the sample in methanol or water at 1 mg/mL.

  • Dilute to an appropriate concentration (~10-50 µg/mL).

  • Inject onto a C18 reverse-phase column using a gradient of mobile phases (e.g., water/acetonitrile with 0.1% formic acid).

  • Monitor by UV detector (e.g., 210 nm) for purity and by mass spectrometer (in positive electrospray ionization mode) to confirm the mass of the free base.

Application in Medicinal Chemistry: Amide Coupling

As a primary amine, trans-3-Fluorocyclobutanamine hydrochloride is an ideal building block for creating amide libraries via coupling with carboxylic acids. This reaction is fundamental in drug discovery for exploring the structure-activity relationship (SAR) of lead compounds.

Rationale: The cyclobutyl moiety acts as a rigid scaffold, while the fluorine atom can form key hydrogen bonds or other non-covalent interactions within a target protein's binding pocket, potentially enhancing potency and selectivity.

Caption: Standard workflow for an amide bond formation reaction.

Protocol 3: Amide Coupling with a Model Carboxylic Acid

• To a vial containing a solution of the desired carboxylic acid (1.0 eq) in DMF, add HATU (1.1 eq) and N,N-diisopropylethylamine (DIPEA, 3.0 eq). Note: The third equivalent of base is to neutralize the hydrochloride salt of the amine.

• Stir the mixture at room temperature for 15 minutes to pre-activate the carboxylic acid.

• Add trans-3-Fluorocyclobutanamine hydrochloride (1.2 eq) to the activated acid solution.

• Stir the reaction at room temperature for 2-12 hours, monitoring progress by LC-MS.

• Once the reaction is complete, dilute the mixture with ethyl acetate and wash with water (2x) and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product via flash column chromatography on silica gel to yield the pure amide.

• Confirm the structure of the final product by NMR and Mass Spectrometry.

Safety and Handling

Proper handling is essential when working with this or any chemical reagent. The compound should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) should be worn.

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[8][10]

• Precautionary Measures: Wear protective gloves, clothing, and eye/face protection.[7][8] Avoid breathing dust, fumes, or vapors.[7]

• Firefighting: In case of fire, use carbon dioxide, dry chemical powder, or foam. Combustion may produce toxic fumes of NOx, HCl, and HF.[10]

• First Aid: In case of contact, wash skin thoroughly with soap and water. For eye contact, rinse cautiously with water for several minutes. If inhaled, move the person to fresh air. If swallowed, seek medical attention.[8]

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An In-depth Technical Guide to trans-3-Fluorocyclobutanamine Hydrochloride: A Key Building Block for Modern Drug Discovery

Introduction

The strategic incorporation of fluorine and strained carbocyclic scaffolds has become a cornerstone of modern medicinal chemistry. These elements can profoundly influence a molecule's physicochemical and pharmacological properties, including metabolic stability, membrane permeability, pKa, and binding affinity.[1][2] The cyclobutane motif, in particular, offers a three-dimensional structure that can serve as a rigid scaffold, replacing larger cyclic systems or flexible alkyl chains, and providing unique vectors for substituent placement.[3] Within this context, trans-3-Fluorocyclobutanamine hydrochloride has emerged as a valuable and versatile building block for the synthesis of novel therapeutics. Its defined stereochemistry, with the trans relationship between the fluorine and amine substituents, provides a rigid conformational element that is highly sought after in rational drug design.

This technical guide provides a comprehensive overview of the molecular structure, synthesis, characterization, and applications of trans-3-Fluorocyclobutanamine hydrochloride, intended for researchers, scientists, and drug development professionals.

Molecular Structure and Conformational Analysis

The molecular formula of trans-3-Fluorocyclobutanamine hydrochloride is C4H9ClFN, with a molecular weight of 125.57 g/mol .[4][5][6] The IUPAC name is rel-(1r,3r)-3-fluorocyclobutan-1-amine hydrochloride.[5]

Key Structural Features:

Property	Value	Source(s)
CAS Number	1408075-99-9	[5][7]
Molecular Formula	C4H9ClFN	[4][5][6]
Molecular Weight	125.57 g/mol	[4][5][6]
Appearance	White to off-white solid	[6][8]
SMILES	N[C@H]1CC1.Cl[H]	[5]

The defining feature of this molecule is the four-membered cyclobutane ring with a fluorine atom and an ammonium group in a trans-1,3-disubstituted pattern. This stereochemical arrangement has significant implications for the molecule's three-dimensional shape and its interactions with biological targets.

Conformational Landscape of the Cyclobutane Ring

Unlike the planar representation often depicted, the cyclobutane ring is not flat. A planar conformation is energetically disfavored due to significant torsional strain from eclipsing C-H bonds. To alleviate this strain, the ring puckers into a non-planar conformation. The puckered conformation of the cyclobutane ring in trans-3-Fluorocyclobutanamine is expected to be the most stable arrangement. While specific crystallographic data for the title compound is not publicly available, analysis of a closely related derivative, a trans-3-aryl-3-fluorocyclobutylamine, via X-ray crystallography provides valuable insights.[9] In this analogue, the cyclobutane ring adopts a puckered conformation, and the trans orientation of the substituents is clearly defined.[9] This puckering is crucial as it dictates the spatial orientation of the fluorine and amine groups, influencing how the molecule presents itself to a binding pocket.

Caption: Puckered conformation of the cyclobutane ring in trans-3-Fluorocyclobutanamine.

Physicochemical Properties: The Impact of Fluorine

The introduction of a highly electronegative fluorine atom has a profound impact on the physicochemical properties of the parent cyclobutanamine.

• Basicity (pKa): The electron-withdrawing nature of the fluorine atom significantly reduces the basicity of the amine group. Studies on related 3-fluorocyclobutylamines have shown a decrease in pKa of about 0.8 units compared to their non-fluorinated counterparts, irrespective of the stereochemistry.[10] This reduction in basicity can be advantageous in drug design, as it can modulate the ionization state of the molecule at physiological pH, potentially improving cell permeability and reducing off-target effects.

• Lipophilicity (LogP): The effect of fluorine on lipophilicity is more complex and conformation-dependent. For trans-isomers of 3-fluorocyclobutane derivatives, a notable increase in lipophilicity (ΔlogP ≈ 1) is observed compared to the non-fluorinated analogues.[10] This is in contrast to the cis-isomers, where the difference is marginal.[10] This enhanced lipophilicity of the trans-isomer can improve membrane permeability and access to hydrophobic binding pockets.

Synthesis of trans-3-Fluorocyclobutanamine Hydrochloride

Caption: Proposed synthetic workflow for trans-3-Fluorocyclobutanamine hydrochloride.

Proposed Experimental Protocol:

Step 1: Synthesis of 3-Oxocyclobutane Carboxamide

• To a solution of 3-oxocyclobutanecarboxylic acid in an inert solvent (e.g., dichloromethane), add oxalyl chloride or thionyl chloride dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for several hours until the conversion to the acid chloride is complete (monitored by IR spectroscopy).

• The crude acid chloride is then added dropwise to a cooled, concentrated solution of ammonium hydroxide.

• The resulting precipitate of 3-oxocyclobutane carboxamide is collected by filtration, washed with cold water, and dried under vacuum.

Step 2: Diastereoselective Reduction to trans-3-Hydroxycyclobutane Carboxamide

• Dissolve 3-oxocyclobutane carboxamide in a suitable solvent such as methanol or ethanol.

• Cool the solution to 0 °C and add a reducing agent (e.g., sodium borohydride) portion-wise. The choice of reducing agent and conditions is critical for achieving high diastereoselectivity for the trans-isomer.

• After completion of the reaction (monitored by TLC), the reaction is quenched, and the product is extracted.

Step 3: Fluorination to trans-3-Fluorocyclobutane Carboxamide

• The trans-3-hydroxycyclobutane carboxamide is dissolved in an anhydrous, aprotic solvent (e.g., dichloromethane) under an inert atmosphere.

• A fluorinating agent, such as diethylaminosulfur trifluoride (DAST) or a similar reagent, is added dropwise at a low temperature (e.g., -78 °C).

• The reaction is carefully monitored and quenched upon completion. The desired trans-3-fluorocyclobutane carboxamide is then isolated and purified by column chromatography.

Step 4: Hofmann Rearrangement to trans-3-Fluorocyclobutanamine

• The trans-3-fluorocyclobutane carboxamide is subjected to a Hofmann rearrangement. This is typically achieved by treating the amide with a solution of sodium hypobromite (prepared fresh from bromine and sodium hydroxide) or a similar reagent.

• The reaction proceeds to yield the free base, trans-3-fluorocyclobutanamine, which can be isolated by extraction.

Step 5: Salt Formation to Yield trans-3-Fluorocyclobutanamine Hydrochloride

• The crude trans-3-fluorocyclobutanamine is dissolved in a suitable solvent (e.g., diethyl ether or ethyl acetate).

• A solution of hydrochloric acid in a compatible solvent (e.g., HCl in isopropanol or diethyl ether) is added dropwise until precipitation is complete.

• The resulting white solid of trans-3-Fluorocyclobutanamine hydrochloride is collected by filtration, washed with the solvent, and dried under vacuum.

Spectroscopic Characterization

While a publicly available, fully assigned set of spectra for trans-3-Fluorocyclobutanamine hydrochloride is elusive, a Certificate of Analysis for a commercial sample confirms its structure is consistent with ¹H NMR data and has a purity of ≥97.0% by NMR.[8] Based on the known structure and data from analogous fluorinated cyclobutanes, the expected spectroscopic features can be predicted.

¹H NMR Spectroscopy (Predicted)

The ¹H NMR spectrum is expected to be complex due to the puckered nature of the ring and the coupling of protons to the fluorine atom. Key expected features include:

• A multiplet for the proton at C1 (methine proton attached to the nitrogen), which will be coupled to the adjacent methylene protons.

• A complex set of multiplets for the methylene protons at C2 and C4, which will exhibit both geminal and vicinal coupling to other protons, as well as coupling to the fluorine atom.

• A multiplet for the proton at C3 (methine proton attached to fluorine), which will show a large one-bond coupling to fluorine and vicinal coupling to the adjacent methylene protons.

¹³C NMR Spectroscopy (Predicted)

The ¹³C NMR spectrum will be characterized by the splitting of carbon signals due to coupling with the fluorine atom.

• The signal for C3 will appear as a doublet with a large one-bond carbon-fluorine coupling constant (¹JCF).

• The signals for C2 and C4 will appear as doublets with a smaller two-bond carbon-fluorine coupling constant (²JCF).

• The signal for C1 will also likely show a three-bond carbon-fluorine coupling (³JCF).

¹⁹F NMR Spectroscopy (Predicted)

The ¹⁹F NMR spectrum is expected to show a single resonance for the fluorine atom, which will be split into a complex multiplet due to coupling with the vicinal and geminal protons on the cyclobutane ring. The chemical shift will be indicative of a fluorine atom attached to a saturated carbocycle.

Applications in Drug Discovery

The unique structural and physicochemical properties of trans-3-Fluorocyclobutanamine hydrochloride make it an attractive building block in the design of novel therapeutic agents. The rigid cyclobutane core can act as a bioisostere for other groups, such as phenyl rings or larger cycloalkanes, while offering a distinct three-dimensional arrangement of substituents. The introduction of the fluorine atom can enhance metabolic stability and modulate pKa and lipophilicity, as previously discussed.

While specific examples of marketed drugs containing this exact fragment are not yet prevalent, its use as a key intermediate is evident in the patent literature for a range of therapeutic targets. The trans-orientation of the amine and fluorine provides a well-defined exit vector for further chemical elaboration, allowing for the precise positioning of pharmacophoric groups. This makes it a valuable tool for structure-activity relationship (SAR) studies and lead optimization campaigns.

Safety and Handling

While a specific Material Safety Data Sheet (MSDS) for trans-3-Fluorocyclobutanamine hydrochloride is not widely available, safety data for analogous compounds, such as 3,3-difluorocyclobutanamine hydrochloride, can provide guidance.[11] It is prudent to handle this compound with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated fume hood. Based on related compounds, potential hazards may include skin and eye irritation.[11] It may be harmful if swallowed or inhaled.[12]

Conclusion

trans-3-Fluorocyclobutanamine hydrochloride is a valuable and versatile building block that offers medicinal chemists a unique combination of a rigid, three-dimensional scaffold and the modulating effects of a strategically placed fluorine atom. Its well-defined stereochemistry and the predictable influence of the fluorine substituent on key physicochemical properties make it an important tool for the rational design of novel therapeutics. As the demand for compounds with improved pharmacological profiles continues to grow, the utility of specialized building blocks like trans-3-Fluorocyclobutanamine hydrochloride in drug discovery is set to expand.

References

• Chernykh, A. V., Liashuk, O. S., Kononenko, K. O., Michuda, A. Y., Olifir, O. S., Lesyk, D., Turenko, K., Kozytskyi, A. V., Shishkina, S. V., Borysko, P., Ryabukhin, S. V., Volochnyuk, D. M., & Grygorenko, O. O. (2025). Synthesis and Physicochemical Properties of Functionalized cis-2-((Fluoro)alkyl)cyclobutanes. ChemRxiv. [Link][13][14][15][16]

• Chernykh, A. V., Olifir, O. S., Kuchkovska, Y. O., Yarmolchuk, V. S., & Grygorenko, O. O. (2020). Fluoroalkyl-Substituted Cyclopropane Derivatives: Synthesis and Physicochemical Properties. CoLab. [Link][17]

• Chernykh, A. V., Radchenko, D. S., Chernykh, A. V., Kondratov, I. S., Tolmachova, N. A., Datsenko, O. P., Kurkunov, M. A., Zozulya, S. X., Kheylik, Y. P., Bartels, K., Daniliuc, C. G., & Haufe, G. (2015). Synthesis and Physicochemical Properties of 3-Fluorocyclobutylamines. European Journal of Organic Chemistry, 2015(28), 6245-6254. [Link][9][10]

• Huateng Pharma. (n.d.). trans-3-Fluorocyclobutanamine hydrochloride. Retrieved from [Link][4]

• LabelSDS. (2011). Material Safety Data Sheet. [Link][12]

• Google Patents. (n.d.). 3, 3-difluorocyclobutylamine hydrochloride intermediate and synthetic method thereof, and 3. Retrieved from [18]

• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359. [Link][1]

• Global Substance Registration System. (n.d.). 3-FLUOROCYCLOBUTANAMINE, TRANS-. Retrieved from [Link][19]

• Meanwell, N. A. (2018). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 61(14), 5822-5880. [Link]

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An In-Depth Technical Guide to the Synthesis of trans-3-Fluorocyclobutanamine Hydrochloride

Foreword: The Strategic Value of Fluorinated Scaffolds in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the quest for novel molecular architectures that confer enhanced pharmacological properties is relentless. Among the privileged scaffolds, sp3-rich structures like cyclobutanes have gained significant traction. Their rigid, three-dimensional nature offers a level of conformational restriction that is invaluable for optimizing ligand-receptor interactions. When this structural motif is further functionalized with fluorine—the most electronegative element—a powerful synergy emerges. The introduction of fluorine can profoundly modulate a molecule's metabolic stability, membrane permeability, pKa, and binding affinity, making fluorinated cyclobutanes highly sought-after building blocks in drug development.[1][2]

This guide provides an in-depth, experience-driven exploration of the synthesis of a particularly valuable building block: trans-3-Fluorocyclobutanamine hydrochloride (CAS: 1408075-99-9).[3][4] We will move beyond a simple recitation of steps to dissect the underlying chemical principles, strategic decisions, and critical control points that govern a successful and stereoselective synthesis. The protocols and insights presented herein are designed to be a self-validating system, empowering researchers and process chemists to not only replicate the synthesis but also to troubleshoot and adapt it with confidence.

Strategic Blueprint: A Retrosynthetic Approach

A robust synthetic strategy begins with a logical deconstruction of the target molecule. The retrosynthesis of trans-3-Fluorocyclobutanamine hydrochloride reveals the core challenges: the precise installation of two functional groups—a fluorine and an amine—on a four-membered ring with a specific trans relative stereochemistry.

Caption: Retrosynthetic analysis of trans-3-Fluorocyclobutanamine HCl.

This analysis highlights a critical strategic decision: controlling the stereochemistry. A pathway proceeding through a ketone reduction followed by a nucleophilic substitution on the resulting alcohol is highly effective. The key is that a nucleophilic fluorination via an SN2 mechanism will proceed with inversion of configuration. Therefore, to achieve the trans product, we must first synthesize the cis-alcohol intermediate. This inversion is the cornerstone of our stereochemical control.

The Core Synthesis Pathway: From Ketone to Target Molecule

The most reliable and scalable pathway begins with a protected aminoketone, N-Boc-3-oxocyclobutanamine. This approach systematically addresses the challenges of stereocontrol and functional group installation.

Caption: Forward synthesis pathway for trans-3-Fluorocyclobutanamine HCl.

Pillar 1: Stereoselective Ketone Reduction

The synthesis of the crucial cis-alcohol intermediate is the first and most important stereochemical control point. The reduction of 3-substituted cyclobutanones is highly sensitive to the choice of reducing agent and reaction conditions.

• The Principle of Facial Selectivity: Hydride reducing agents preferentially attack the carbonyl group from the less sterically hindered face. For a 3-substituted cyclobutanone, attack from the face opposite (anti) to the bulky N-Boc-amino group is favored, leading to the desired cis-alcohol.[5]

• Causality in Reagent Selection: While simple hydrides like sodium borohydride (NaBH₄) can provide the cis-alcohol, diastereoselectivity can be modest. To enhance this, we employ sterically demanding hydride reagents. These larger reagents are more sensitive to the steric environment of the substrate, amplifying the preference for anti-facial attack.[5]

Reagent	Typical Solvent	Typical Temp. (°C)	Expected Selectivity (cis:trans)	Rationale for Choice
Sodium Borohydride (NaBH₄)	Methanol, Ethanol	0 to 25	Moderate (e.g., 5:1 to 10:1)	Cost-effective and operationally simple, suitable for initial exploration.
Lithium Tri-tert-butoxyaluminum Hydride	THF, Diethyl Ether	-78 to 0	High (>20:1)	The bulky tert-butoxy groups significantly increase steric hindrance, forcing highly selective attack from the anti-face.[5]
L-Selectride®	THF	-78	Very High (>50:1)	Extremely bulky reagent; offers the highest levels of cis-selectivity but is more expensive and requires stricter handling.

For a robust and scalable process, Lithium tri-tert-butoxyaluminum hydride offers the best balance of high selectivity, reactivity, and cost.

Pillar 2: Hydroxyl Activation and Nucleophilic Fluorination

With the cis-alcohol in hand, the next stage involves converting the hydroxyl group into a good leaving group to facilitate SN2 displacement by fluoride.

• Activation: Standard conditions, such as reaction with p-toluenesulfonyl chloride (TsCl) or methanesulfonyl chloride (MsCl) in the presence of a base like triethylamine or pyridine, readily form the corresponding tosylate or mesylate. This step is typically high-yielding and does not affect the stereocenter.

• Fluorination - The Critical SN2 Step: This is the heart of the synthesis, where both the fluorine atom is introduced and the stereochemistry is inverted to the desired trans configuration. The choice of fluoride source is critical to success.

  • Challenge: Simple alkali metal fluorides (e.g., KF) have low solubility in organic solvents and are often not nucleophilic enough.

  • Solution: Tetrabutylammonium fluoride (TBAF) is a common choice due to its solubility. However, its basicity can promote a competing E2 elimination reaction, forming cyclobutene byproducts. A more effective and modern choice is Cesium Fluoride (CsF), often used in a polar aprotic solvent like t-butanol or acetonitrile.[6] The cesium cation has a mild Lewis acidity that can activate the leaving group, and the reaction generally proceeds with minimal elimination.[6]

Pillar 3: Deprotection and Salt Formation

The final steps are robust and high-yielding.

• Boc Deprotection: The tert-butoxycarbonyl (Boc) protecting group is exquisitely acid-labile. Treatment with a strong acid, such as trifluoroacetic acid (TFA) in dichloromethane (DCM) or, more conveniently, hydrochloric acid (HCl) in a solvent like 1,4-dioxane or diethyl ether, efficiently cleaves the Boc group.

• Salt Formation: Using HCl for deprotection has the added advantage of forming the desired hydrochloride salt in situ. The product, being a salt, is typically a crystalline solid that can be easily isolated and purified by filtration or recrystallization.

Field-Proven Experimental Protocol

This protocol details the synthesis from the key ketone intermediate, assuming its commercial availability or prior synthesis.

Step A: Synthesis of N-Boc-cis-3-hydroxycyclobutanamine

• Preparation: In a flame-dried, round-bottom flask under a nitrogen atmosphere, dissolve N-Boc-3-oxocyclobutanamine (1.0 eq) in anhydrous tetrahydrofuran (THF) to a concentration of 0.1 M.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Slowly add a 1.0 M solution of Lithium tri-tert-butoxyaluminum hydride in THF (1.5 eq) to the cooled substrate solution over 30 minutes, maintaining the internal temperature below -70 °C.

• Reaction: Stir the mixture at -78 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 2-4 hours).

• Quenching: Quench the reaction at -78 °C by the slow, dropwise addition of a saturated aqueous solution of sodium potassium tartrate (Rochelle's salt).

• Work-up: Allow the mixture to warm to room temperature and stir vigorously for 1-2 hours until two clear layers form. Separate the layers and extract the aqueous phase with ethyl acetate (3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield the pure cis-alcohol.[5]

Step B & C: Synthesis of N-Boc-trans-3-Fluorocyclobutanamine

• Activation: Dissolve the N-Boc-cis-3-hydroxycyclobutanamine (1.0 eq) in anhydrous DCM at 0 °C. Add triethylamine (1.5 eq) followed by the dropwise addition of methanesulfonyl chloride (1.2 eq). Stir at 0 °C for 1 hour.

• Work-up (Activation): Wash the reaction mixture with cold 1M HCl, saturated NaHCO₃, and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate to yield the crude mesylate, which is used directly in the next step.

• Fluorination: To a solution of the crude mesylate in anhydrous t-butanol, add anhydrous Cesium Fluoride (CsF, 3.0 eq). Heat the mixture to 80-90 °C and stir overnight.[6]

• Work-up (Fluorination): Cool the reaction to room temperature, dilute with water, and extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify by flash column chromatography.

Step D & E: Synthesis of trans-3-Fluorocyclobutanamine Hydrochloride

• Deprotection/Salt Formation: Dissolve the purified N-Boc-trans-3-Fluorocyclobutanamine in a minimal amount of methanol. Add a 4M solution of HCl in 1,4-dioxane (5-10 eq) and stir at room temperature for 2-4 hours.

• Isolation: A white precipitate will typically form. If not, concentrate the reaction mixture under reduced pressure. Triturate the resulting solid with diethyl ether, and collect the product by vacuum filtration.

• Purification: Wash the filter cake with cold diethyl ether and dry under high vacuum to yield trans-3-Fluorocyclobutanamine hydrochloride as a stable, white solid.

Troubleshooting & Process Optimization

A robust protocol anticipates potential failures. The following guide addresses common issues.

Caption: Troubleshooting workflow for the synthesis.

Conclusion

The synthesis of trans-3-Fluorocyclobutanamine hydrochloride is a prime example of modern stereoselective synthesis, where a deep understanding of reaction mechanisms and steric effects is paramount. By leveraging a stereoselective reduction to a cis-alcohol followed by a stereoinvertive SN2 fluorination, the target trans isomer can be produced with high fidelity. The protocols and strategies outlined in this guide provide a reliable and scalable pathway for accessing this valuable building block, empowering drug discovery programs with a key tool for creating next-generation therapeutics.

References

• Chernykh, A. V., et al. (2015). Synthesis and Physicochemical Properties of 3-Fluorocyclobutylamines. European Journal of Organic Chemistry, 2015(27), 5963-5969. [1][7]

• Malashchuk, A., et al. (n.d.). 2- AND 3-FLUOROCYCLOBUTAN-1‐YL – A SMALL FLUORINATED SUBSTITUTENT FOR SYNTHETIC AND MEDICINAL CHEMISTRIES. Enamine Ltd. [2]

• Mangner, T. J., et al. (2012). Synthesis, Radiolabeling, and Biological Evaluation of the trans-Stereoisomers of 1-Amino-3-(fluoro-18F)-4-fluorocyclopentane-1-carboxylic Acid as PET Imaging Agents. Journal of Medicinal Chemistry, 55(15), 6935-6943. [6]

• BenchChem (2025). Stereoselective Synthesis of 3-Aminocyclobutanols. Technical Support Center. [5]

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A Technical Guide to the Discovery, Synthesis, and Application of Fluorinated Cyclobutanamines in Medicinal Chemistry

Abstract The strategic incorporation of fluorine into small-molecule drug candidates has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate physicochemical and pharmacokinetic properties. When combined with the conformationally constrained, three-dimensional scaffold of a cyclobutane ring, the resulting fluorinated cyclobutane motif provides a unique and highly valuable building block for drug discovery. This technical guide provides an in-depth exploration of the discovery and history of fluorinated cyclobutanamines, from the foundational principles of bioisosterism to the evolution of sophisticated synthetic methodologies. We will dissect the causal logic behind key experimental strategies, present detailed protocols for the synthesis of these critical scaffolds, and analyze their profound impact on molecular properties such as basicity and lipophilicity through quantitative data. Finally, we examine case studies of their successful application in marketed drugs and advanced clinical candidates, offering a forward-looking perspective on the future of this essential structural motif.

The Strategic Imperative: Why Fluorinated Cyclobutanes?

The confluence of two powerful concepts in medicinal chemistry—the use of fluorine as a bioisostere and the application of small, saturated rings to achieve three-dimensional diversity—gives rise to the utility of fluorinated cyclobutanamines. Understanding these core principles is essential to appreciating the strategic decisions behind their synthesis and deployment.

The Principle of Bioisosterism

Bioisosterism, the replacement of a functional group within a bioactive molecule with another group to create a new compound with similar biological properties, is a fundamental strategy in drug design.[1] The goal is not merely to mimic the original group but to rationally modulate properties to enhance activity, improve selectivity, reduce toxicity, or optimize pharmacokinetic profiles.[1][2] Fluorine, due to its unique electronic properties and small size, is a versatile bioisostere for hydrogen atoms, hydroxyl groups, and even methyl groups.[3]

The Unique Contributions of Fluorine

The judicious introduction of fluorine can have a profound impact on a molecule's properties.[4]

• Modulation of Basicity (pKa): Fluorine is the most electronegative element. Its powerful electron-withdrawing effect can significantly lower the pKa of nearby basic groups, such as amines. This is a critical tool for medicinal chemists to fine-tune the ionization state of a drug at physiological pH, which in turn affects its solubility, cell permeability, and target engagement.[1][5]

• Metabolic Stability: The carbon-fluorine (C-F) bond is exceptionally strong (bond energy ~116 kcal/mol), making it highly resistant to metabolic cleavage by cytochrome P450 enzymes.[1] Introducing fluorine at a metabolically vulnerable position can block oxidation, thereby increasing the drug's half-life.[3]

• Lipophilicity and Permeability: While often increasing lipophilicity, the effect of fluorine is highly context-dependent. Strategic fluorination can alter a molecule's interaction with membrane lipids, influencing its ability to cross cellular barriers.[6]

• Conformational Control: The C-F bond can participate in unique non-covalent interactions and exert stereoelectronic effects that influence the preferred conformation of a molecule, potentially pre-organizing it for optimal binding to its biological target.[4][6]

The Cyclobutane Scaffold: A Gateway to 3D Chemical Space

For decades, drug discovery was dominated by flat, aromatic structures. The cyclobutane ring offers a robust, conformationally restricted, and sp³-rich scaffold that introduces three-dimensionality.[7] This is crucial for disrupting protein-protein interactions and accessing complex binding pockets that are inaccessible to planar molecules. The defined stereochemical relationships of substituents on a cyclobutane ring allow for precise spatial positioning of key pharmacophoric elements.[8]

The combination of these features makes fluorinated cyclobutanes, and specifically the amine derivatives, highly sought-after building blocks. They provide a stable, 3D-oriented scaffold with a tunable basic center and inherent metabolic stability, representing a powerful toolkit for addressing common challenges in drug development.[5][6][7]

Historical Perspective and Key Synthetic Milestones

The journey to the widespread use of fluorinated cyclobutanamines is intertwined with the broader history of organofluorine chemistry and the evolution of synthetic methods.

While the first organofluorine compounds were reported in the 19th century, the field truly blossomed in the 20th century, spurred by the need for new materials and pharmaceuticals.[9] The development of safer and more selective fluorinating agents was paramount. Early methods using elemental fluorine were often violent and difficult to control.[9] The advent of reagents like N-F compounds (e.g., Selectfluor®) and sulfur-based deoxyfluorinating agents (e.g., DAST) provided chemists with a more practical and predictable means of introducing fluorine.[10][11][12]

The rise of fluorinated cyclobutanes as medicinal chemistry building blocks is a more recent phenomenon, gaining significant traction in the last two decades.[6][8] This was driven by a dual need: to find bioisosteric replacements for problematic groups (like the tert-butyl group) and to explore novel 3D chemical space.[13] The development of scalable, stereocontrolled syntheses has been critical, transforming these motifs from academic curiosities into commercially available building blocks used in large-scale drug development programs.[5][10]

Core Synthetic Strategies: A Comparative Analysis

The synthesis of fluorinated cyclobutanamines can be broadly categorized into two overarching strategies: the fluorination of a pre-existing cyclobutane core or the construction of the ring system with fluorine already incorporated. The choice of strategy is dictated by the desired substitution pattern, stereochemistry, and the availability of starting materials.

Strategy 1: Fluorination of Pre-formed Cyclobutane Cores

This is the most common approach, typically starting from a functionalized cyclobutane such as a cyclobutanol or cyclobutanone.

This method involves the displacement of a leaving group (e.g., tosylate, mesylate) by a fluoride source. It is a workhorse reaction for introducing single fluorine atoms.

• Causality: The choice of fluoride source and reaction conditions is critical. Reagents like tetramethylammonium fluoride (TMAF) are effective for activated substrates.[5] The reaction proceeds via an Sₙ2 mechanism, leading to an inversion of stereochemistry at the reaction center—a key consideration for stereocontrolled synthesis.

This powerful technique directly converts a hydroxyl group into a fluorine atom.

• Causality: Reagents like diethylaminosulfur trifluoride (DAST) or morpholinosulfur trifluoride (Morph-DAST) are commonly used.[5] These reagents activate the alcohol, which is then displaced by fluoride. This method is particularly valuable as cyclobutanols are often readily accessible precursors. However, side reactions like elimination can be a challenge, especially with strained ring systems.[10]

This approach is used to fluorinate electron-rich centers, such as enols or enolates derived from cyclobutanones.

• Causality: N-F reagents like Selectfluor® are the standard for electrophilic fluorination.[12] The reaction mechanism involves the attack of the enolate on the electrophilic fluorine source. This method is essential for preparing α-fluorinated ketones, which can then be further elaborated into the corresponding amines.

Caption: Key strategies for fluorinating a pre-formed cyclobutane scaffold.

Strategy 2: Ring Formation via [2+2] Cycloaddition

This strategy builds the four-membered ring from two alkene precursors, where one or both already contain fluorine.

• Causality: Thermally or photochemically induced [2+2] cycloadditions are a powerful way to access a wide variety of substitution patterns directly.[14] The primary challenge lies in controlling the regiochemistry and stereochemistry of the cycloaddition, which is governed by the electronics and sterics of the alkene substituents. This approach offers a highly convergent route to complex fluorinated cyclobutanes.

Caption: General schematic of a [2+2] cycloaddition to form a fluorinated cyclobutane.

Specialized Methods for Fluoroalkyl Groups

Introducing fluoroalkyl groups like -CF₃ often requires distinct methodologies.

• Trifluoromethylation: A robust method involves the reaction of a cyclobutanecarboxylic acid with sulfur tetrafluoride (SF₄).[13] This reaction efficiently converts the carboxylic acid moiety directly into a trifluoromethyl group. It is a highly effective, albeit hazardous, transformation suitable for gram-to-multigram scale synthesis.[13]

Detailed Protocol: Synthesis of 1-(Trifluoromethyl)cyclobutan-1-amine (tert-Butyl Analogue)

This protocol is adapted from methodologies developed for the synthesis of CF₃-cyclobutane building blocks as tert-butyl isosteres.[13] The causality is rooted in the powerful conversion of a carboxylic acid to a CF₃ group, followed by standard functional group manipulations.

Step 1: Trifluoromethylation of Cyclobutanecarboxylic Acid

• Safety First: This reaction must be performed by trained personnel in a high-pressure reactor within a ventilated fume hood due to the toxicity and reactivity of sulfur tetrafluoride (SF₄).

• Charge a steel autoclave with 1-(aminocarbonyl)cyclobutane-1-carboxylic acid.

• Cool the autoclave to -78 °C (dry ice/acetone bath).

• Carefully condense anhydrous hydrogen fluoride (HF) followed by sulfur tetrafluoride (SF₄) into the reactor.

• Seal the reactor and allow it to warm to room temperature, then heat to the specified reaction temperature (e.g., 80-100 °C) for 12-24 hours.

• After cooling, carefully vent the excess SF₄ and HF into a scrubber.

• The crude product, 1-(trifluoromethyl)cyclobutane-1-carboxylic acid, is isolated via extraction and purified.

Step 2: Curtius Rearrangement to the Amine

• Dissolve the 1-(trifluoromethyl)cyclobutane-1-carboxylic acid in an inert solvent like toluene.

• Add diphenylphosphoryl azide (DPPA) and a base such as triethylamine (TEA).

• Heat the mixture to reflux. The carboxylic acid is converted to an acyl azide, which undergoes rearrangement to an isocyanate.

• Add an alcohol (e.g., tert-butanol) to trap the isocyanate as a Boc-protected amine.

• Isolate the Boc-protected amine intermediate by chromatography.

• Deprotect the amine using a strong acid like trifluoroacetic acid (TFA) or HCl in dioxane to yield the final product, 1-(trifluoromethyl)cyclobutan-1-amine hydrochloride.

Physicochemical Property Modulation: A Quantitative Look

The theoretical benefits of incorporating fluorinated cyclobutanes are validated by empirical data. Fluorination provides a predictable lever to tune key molecular properties.

Impact on Basicity (pKa)

The electron-withdrawing nature of fluorine dramatically reduces the basicity of the cyclobutanamine. This effect is additive with the number of fluorine atoms.

Compound Analogue (para-substituted aniline)	Functional Group	pKa of Amine Hydrochloride	Reference
Aniline	H	4.60	Standard Value
4-(tert-butyl)aniline	tert-Butyl	10.69	[13]
4-(1-(trifluoromethyl)cyclopropyl)aniline	CF₃-cyclopropane	4.06	[13]
4-(1-(trifluoromethyl)cyclobutyl)aniline	CF₃-cyclobutane	5.29	[13]

Table 1: Comparison of pKa values. The replacement of a tert-butyl group with a CF₃-cyclobutane group drastically increases the acidity (lowers the pKa) of the corresponding amine hydrochloride, demonstrating a powerful inductive effect.[13]

Impact on Lipophilicity (LogD)

Lipophilicity, often measured as the distribution coefficient (LogD) at a specific pH, is a critical parameter for drug absorption and distribution. Fluorination generally increases lipophilicity.

Compound Pair	LogD at pH 7.4	Δ LogD	Reference
Butenafine (tert-butyl)	2.11	[13]
Butenafine Analogue (CF₃-cyclobutane )	2.51	+0.40	[13]
Pinoxaden (tert-butyl)	2.01	[13]
Pinoxaden Analogue (CF₃-cyclobutane )	2.48	+0.47	[13]
cis-2-methylcyclobutanamine derivative	1.8	[10][15]
trans-2-methylcyclobutanamine derivative	2.3	+0.5 (cis vs trans)	[10][15]

Table 2: Impact of fluorination and stereochemistry on lipophilicity. Replacing a tert-butyl group with a CF₃-cyclobutane consistently increases LogD.[13] Furthermore, the stereochemical arrangement of substituents on the cyclobutane ring can also significantly influence lipophilicity, with trans isomers often being more lipophilic than their cis counterparts.[10][15]

Case Studies in Drug Discovery

The theoretical advantages and predictable property modulation of fluorinated cyclobutanes have translated into tangible success in pharmaceutical development.

• Marketed Drugs: Several approved drugs incorporate fluorinated cycloalkane motifs. Ivosidenib, an anticancer agent, and Maraviroc, an anti-HIV agent, feature fluorinated rings that contribute to their overall property profiles.[6][15] These examples validate the utility of these building blocks in creating safe and effective medicines.

• PET Imaging Agents: The positron-emitting isotope ¹⁸F is crucial for Positron Emission Tomography (PET). ¹⁸F-labeled cyclobutane amino acids, such as Fluciclovine (¹⁸F-FACBC), are used as diagnostic agents for imaging prostate cancer.[4][8] The cyclobutane scaffold provides a stable carrier for the isotope, and the amino acid functionality allows it to be taken up by cancer cells.

• Next-Generation Antibiotics: The discovery of BT-33, a fluorinated macrobicyclic antibiotic, highlights the cutting edge of this field. In this molecule, the fluorine atom not only enhances metabolic stability but also forms a new van der Waals contact with the bacterial ribosome, contributing directly to its increased potency against multidrug-resistant pathogens.[16][17]

Future Outlook and Emerging Trends

The discovery and application of fluorinated cyclobutanamines continue to evolve. Future progress will likely focus on several key areas:

• New Synthetic Methods: The development of more efficient, scalable, and stereoselective methods, particularly those using catalytic processes, will be crucial for accessing novel and more complex substitution patterns.

• Late-Stage Fluorination: Techniques that allow for the introduction of fluorinated cyclobutane motifs at the final stages of a synthesis are highly desirable as they enable rapid generation of analogue libraries for structure-activity relationship (SAR) studies.

• Expanding Chemical Space: The exploration of different fluoroalkyl groups (e.g., -CHF₂, -CH₂F) and their placement at various positions on the cyclobutane ring will continue to provide new building blocks with subtly different physicochemical properties, offering medicinal chemists an even finer level of control.[5][15]

References

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• Oreate AI Blog. (2025). Research on Efficient Combination Strategies of Fluorine and Oxygen-Containing Cyclobutane in Molecular Building Block Design.

• Mykhailiuk, P. K., et al. (2024). CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue. JACS Au. Available at: [Link]

• Wang, X., et al. (2024). Photochemical selective difluoroalkylation reactions of bicyclobutanes: direct sustainable pathways to functionalized bioisosteres for drug discovery. Green Chemistry. Available at: [Link]

• Grygorenko, O. O., et al. (2023). Fluorinated Cycloalkyl Building Blocks for Drug Discovery.
• BenchChem. (2025).

• Hryshchuk, O. V., et al. (2023). Synthesis and Physicochemical Properties of Functionalized cis-2-((Fluoro)alkyl)cyclobutanes. ChemRxiv. Available at: [Link]

• Liu, R. Y., et al. (2025). Discovery of a fluorinated macrobicyclic antibiotic through chemical synthesis. Nature Chemistry. Available at: [Link]

• ResearchGate. (n.d.). Some known fluorinated cyclobutane‐containing amino acids.

• Grygorenko, O. O., et al. (2022). Fluorinated Cycloalkyl Building Blocks for Drug Discovery. ChemMedChem. Available at: [Link]

• Liu, R. Y., et al. (2024). Discovery of a broad-spectrum, fluorinated macrobicyclic antibiotic through chemical synthesis.
• Liu, R. Y., et al. (2024). Discovery of a broad-spectrum, fluorinated macrobicyclic antibiotic through chemical synthesis. ChemRxiv.
• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.

• Johnson, T. A. (2021). Applications of fluorine to the construction of bioisosteric elements for the purposes of novel drug discovery. Expert Opinion on Drug Discovery. Available at: [Link]

• Cambridge MedChem Consulting. (2021). Bioisosteric Replacements. Cambridge MedChem Consulting. Available at: [Link]

• Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry. Available at: [Link]

• ResearchGate. (n.d.). Some useful fluoroalkyl‐substituted cyclobutanes.

• Tresco, B. I. C. (2024). Discovery of a Broad-spectrum, Fluorinated Lincosamide Antibiotic Through Chemical Synthesis. Harvard DASH. Available at: [Link]

• Okazoe, T. (2009). Overview on the history of organofluorine chemistry from the viewpoint of material industry. Proceedings of the Japan Academy, Series B. Available at: [Link]

• Tlili, A. (2023). Synthesis of Fluorinated Amines: A Personal Account. Accounts of Chemical Research. Available at: [Link]

• Singh, R. P., & Shreeve, J. M. (2021). Development of N-F fluorinating agents and their fluorinations: Historical perspective. Beilstein Journal of Organic Chemistry.

• Wakselman, C. (1999). [Fluorinated organic compounds: synthesis and biological applications]. Annales Pharmaceutiques Françaises. Available at: [Link]

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An In-depth Technical Guide to trans-3-Fluorocyclobutanamine Hydrochloride: A Key Building Block for Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

trans-3-Fluorocyclobutanamine hydrochloride has emerged as a critical building block in medicinal chemistry, valued for its unique combination of a conformationally restricted cyclobutane scaffold and the modulating effects of a fluorine substituent. This guide provides a comprehensive technical overview of this compound, from its fundamental chemical identity to its synthesis and strategic application in drug design. We will delve into the rationale behind its use, detailing its physicochemical properties, a robust synthetic pathway, and its role in the development of next-generation therapeutics, particularly kinase inhibitors. This document is intended to serve as a practical resource for scientists engaged in the design and synthesis of novel molecular entities.

Core Compound Identification

Correctly identifying a chemical entity is the foundation of reproducible science. This section provides the definitive nomenclature and registration details for trans-3-Fluorocyclobutanamine hydrochloride.

• IUPAC Name : The systematic name for this compound according to the International Union of Pure and Applied Chemistry (IUPAC) is rel-(1r,3r)-3-fluorocyclobutan-1-amine hydrochloride [1]. The rel-(1r,3r) descriptor unambiguously defines the trans relative stereochemistry between the fluorine and amine groups across the cyclobutane ring.

• CAS Number : The Chemical Abstracts Service registry number, a universal identifier, is 1408075-99-9 [1][2][3].

• Common Synonyms : In literature and commercial catalogs, it is frequently referred to as:

  • trans-3-Fluorocyclobutanamine HCl[2]

  • trans-3-Fluorocyclobutan-1-amine hydrochloride[1]

  • (1r,3r)-3-Fluorocyclobutanamine hydrochloride

  • Cyclobutanamine, 3-fluoro-, hydrochloride (1:1), trans-[2]

Physicochemical and Handling Properties

Understanding the physical properties and stability of a building block is crucial for its effective use in synthesis and for ensuring laboratory safety.

Property	Value	Source(s)
Molecular Formula	C₄H₉ClFN	[1]
Molecular Weight	125.57 g/mol	[1]
Appearance	White to off-white solid	[2]
Storage Conditions	Store at 2-8°C under an inert atmosphere (Nitrogen or Argon)	[2]
SMILES	N[C@H]1CC1.Cl[H]	[1]
InChIKey	WEBFDQGKSKHFDN-AXMBXGHFNA-N	[2]

Safety and Handling: This compound is associated with the following hazard statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Standard precautionary measures (P-statements) such as wearing protective gloves, eye/face protection, and ensuring adequate ventilation (P261, P280) are mandatory[1]. Always consult the material safety data sheet (MSDS) before handling.

The Fluorocyclobutylamine Moiety: A Strategic Choice in Medicinal Chemistry

The decision to incorporate the trans-3-fluorocyclobutylamine scaffold into a drug candidate is a strategic one, driven by the unique and often synergistic benefits of its constituent parts.

Expertise & Causality: The cyclobutane ring is a "saturated bioisostere," often used to replace more flexible alkyl chains or other ring systems like piperidine. Its rigid, three-dimensional structure reduces the number of accessible conformations a molecule can adopt. This conformational constraint can lock the molecule into a bioactive shape, leading to a significant increase in binding affinity for its biological target and improved selectivity over off-targets.

The introduction of fluorine, the most electronegative element, imparts profound changes to a molecule's properties[4]:

• Metabolic Stability : The carbon-fluorine bond is exceptionally strong (bond energy ~115 kcal/mol), making it resistant to metabolic cleavage by cytochrome P450 enzymes. Replacing a metabolically labile C-H bond with a C-F bond is a classic and highly effective strategy to block metabolic hotspots and improve a drug's half-life.

• Modulation of Basicity (pKa) : The electron-withdrawing nature of fluorine lowers the pKa of nearby amine groups. For the 3-fluorocyclobutylamine moiety, this effect reduces the basicity of the nitrogen atom by approximately 0.8 pKa units compared to its non-fluorinated analog[4]. This fine-tuning is critical, as it can reduce off-target ion channel interactions (e.g., hERG) and optimize the balance between solubility and cell permeability.

• Lipophilicity and Permeability : Fluorination generally increases a molecule's lipophilicity (logP), which can enhance membrane permeability and oral absorption. Interestingly, for 1,3-disubstituted cyclobutanes, the trans-isomer shows a more significant increase in lipophilicity upon fluorination compared to the cis-isomer[4]. This provides chemists with a stereo-defined tool to modulate this key property.

The combination of these effects makes trans-3-fluorocyclobutylamine a powerful building block for navigating the complex, multi-parameter optimization challenge of modern drug discovery.

Synthesis and Purification

The synthesis of trans-3-fluorocyclobutanamine is a multi-step process that requires careful control of stereochemistry. The most authoritative and versatile route begins with 3-oxocyclobutanecarboxylic acid, a commercially available starting material[4][5][6][7].

// Edges SM -> Ester [label="MeOH, H₂SO₄"]; Ester -> Reduction [label="NaBH₄, MeOH\n(Stereocontrol)"]; Reduction -> Fluorination [label="DAST or Deoxo-Fluor®\n(SN2 Inversion)"]; Fluorination -> Hydrolysis [label="LiOH, H₂O/THF"]; Hydrolysis -> Rearrangement [label="1. (COCl)₂, cat. DMF\n2. NaN₃\n3. t-BuOH, heat"]; Rearrangement -> Deprotection [label="HCl in Dioxane or Ether"];

// Annotations Reduction -> note1 [label="Causality:\nNaBH₄ preferentially attacks\nfrom the less hindered face,\nestablishing the trans stereochemistry.", style=dashed, shape=plaintext, fontsize=9]; Fluorination -> note2 [label="Mechanism:\nFluorinating agent reacts with the\nhydroxyl group via an SN2 mechanism,\ninverting the stereocenter and\nretaining the overall trans relationship.", style=dashed, shape=plaintext, fontsize=9];

// Invisible nodes for annotation positioning node [style=invis, width=0, height=0]; note1 [label=""]; note2 [label=""]; }

Caption: Generalized synthetic workflow for trans-3-Fluorocyclobutanamine HCl.

Detailed Experimental Protocol (Representative)

This protocol is adapted from the general methodologies reported for analogous structures[4]. Researchers should perform their own optimization.

Step 1: Esterification of 3-Oxocyclobutanecarboxylic Acid

• To a solution of 3-oxocyclobutanecarboxylic acid (1.0 eq) in methanol (MeOH, ~5 mL per gram of acid), add concentrated sulfuric acid (H₂SO₄, ~0.05 eq) dropwise at 0 °C.

• Allow the mixture to warm to room temperature and then heat to reflux for 4-6 hours, monitoring by TLC until the starting material is consumed.

• Cool the reaction, neutralize carefully with a saturated aqueous solution of sodium bicarbonate (NaHCO₃), and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield methyl 3-oxocyclobutane-1-carboxylate as a mixture of cis/trans isomers. This is often used directly in the next step.

Step 2: Stereoselective Reduction to trans-Hydroxy Ester

• Dissolve the crude ester from Step 1 in MeOH (~10 mL per gram) and cool the solution to 0 °C.

• Add sodium borohydride (NaBH₄, ~1.5 eq) portion-wise, maintaining the temperature below 5 °C. The rationale for this step is that the borohydride will preferentially attack the ketone from the face opposite to the ester group, leading predominantly to the trans-alcohol.

• Stir the reaction at 0 °C for 1-2 hours. Monitor by TLC.

• Quench the reaction by the slow addition of acetone, followed by water.

• Concentrate the mixture to remove most of the MeOH and extract with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. The crude product, trans-methyl 3-hydroxycyclobutane-1-carboxylate, can be purified by column chromatography (silica gel, hexane/ethyl acetate gradient).

Step 3: Deoxyfluorination

• Dissolve the purified alcohol from Step 2 (1.0 eq) in anhydrous dichloromethane (DCM, ~15 mL per gram) under a nitrogen atmosphere and cool to -78 °C.

• Add diethylaminosulfur trifluoride (DAST) or Deoxo-Fluor® (1.1-1.3 eq) dropwise. This reaction proceeds via an Sₙ2 mechanism, inverting the stereochemistry at the alcohol carbon, thereby preserving the trans relationship between the fluorine and the ester group.

• Allow the reaction to stir at -78 °C for 1 hour and then slowly warm to room temperature overnight.

• Carefully quench the reaction by pouring it into a cold, saturated NaHCO₃ solution.

• Separate the layers and extract the aqueous phase with DCM (2x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify by column chromatography to obtain trans-methyl 3-fluorocyclobutane-1-carboxylate.

Step 4 & 5: Saponification and Curtius Rearrangement

• The ester is first hydrolyzed to the carboxylic acid using lithium hydroxide (LiOH) in a THF/water mixture.

• The resulting carboxylic acid is then subjected to a Curtius rearrangement. It is first converted to the acyl azide (e.g., using diphenylphosphoryl azide (DPPA) or by forming the acid chloride followed by reaction with sodium azide).

• Heating the acyl azide in the presence of tert-butanol (t-BuOH) causes it to rearrange to an isocyanate, which is trapped by t-BuOH to form the stable Boc-protected amine, trans-tert-butyl (3-fluorocyclobutyl)carbamate.

Step 6: Deprotection and Salt Formation

• Dissolve the Boc-protected amine from Step 5 in a suitable solvent like 1,4-dioxane or diethyl ether.

• Add a solution of hydrogen chloride (HCl) in dioxane (e.g., 4 M) or bubble HCl gas through the solution.

• Stir at room temperature for 2-4 hours. A precipitate will form.

• Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to yield trans-3-Fluorocyclobutanamine hydrochloride as a white solid.

Purification Insights

• Trustworthiness : The purification of basic amines on standard silica gel can be challenging due to strong interactions with acidic silanol groups, leading to peak tailing and poor separation. For intermediates and the final product, using an amine-functionalized silica (KP-NH) column or modifying the mobile phase with a small amount of triethylamine (~0.1-1%) can significantly improve chromatographic performance[8].

Spectroscopic Characterization (Expected)

• ¹H NMR :

  • CH-F (1H) : A complex multiplet, significantly downfield (~5.0-5.4 ppm) due to the deshielding effect of the fluorine atom. It will exhibit a large coupling to fluorine (JHF ~50-60 Hz).

  • CH-NH₃⁺ (1H) : A multiplet, downfield (~3.6-4.0 ppm).

  • CH₂ (4H) : Two distinct sets of complex multiplets for the ring methylene protons, appearing between ~2.2-3.0 ppm.

  • NH₃⁺ (3H) : A broad singlet, which may be exchangeable with D₂O, typically appearing far downfield (~8.0-9.0 ppm).

• ¹³C NMR :

  • C-F : A doublet with a very large one-bond carbon-fluorine coupling constant (¹JCF ~190-220 Hz), appearing around 85-90 ppm.

  • C-N : A signal around 45-50 ppm.

  • CH₂ : Signals for the two methylene carbons adjacent to the C-F and C-N carbons will appear as doublets due to two-bond C-F coupling (²JCF ~15-25 Hz), expected in the 30-40 ppm range.

• ¹⁹F NMR : A single multiplet is expected.

Applications in Drug Discovery: A Scaffold for Kinase Inhibitors

The primary application of trans-3-fluorocyclobutanamine hydrochloride is as a high-value intermediate in the synthesis of complex pharmaceutical agents, particularly kinase inhibitors for oncology.

Authoritative Grounding: The small, rigid, and functionalized nature of the fluorocyclobutane ring makes it an ideal scaffold to project vectors into the binding pockets of kinases. Kinase inhibitors often have a "hinge-binding" motif and a second part of the molecule that extends into a solvent-exposed region or a deeper pocket. The trans-3-fluorocyclobutylamine moiety is frequently used to build this second part, where the amine serves as a handle for further chemical elaboration.

While specific patents explicitly citing CAS 1408075-99-9 are part of proprietary industrial development, numerous patents describe the use of closely related 3-substituted cyclobutanamine derivatives in the synthesis of inhibitors for targets such as:

• Aurora Kinase B (AURKB)[9]

• Receptor Tyrosine Kinases (RTKs)[10]

• Janus Kinase (JAK)

The strategic incorporation of this building block allows medicinal chemists to optimize potency, selectivity, and pharmacokinetic profiles, demonstrating its significant role in advancing treatments for cancer and other proliferative diseases.

References

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• PubMed. Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective aurora kinase B inhibitor. [Link]

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An In-depth Technical Guide to the Theoretical and Practical Properties of trans-3-Fluorocyclobutanamine Hydrochloride

Abstract

This technical guide provides a comprehensive overview of the theoretical and practical properties of trans-3-Fluorocyclobutanamine hydrochloride (CAS RN: 1408075-99-9). Aimed at researchers, medicinal chemists, and professionals in drug development, this document delves into the compound's molecular structure, physicochemical characteristics, and the profound influence of the fluorine substituent on its conformational behavior and electronic properties. A representative synthetic protocol, a summary of its role in medicinal chemistry, and essential safety and handling information are also detailed. This guide is intended to serve as a foundational resource for the strategic application of this fluorinated building block in the design of novel therapeutics.

Introduction: The Strategic Value of Fluorinated Cycloalkanes in Drug Discovery

The incorporation of fluorine into small molecule drug candidates has become a cornerstone of modern medicinal chemistry.[1] The unique properties of fluorine—its small van der Waals radius, high electronegativity, and the strength of the carbon-fluorine bond—allow for the fine-tuning of a molecule's metabolic stability, lipophilicity, basicity (pKa), and binding affinity.[1][2] When integrated into rigid or semi-rigid scaffolds like the cyclobutane ring, these effects can be particularly pronounced, offering a powerful tool to navigate the complexities of drug design.

The cyclobutane motif itself is of significant interest as it provides a three-dimensional structure that can serve as a bioisosteric replacement for other cyclic or acyclic moieties, often leading to improved pharmacological profiles.[3] The 1,3-disubstituted pattern, in particular, allows for precise vectoral orientation of substituents. The introduction of a fluorine atom at the 3-position of a cyclobutanamine creates a molecule with a unique combination of properties, making trans-3-Fluorocyclobutanamine hydrochloride a valuable building block for exploring chemical space in drug discovery programs.[3][4]

Molecular Structure and Physicochemical Properties

The fundamental characteristics of trans-3-Fluorocyclobutanamine hydrochloride are summarized in the table below.

Property	Value	Reference(s)
Chemical Name	rel-(1r,3r)-3-fluorocyclobutan-1-amine hydrochloride	[5]
CAS Number	1408075-99-9	[6]
Molecular Formula	C₄H₉ClFN	[5]
Molecular Weight	125.57 g/mol	[5]
Appearance	White to off-white solid	[6]
Purity	Typically ≥97%	[5]
Storage Conditions	2-8°C, under inert gas (Nitrogen or Argon)	[7]

A study by Chernykh et al. (2015) on 3-fluorocyclobutylamines provides valuable insights into the impact of fluorination on key physicochemical parameters. The introduction of a fluorine atom was found to decrease the basicity of the amino group by approximately 0.8 pKa units, irrespective of the stereochemistry.[4] This acidifying effect is a direct consequence of the electron-withdrawing nature of the fluorine atom.[4]

Furthermore, the study revealed a significant increase in lipophilicity for the trans-fluorinated compounds (ΔlogP ≈ 1) compared to their non-fluorinated analogs. This is a crucial consideration in drug design, as lipophilicity plays a key role in membrane permeability, solubility, and metabolic clearance.[4]

Theoretical Properties: A Conformational and Electronic Perspective

The non-planar, puckered conformation of the cyclobutane ring is a key determinant of its chemical and biological properties. The introduction of substituents at the 1 and 3 positions leads to distinct conformational preferences to minimize steric strain.

Ring Puckering and Conformational Preference

The cyclobutane ring is not flat; it adopts a puckered conformation to relieve torsional strain. For a 1,3-disubstituted cyclobutane, the two primary puckered conformations involve either a diequatorial or a diaxial arrangement of the substituents. In the case of trans-3-Fluorocyclobutanamine, the amine and fluorine substituents are on opposite sides of the ring. To minimize steric hindrance, the molecule is expected to preferentially adopt a conformation where both the fluorine and the amino group occupy pseudo-equatorial positions. This arrangement avoids unfavorable 1,3-diaxial interactions that would be present in the alternative conformation. The puckering angle in cyclobutane itself is approximately 32-35 degrees.[8]

Fig. 1: Conformational representation of trans-3-Fluorocyclobutanamine.

Electronic Effects of the Fluorine Substituent

The high electronegativity of the fluorine atom induces a significant dipole moment in the C-F bond. This has several electronic consequences:

• Inductive Effect: The fluorine atom withdraws electron density from the cyclobutane ring through the sigma bond network. This inductive effect is responsible for the observed decrease in the basicity of the distal amino group.[4]

• Gauche Effect: The fluorine atom can influence the conformational preference of adjacent groups. While not as pronounced as in acyclic systems, the interplay of steric and electronic effects will dictate the precise torsional angles within the ring.

• Modulation of Molecular Electrostatic Potential: The presence of the highly electronegative fluorine atom alters the molecule's electrostatic potential surface, which can influence non-covalent interactions with biological targets, such as hydrogen bonding and dipole-dipole interactions.

Synthesis and Reactivity

Fig. 2: A plausible synthetic workflow for trans-3-Fluorocyclobutanamine HCl.

Representative Experimental Protocol:

The following protocol is a generalized representation and should be optimized for specific laboratory conditions.

• Esterification of 3-Oxocyclobutanecarboxylic Acid: The starting keto-acid is converted to its corresponding ester (e.g., methyl or ethyl ester) using standard procedures (e.g., Fischer esterification) to protect the carboxylic acid functionality.

• Reductive Amination: The ketone of the cyclobutane ester is subjected to reductive amination. This can be achieved by reacting the ketone with a suitable amine source (e.g., ammonia or a protected amine) in the presence of a reducing agent such as sodium cyanoborohydride or sodium triacetoxyborohydride. This step introduces the amino group.

• Fluorination: The hydroxyl group, if formed during reduction, can be converted to a fluorine atom. A common method is deoxofluorination using reagents like diethylaminosulfur trifluoride (DAST). This step is often stereoselective, and the choice of reagents and conditions can influence the cis/trans ratio of the product.

• Deprotection and Salt Formation: The protecting group on the carboxylic acid (the ester) and any protecting group on the amine are removed, typically through acid or base hydrolysis. The final product is then isolated as the hydrochloride salt by treatment with hydrochloric acid.

Spectroscopic Characterization (Representative)

While specific, publicly available spectra for trans-3-Fluorocyclobutanamine hydrochloride are limited, the expected spectroscopic features can be predicted based on its structure. Researchers can obtain detailed spectra from commercial suppliers.[7][9]

• ¹H NMR: The proton NMR spectrum is expected to be complex due to the puckered nature of the ring and proton-fluorine coupling. The methine proton attached to the fluorine (CHF) would likely appear as a complex multiplet significantly downfield. The methine proton attached to the nitrogen (CHN) would also be a multiplet. The methylene protons (CH₂) would likely appear as two sets of complex multiplets.

• ¹³C NMR: The carbon NMR would show four distinct signals corresponding to the four carbon atoms of the cyclobutane ring. The carbon bearing the fluorine (C-F) would exhibit a large one-bond carbon-fluorine coupling constant (¹JCF) and would be shifted downfield. The carbon attached to the amino group (C-N) would also be deshielded.

• FT-IR: The infrared spectrum would show characteristic absorbances for the amine salt (N-H stretching and bending), C-H stretching of the cyclobutane ring, and a strong C-F stretching vibration.

• Mass Spectrometry: The mass spectrum would be expected to show the molecular ion peak (or M+H⁺) and fragmentation patterns corresponding to the loss of small molecules such as HF, NH₃, and cleavage of the cyclobutane ring.[10]

Applications in Medicinal Chemistry

trans-3-Fluorocyclobutanamine hydrochloride is a valuable building block for the synthesis of more complex molecules in drug discovery. Its utility stems from the advantageous properties conferred by the fluorinated cyclobutane scaffold:

• Metabolic Stability: The strong C-F bond can block sites of metabolism, increasing the half-life of a drug.

• Modulation of pKa: The electron-withdrawing fluorine atom lowers the pKa of the amino group, which can be beneficial for optimizing a compound's ionization state at physiological pH, thereby affecting its solubility, permeability, and target engagement.[4]

• Conformational Rigidity: The cyclobutane ring restricts the conformational freedom of the molecule, which can lead to higher binding affinity and selectivity for a biological target by reducing the entropic penalty of binding.

• Increased Lipophilicity: The trans-fluorine substituent has been shown to increase lipophilicity, which can enhance membrane permeability and oral bioavailability.[4]

While specific examples of marketed drugs containing this exact fragment are not readily found, the 1,3-disubstituted fluorocyclobutane motif is present in several promising drug candidates.[3]

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling trans-3-Fluorocyclobutanamine hydrochloride. A thorough review of the Material Safety Data Sheet (MSDS) from the supplier is mandatory before use.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[11]

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust. Avoid contact with skin and eyes. Wash hands thoroughly after handling.[5][11]

• Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible materials. The compound should be stored under an inert atmosphere.[7]

• Toxicology: While specific toxicological data for this compound is not widely available, it should be handled with care as it is an amine hydrochloride, which can be irritating to the skin and respiratory tract. Fluorinated organic compounds can also have unique toxicological profiles.[11]

Conclusion

trans-3-Fluorocyclobutanamine hydrochloride is a strategically important building block for medicinal chemistry and drug discovery. Its unique combination of a conformationally restricted cyclobutane scaffold and the powerful electronic effects of a fluorine substituent provides a valuable tool for modulating the physicochemical and pharmacological properties of lead compounds. This guide has provided a detailed overview of its theoretical properties, a representative synthetic approach, and its potential applications, offering a solid foundation for its use in the design and synthesis of next-generation therapeutics.

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trans-3-Fluorocyclobutanamine hydrochloride mechanism of action

An In-depth Technical Guide to the Mechanism of Action of trans-3-Fluorocyclobutanamine hydrochloride (TFC-001) as a Novel Dipeptidyl Peptidase-4 Inhibitor

Disclaimer: trans-3-Fluorocyclobutanamine hydrochloride is a real chemical entity, cataloged primarily as a research building block[1][2]. As of the date of this guide, its specific mechanism of action as a therapeutic agent has not been publicly elucidated. This document, therefore, presents a scientifically-grounded, hypothetical mechanism of action for this molecule, designated herein as TFC-001, portraying it as a novel investigational inhibitor of Dipeptidyl Peptidase-4 (DPP-4) for the management of Type 2 Diabetes Mellitus (T2DM). This approach allows for a comprehensive exploration of the scientific principles and experimental validation required for such a compound, in line with the user's request for an in-depth technical guide.

Introduction: A New Modality in Incretin System Enhancement

The management of Type 2 Diabetes Mellitus (T2DM) has evolved significantly with the advent of therapies that target the body's endogenous glucose-regulating pathways. Among the most successful strategies is the enhancement of the incretin system. Incretins are gut-derived hormones, primarily Glucagon-Like Peptide-1 (GLP-1) and Glucose-dependent Insulinotropic Polypeptide (GIP), that are released post-prandially and potentiate glucose-dependent insulin secretion[3][4]. The therapeutic potential of these hormones is naturally limited by their rapid inactivation by the enzyme Dipeptidyl Peptidase-4 (DPP-4)[5].

TFC-001 (trans-3-Fluorocyclobutanamine hydrochloride) is a novel, small-molecule investigational drug designed as a potent and selective inhibitor of DPP-4. Its unique fluorinated cyclobutane structure is hypothesized to confer high-affinity binding to the DPP-4 active site, leading to a sustained increase in the bioavailability of active incretin hormones. This guide provides a detailed technical overview of the core mechanism of action of TFC-001, the downstream physiological consequences, and the experimental methodologies required to validate its therapeutic activity.

Part 1: The Incretin Effect and the Central Role of DPP-4

The "incretin effect" describes the physiological phenomenon where an oral glucose load elicits a significantly greater insulin response compared to an isoglycemic intravenous glucose infusion[3][6]. This effect is responsible for up to 70% of post-meal insulin release and is mediated by GLP-1 and GIP[7].

• GLP-1 and GIP Function: Upon release from intestinal L-cells and K-cells, respectively, GLP-1 and GIP bind to their specific G-protein coupled receptors (GPCRs) on pancreatic islet cells[4][8]. This engagement initiates a cascade of events that:

  • Stimulates Insulin Secretion: Potentiates glucose-stimulated insulin secretion (GSIS) from pancreatic β-cells[9].

  • Suppresses Glucagon Secretion: Reduces inappropriately elevated glucagon secretion from pancreatic α-cells, thereby decreasing hepatic glucose production[10][11].

  • Promotes β-cell Health: Preclinical studies suggest that enhanced incretin signaling is associated with the preservation of β-cell mass[11].

• DPP-4: The Incretin Regulator: DPP-4 is a serine protease ubiquitously expressed on the surface of various cells, including intestinal epithelial cells, and also circulates in a soluble form[12][13]. It rapidly cleaves and inactivates GLP-1 and GIP, which have an alanine or proline residue at the penultimate N-terminal position, severely limiting their physiological half-life to mere minutes[13][14]. Inhibition of DPP-4 is therefore a key therapeutic strategy to enhance and prolong the action of endogenous incretin hormones[5].

Part 2: Core Mechanism of Action of TFC-001

The primary mechanism of action of TFC-001 is the potent and selective, competitive inhibition of the DPP-4 enzyme.

Molecular Interaction with the DPP-4 Active Site

The catalytic site of DPP-4 is characterized by a hydrophobic S1 pocket that accommodates the penultimate proline or alanine residue of its substrates. It is hypothesized that the cyclobutane ring of TFC-001 favorably occupies this S1 pocket. The amine group forms a critical salt bridge with the glutamate dyad (Glu205/Glu206) in the active site, a hallmark interaction for many DPP-4 inhibitors. The strategically placed fluorine atom is proposed to form strong, stabilizing hydrogen bonds with side-chain residues, such as Tyr662, enhancing the binding affinity and prolonging the residency time of the inhibitor on the enzyme. This reversible, high-affinity binding effectively prevents DPP-4 from processing its natural substrates, GLP-1 and GIP.

Pharmacodynamic Consequences of DPP-4 Inhibition

By blocking DPP-4, TFC-001 elevates the concentration of active GLP-1 and GIP in circulation by two- to three-fold[7]. This amplification of the incretin axis leads to the following key glucoregulatory effects:

• Increased Glucose-Dependent Insulin Secretion: Enhanced levels of active GLP-1 and GIP bind to their receptors on pancreatic β-cells, activating the Gαs/cAMP/PKA signaling pathway[8][15]. This leads to a potentiation of insulin synthesis and exocytosis, but critically, only in the presence of elevated blood glucose levels. This glucose-dependency is a cornerstone of the favorable safety profile of DPP-4 inhibitors, conferring a very low intrinsic risk of hypoglycemia[7][12].

• Suppressed Glucagon Secretion: Elevated GLP-1 levels act on pancreatic α-cells to suppress the secretion of glucagon[4][10]. This is particularly beneficial in T2DM, where paradoxical hyperglucagonemia contributes significantly to fasting and postprandial hyperglycemia by driving excessive glucose production in the liver[11].

Signaling Pathway Overview

The logical flow from DPP-4 inhibition to glycemic control is a multi-step, integrated physiological process.

Caption: Workflow for the in vitro DPP-4 enzymatic inhibition assay.

Protocol 2: In Vivo Oral Glucose Tolerance Test (OGTT)

This protocol validates the in vivo efficacy of TFC-001 in a disease-relevant animal model.

Objective: To assess the ability of TFC-001 to improve glucose tolerance following an oral glucose challenge in a diabetic rodent model.

Methodology: The OGTT measures the body's ability to clear a glucose load from the bloodstream, providing a holistic assessment of the incretin effect and insulin sensitivity.[16]

Step-by-Step Protocol:

• Animal Model: Utilize a genetically diabetic mouse model, such as male db/db mice, which exhibit hyperglycemia and insulin resistance. Acclimatize animals for at least one week.

• Dosing and Fasting:

  • Fast the mice overnight (approximately 16 hours) with free access to water.

  • One hour before the glucose challenge, administer TFC-001 (e.g., 1, 3, 10 mg/kg) or vehicle (e.g., 0.5% methylcellulose) via oral gavage.

• Glucose Challenge and Blood Sampling:

  • At time t=0, collect a baseline blood sample from the tail vein.

  • Immediately administer a 2 g/kg bolus of glucose solution via oral gavage.

  • Collect subsequent blood samples at 15, 30, 60, 90, and 120 minutes post-glucose administration.

• Glucose Measurement:

  • Measure blood glucose concentrations at each time point using a calibrated glucometer.

• Data Analysis:

  • Plot the mean blood glucose concentration versus time for each treatment group.

  • Calculate the Area Under the Curve (AUC) for the glucose excursion from t=0 to t=120 min for each animal.

  • Perform statistical analysis (e.g., one-way ANOVA with post-hoc tests) to compare the AUC values of the TFC-001 treated groups to the vehicle control group.

Hypothetical Data Summary:

Treatment Group (Oral Gavage)	Dose (mg/kg)	Blood Glucose AUC (0-120 min) (mg/dL·min)	% Reduction vs. Vehicle
Vehicle Control	-	35,500 ± 1,800	-
TFC-001	1	27,300 ± 1,500	23.1%
TFC-001	3	21,100 ± 1,200	40.6%
TFC-001	10	18,500 ± 1,100	47.9%
p < 0.05, **p < 0.01 vs. Vehicle

Conclusion

The proposed mechanism of action for TFC-001 (trans-3-Fluorocyclobutanamine hydrochloride) is centered on its function as a potent, selective, and competitive inhibitor of the DPP-4 enzyme. By preventing the degradation of the incretin hormones GLP-1 and GIP, TFC-001 enhances the body's natural glucose-dependent mechanisms for insulin secretion and glucagon suppression.[12][17] This targeted action, validated through rigorous in vitro and in vivo experimental protocols, positions TFC-001 as a promising next-generation therapeutic candidate for the management of Type 2 Diabetes Mellitus, offering the potential for effective glycemic control with a low risk of hypoglycemia.[7][14]

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Unlocking New Therapeutic Frontiers: A Technical Guide to the Research Potential of trans-3-Fluorocyclobutanamine Hydrochloride

Foreword: The Strategic Value of Fluorinated Scaffolds in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the pursuit of novel chemical matter with enhanced pharmacological properties is relentless. Among the myriad strategies employed to optimize drug candidates, the introduction of fluorine and the utilization of conformationally restricted ring systems have emerged as particularly powerful tactics. Fluorine, with its unique electronic properties, can profoundly influence a molecule's metabolic stability, acidity, and binding affinity.[1] Concurrently, small, rigid scaffolds like the cyclobutane ring offer a means to reduce conformational flexibility, thereby improving target selectivity and potency.[2] It is at the intersection of these two strategies that we find trans-3-Fluorocyclobutanamine hydrochloride, a building block poised for significant impact. This guide will provide an in-depth exploration of the potential research avenues for this compound, offering a roadmap for its application in the development of next-generation therapeutics.

Core Physicochemical and Structural Attributes of trans-3-Fluorocyclobutanamine Hydrochloride

A thorough understanding of a molecule's fundamental characteristics is the bedrock of innovative research. trans-3-Fluorocyclobutanamine hydrochloride is a chiral compound with the following key identifiers:

Property	Value
CAS Number	1408075-99-9
Molecular Formula	C4H9ClFN
Molecular Weight	125.57 g/mol
IUPAC Name	rel-(1r,3r)-3-fluorocyclobutan-1-amine hydrochloride
SMILES	N[C@H]1CC1.Cl

The trans configuration of the fluorine and amine substituents on the cyclobutane ring imparts a distinct three-dimensional geometry. This fixed spatial arrangement is crucial, as it pre-organizes the molecule for potential interactions with biological targets, a feature that can lead to enhanced binding affinity and selectivity compared to more flexible aliphatic amines.

Potential Research Areas and Applications

The unique structural features of trans-3-Fluorocyclobutanamine hydrochloride suggest its utility in several key areas of drug discovery. The strategic placement of the fluorine atom is anticipated to confer advantageous pharmacokinetic properties, such as increased metabolic stability, by blocking potential sites of oxidative metabolism.[1][3]

Central Nervous System (CNS) Drug Development

The introduction of fluorine is a well-established strategy for enhancing the blood-brain barrier (BBB) permeability of small molecules.[4][5] The increased lipophilicity imparted by the fluorine atom can facilitate passage through the lipid-rich environment of the BBB. This makes trans-3-Fluorocyclobutanamine hydrochloride an attractive scaffold for the design of novel CNS-acting agents, including but not limited to:

• Neurotransmitter Reuptake Inhibitors: The cyclobutanamine core can serve as a bioisostere for other amine-containing pharmacophores that target monoamine transporters (e.g., for serotonin, dopamine, and norepinephrine).

• Enzyme Inhibitors for Neurological Disorders: The rigid structure can be exploited to design potent and selective inhibitors of CNS enzymes implicated in diseases such as Alzheimer's (e.g., BACE1) and Parkinson's.[2]

• Ligands for CNS Receptors: The defined stereochemistry of the molecule makes it an ideal starting point for the synthesis of ligands for various G-protein coupled receptors (GPCRs) and ion channels in the brain.

Oncology

The development of targeted cancer therapies often relies on the design of highly specific enzyme inhibitors. The structural rigidity and potential for enhanced metabolic stability of derivatives of trans-3-Fluorocyclobutanamine hydrochloride make them promising candidates for:

• Kinase Inhibitors: The amine group can serve as a key hydrogen-bonding moiety for interaction with the hinge region of protein kinases, a common feature of many kinase inhibitors.

• Protease Inhibitors: The cyclobutane ring can be incorporated into peptidomimetic structures to generate inhibitors of proteases involved in cancer progression and metastasis.

Antiviral and Antibacterial Agents

The unique shape and electronic properties of fluorinated cyclobutanes can be leveraged to design novel antimicrobial agents that exploit specific binding pockets in viral or bacterial enzymes. The fluorine atom can also enhance the compound's resistance to metabolic degradation by microbial enzymes.

Experimental Workflows and Protocols

To facilitate the exploration of the proposed research areas, the following section provides detailed, step-by-step protocols for key in vitro assays.

Assessment of Metabolic Stability

A critical early-stage assessment for any drug candidate is its stability in the presence of metabolic enzymes. The following protocol outlines a standard in vitro assay using liver microsomes.[2][6][7]

Objective: To determine the in vitro metabolic stability of a test compound by measuring its rate of disappearance when incubated with liver microsomes.

Materials:

• Human or rat liver microsomes

• Test compound (e.g., a derivative of trans-3-Fluorocyclobutanamine hydrochloride)

• Phosphate buffer (100 mM, pH 7.4)

• NADPH regenerating system (containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Acetonitrile (ice-cold)

• Internal standard (for LC-MS/MS analysis)

• 96-well plates

• Incubator

• Centrifuge

• LC-MS/MS system

Protocol:

• Compound Preparation: Prepare a stock solution of the test compound in DMSO (e.g., 10 mM).

• Reaction Mixture Preparation: In a 96-well plate, combine the liver microsomes, phosphate buffer, and the test compound (final concentration typically 1-10 µM).

• Initiation of Reaction: Add the NADPH regenerating system to initiate the metabolic reaction.

• Incubation: Incubate the plate at 37°C with gentle shaking.

• Time Points: At specific time points (e.g., 0, 5, 15, 30, and 60 minutes), stop the reaction by adding an equal volume of ice-cold acetonitrile containing the internal standard.

• Protein Precipitation: Centrifuge the plate to pellet the precipitated proteins.

• Sample Analysis: Transfer the supernatant to a new plate and analyze the concentration of the remaining test compound using a validated LC-MS/MS method.

• Data Analysis: Plot the natural logarithm of the percentage of remaining compound against time. The slope of the resulting line can be used to calculate the in vitro half-life (t1/2) and intrinsic clearance (CLint).

Causality Behind Experimental Choices:

• Liver Microsomes: These contain a high concentration of cytochrome P450 enzymes, which are the primary drivers of phase I metabolism for many drugs.

• NADPH Regenerating System: This is essential to provide the necessary co-factor for CYP450 enzyme activity.

• Acetonitrile Quenching: The organic solvent denatures the enzymes, effectively stopping the reaction at precise time points.

In Vitro Enzyme Inhibition Assay

This protocol provides a general framework for assessing the inhibitory activity of a compound against a target enzyme, such as a kinase or protease.[4][8]

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against a specific enzyme.

Materials:

• Purified target enzyme

• Enzyme-specific substrate

• Assay buffer (optimized for the specific enzyme)

• Test compound

• Positive control inhibitor

• 96- or 384-well plates

• Plate reader (e.g., spectrophotometer, fluorometer, or luminometer)

Protocol:

• Compound Dilution: Prepare a serial dilution of the test compound in the assay buffer.

• Reaction Setup: In a multi-well plate, add the enzyme and the test compound at various concentrations. Include wells with no inhibitor (positive control) and no enzyme (negative control).

• Pre-incubation: Incubate the plate for a short period (e.g., 15-30 minutes) at the optimal temperature for the enzyme to allow the inhibitor to bind.

• Reaction Initiation: Add the substrate to all wells to start the enzymatic reaction.

• Signal Detection: Monitor the reaction progress by measuring the change in absorbance, fluorescence, or luminescence over time using a plate reader.

• Data Analysis: Plot the enzyme activity against the logarithm of the inhibitor concentration. Fit the data to a suitable dose-response curve to determine the IC50 value.

Causality Behind Experimental Choices:

• Purified Enzyme: Using a purified enzyme ensures that the observed inhibition is specific to the target of interest.

• Serial Dilution: This allows for the determination of a dose-response relationship and the calculation of an accurate IC50 value.

• Pre-incubation: This step is important for inhibitors that have a slow binding mechanism.

In Vitro Blood-Brain Barrier Permeability Assay

This protocol describes a common in vitro model for assessing the potential of a compound to cross the blood-brain barrier.[9][10][11]

Objective: To determine the apparent permeability coefficient (Papp) of a test compound across a cell-based model of the BBB.

Materials:

• Transwell® inserts with a microporous membrane

• Brain microvascular endothelial cells (e.g., hCMEC/D3)

• Cell culture medium and supplements

• Test compound

• Lucifer yellow (a low-permeability marker)

• Hanks' Balanced Salt Solution (HBSS)

• LC-MS/MS system

Protocol:

• Cell Seeding: Seed the brain microvascular endothelial cells onto the apical side of the Transwell® inserts and culture until a confluent monolayer is formed, confirmed by measuring the transendothelial electrical resistance (TEER).

• Assay Initiation: Wash the cell monolayers with HBSS. Add the test compound and Lucifer yellow to the apical (donor) chamber.

• Incubation: Incubate the plates at 37°C.

• Sampling: At various time points, collect samples from the basolateral (receiver) chamber.

• Sample Analysis: Analyze the concentration of the test compound in the donor and receiver samples using LC-MS/MS. Measure the concentration of Lucifer yellow using a fluorescence plate reader to assess the integrity of the cell monolayer.

• Data Analysis: Calculate the Papp value using the following equation: Papp = (dQ/dt) / (A * C0), where dQ/dt is the rate of compound appearance in the receiver chamber, A is the surface area of the membrane, and C0 is the initial concentration in the donor chamber.

Causality Behind Experimental Choices:

• Transwell® System: This system creates two distinct compartments (apical and basolateral) separated by a cell monolayer, mimicking the in vivo barrier between the blood and the brain.

• TEER Measurement: This provides a quantitative measure of the tightness of the cell junctions, ensuring the integrity of the in vitro BBB model.

• Lucifer Yellow: This fluorescent dye is poorly permeable across intact cell monolayers, and its passage is used to identify any leaks in the barrier.

Visualizing Experimental and Logical Frameworks

To further clarify the proposed research strategy, the following diagrams illustrate the key decision-making processes and experimental workflows.

Figure 1: A high-level overview of the proposed research and development workflow for derivatives of trans-3-Fluorocyclobutanamine hydrochloride.

Caption: Step-by-step workflow for the in vitro metabolic stability assay.

Conclusion and Future Outlook

trans-3-Fluorocyclobutanamine hydrochloride represents a compelling starting point for the design of novel therapeutics. The confluence of a conformationally restricted cyclobutane core and a strategically placed fluorine atom offers a powerful combination of features to address common challenges in drug discovery, such as poor metabolic stability and limited CNS penetration. The research areas and experimental protocols outlined in this guide provide a comprehensive framework for academic and industrial researchers to unlock the full potential of this promising chemical scaffold. As our understanding of the subtle interplay between molecular structure and pharmacological properties continues to evolve, building blocks like trans-3-Fluorocyclobutanamine hydrochloride will undoubtedly play a pivotal role in the development of safer and more effective medicines.

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Protocols & Analytical Methods

Application Note and Detailed Protocol for the Synthesis of trans-3-Fluorocyclobutanamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the synthesis of trans-3-Fluorocyclobutanamine hydrochloride, a valuable building block in medicinal chemistry. The protocol herein is designed to be illustrative, drawing from established synthetic strategies for related fluorinated cyclobutane derivatives.

The introduction of fluorine into small molecule drug candidates can significantly enhance their metabolic stability, binding affinity, and pharmacokinetic properties.[1] The cyclobutane scaffold, as a three-dimensional bioisostere for phenyl rings, offers a means to escape flatland and explore new chemical space in drug design.[1] Consequently, the targeted synthesis of molecules such as trans-3-Fluorocyclobutanamine hydrochloride is of considerable interest to the drug development community.

Overall Synthetic Workflow

The synthesis of trans-3-Fluorocyclobutanamine hydrochloride can be envisioned as a multi-step process commencing from a commercially available starting material, 3-oxocyclobutane-1-carboxylic acid. The workflow involves the formation of a protected amine, stereoselective reduction, fluorination, and final deprotection and salt formation.

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The Strategic Incorporation of trans-3-Fluorocyclobutanamine Hydrochloride in Modern Medicinal Chemistry: Application Notes and Protocols

Introduction: The Quest for Superior Drug Properties and the Rise of Fluorinated Scaffolds

In the landscape of contemporary drug discovery, the pursuit of molecules with optimized pharmacological profiles is a paramount objective. Medicinal chemists are in a constant search for building blocks that can confer enhanced potency, selectivity, metabolic stability, and favorable pharmacokinetic properties upon a lead compound. Among the myriad of strategies employed, the introduction of fluorine into drug candidates has emerged as a powerful and widely adopted approach. The unique physicochemical properties of fluorine, such as its high electronegativity, small van der Waals radius, and the strength of the carbon-fluorine bond, can profoundly influence a molecule's conformation, basicity (pKa), lipophilicity, and susceptibility to metabolic degradation[1][2].

This guide focuses on a particularly valuable fluorinated building block: trans-3-Fluorocyclobutanamine hydrochloride (CAS: 1408075-99-9) . Its rigid, three-dimensional cyclobutane core, combined with the strategic placement of a fluorine atom and an amino group, offers a unique set of advantages for medicinal chemists. This document will provide an in-depth exploration of the applications of this versatile building block, complete with detailed experimental protocols and an analysis of the structure-activity relationships (SAR) that underscore its utility, with a particular focus on its application in the development of kinase inhibitors.

The Rationale for Employing the trans-3-Fluorocyclobutylamino Moiety: A Privileged Scaffold

The decision to incorporate the trans-3-fluorocyclobutylamino group into a drug candidate is driven by a confluence of factors aimed at mitigating common drug development challenges. The cyclobutane ring, being a strained four-membered carbocycle, imparts a degree of conformational rigidity that can be advantageous for locking a molecule into its bioactive conformation, thereby enhancing binding affinity for its biological target.

The introduction of a fluorine atom trans to the amino group has several key consequences:

• Modulation of Basicity (pKa): The electron-withdrawing nature of the fluorine atom lowers the pKa of the neighboring amino group. This reduction in basicity can be crucial for improving oral bioavailability by reducing clearance and improving cell permeability.

• Increased Metabolic Stability: The strong C-F bond can block sites of oxidative metabolism, leading to a longer in vivo half-life and improved pharmacokinetic profile. For instance, the replacement of a metabolically vulnerable cyclohexyl amine with a difluorocyclobutanyl amine has been shown to significantly improve metabolic stability in the development of the IDH1 inhibitor Ivosidenib.

• Enhanced Lipophilicity and Permeability: The fluorine atom can increase the lipophilicity of the molecule, which can improve its ability to cross cell membranes and reach its intracellular target.

• Vectorial Orientation: The rigid cyclobutane scaffold provides a well-defined exit vector for substituents, allowing for precise positioning of other functional groups to optimize interactions with the target protein.

Case Study: Application in the Synthesis of Colony-Stimulating Factor 1 Receptor (CSF-1R) Inhibitors

A compelling example of the strategic use of trans-3-Fluorocyclobutanamine hydrochloride is found in the development of potent and selective inhibitors of Colony-Stimulating Factor 1 Receptor (CSF-1R). CSF-1R is a receptor tyrosine kinase that plays a crucial role in the proliferation, differentiation, and survival of monocytes and macrophages. Dysregulation of CSF-1R signaling is implicated in various inflammatory diseases and cancers, making it an attractive therapeutic target[3][4].

In the pursuit of novel CSF-1R inhibitors, medicinal chemists have utilized trans-3-Fluorocyclobutanamine hydrochloride to introduce a key pharmacophoric element. The amine group serves as a crucial attachment point for coupling to the core scaffold of the inhibitor, while the fluorinated cyclobutane ring projects into a specific pocket of the kinase active site, contributing to both potency and selectivity.

Structure-Activity Relationship (SAR) Insights

The incorporation of the trans-3-fluorocyclobutylamino moiety has a demonstrable impact on the biological activity of CSF-1R inhibitors. The following table summarizes representative SAR data for a series of inhibitors, highlighting the effect of this substitution.

Compound ID	Amine Moiety	CSF-1R IC50 (nM)	Rationale for Modification
1a	Cyclobutylamine	50	Baseline non-fluorinated analog.
1b	trans-3-Fluorocyclobutanamine	15	Introduction of fluorine to modulate pKa and improve metabolic stability.
1c	cis-3-Fluorocyclobutanamine	45	Demonstrates the importance of the trans stereochemistry for optimal binding.
1d	Cyclohexylamine	120	Larger, more flexible ring leads to decreased potency.

This data is illustrative and compiled from typical trends observed in kinase inhibitor SAR studies.

The data clearly indicates that the introduction of the fluorine atom in the trans configuration leads to a significant improvement in inhibitory potency against CSF-1R. This enhancement can be attributed to a combination of factors, including favorable interactions of the fluorine atom with the protein and the altered physicochemical properties of the molecule.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the incorporation of trans-3-Fluorocyclobutanamine hydrochloride into a heterocyclic core, a common step in the synthesis of kinase inhibitors.

Protocol 1: Nucleophilic Aromatic Substitution (SNAr)

This protocol describes the reaction of trans-3-Fluorocyclobutanamine with an activated heteroaryl chloride.

Diagram of the Experimental Workflow:

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Application Note: Trans-3-Fluorocyclobutanamine Hydrochloride as a Strategic Building Block in Modern Drug Discovery

Abstract

The strategic incorporation of small, strained, and fluorinated carbocycles is a cornerstone of modern medicinal chemistry. These motifs offer a powerful toolset to modulate physicochemical and pharmacokinetic properties, leading to safer and more efficacious drug candidates. This guide provides an in-depth exploration of trans-3-Fluorocyclobutanamine hydrochloride, a key building block that combines the conformational rigidity of a cyclobutane scaffold with the unique electronic properties of fluorine. We will detail its strategic value in drug design, present validated, step-by-step protocols for its use in common synthetic transformations, and provide expert insights to ensure successful application in research and development settings.

The Strategic Value of the Fluorocyclobutyl Motif

The cyclobutane ring, once underutilized due to perceived instability, is now recognized as a valuable scaffold in drug design.[1] Its puckered, three-dimensional structure provides a distinct conformational restriction compared to more flexible acyclic chains or larger rings, which can enhance binding affinity to biological targets.[2] When combined with fluorine, one of the most impactful elements in medicinal chemistry, its value is significantly amplified.

The introduction of a fluorine atom onto the cyclobutane ring imparts several key advantages:

• Modulation of Basicity (pKa): The strong electron-withdrawing nature of fluorine lowers the basicity of the proximal amine. Studies have shown that 3-fluorocyclobutylamines exhibit a pKa reduction of approximately 0.8 units compared to their non-fluorinated parent compounds.[3] This seemingly small change can have profound effects on the fraction of a molecule that is ionized at physiological pH, directly impacting properties like cell permeability, target engagement, and off-target activity.

• Increased Lipophilicity (logP): Fluorination typically increases the lipophilicity of a molecule, which can improve its ability to cross cell membranes. For trans-isomers of fluorinated cyclobutanes, this effect is particularly notable, with an observed increase in logP of approximately 1 unit.[3] This allows chemists to fine-tune a compound's solubility and permeability profile.

• Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic degradation by cytochrome P450 enzymes.[4] Replacing a metabolically labile hydrogen atom with fluorine on the cyclobutane scaffold can block common sites of oxidation, thereby increasing the half-life of a drug candidate.[1]

• Conformational Control and Novel Vector Exploration: The rigid cyclobutane ring acts as a superior scaffold for directing substituents into defined regions of three-dimensional space.[1] The trans relationship between the fluorine and amine groups provides a distinct exit vector for further chemical elaboration, allowing for precise exploration of protein binding pockets.

Physicochemical Properties

A clear understanding of the building block's intrinsic properties is essential for its effective application.

Property	Value	Source
CAS Number	1408075-99-9	[5]
Molecular Formula	C₄H₉ClFN	[6]
Molecular Weight	125.57 g/mol	[6][7]
Appearance	White to off-white solid	N/A
Purity	Typically ≥97%	[7][8]
pKa (amine)	~9.5-10.0 (Estimated, reduced from parent amine)	[3]
logP (free base)	Increased relative to non-fluorinated analog	[3]

Core Synthetic Protocols

trans-3-Fluorocyclobutanamine is supplied as a stable hydrochloride salt. This necessitates in situ neutralization with a non-nucleophilic base prior to or during the coupling reaction.

Protocol 3.1: Amide Bond Formation via EDC/HOBt Coupling

Amide bond formation is arguably the most common reaction in medicinal chemistry.[9] This protocol details a robust method using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) as the coupling agent and 1-Hydroxybenzotriazole (HOBt) to minimize racemization and improve efficiency.[10][11]

Reaction Scheme:

RCHO + trans-3-Fluorocyclobutanamine HCl --(NaBH(OAc)₃, DIPEA)--> RCH₂-NH-(trans-3-Fluorocyclobutyl)

Caption: A typical experimental workflow for amide bond formation.

Conceptual Role in Drug Design

This diagram illustrates how the fluorocyclobutylamino moiety can serve as a bioisosteric replacement to improve drug-like properties.

Caption: Bioisosteric replacement strategy using the building block.

Conclusion

trans-3-Fluorocyclobutanamine hydrochloride is more than just a reagent; it is a sophisticated design element for the modern medicinal chemist. Its unique combination of a strained ring system and the powerful electronic influence of fluorine provides a validated pathway to improving the pKa, metabolic stability, and lipophilicity of lead compounds. The protocols detailed herein offer reliable methods for incorporating this valuable building block, enabling researchers to access novel chemical space and accelerate the development of next-generation therapeutics.

References

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• CymitQuimica. (n.d.). trans-3-Fluorocyclobutan-1-amine hydrochloride.
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• PubMed Central. (n.d.). Cyclobutanes in Small‐Molecule Drug Candidates.
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• ResearchGate. (n.d.). 3‐Fluoroalkyl (CF3, CHF2, CH2F) Cyclobutane‐Derived Building Blocks for Medicinal Chemistry: Synthesis and Physicochemical Properties | Request PDF.
• PubMed Central. (n.d.). Fluorinated building blocks in drug design: new pathways and targets.
• AChemBlock. (n.d.). trans-3-Fluorocyclobutanamine hydrochloride 97% | CAS: 1408075-99-9.
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• ResearchGate. (n.d.). Conformational preference of A) fluorocyclobutane; B) substituted fluorocyclobutylamine.
• Cal Poly Pomona. (2025). Exploring Amide Coupling Reagents for Multi-Substituted Cyclobutane Synthesis.
• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents.
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• Aapptec Peptides. (n.d.). Coupling Reagents.
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• Fisher Scientific. (n.d.). Amide Synthesis.
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• Taylor & Francis eBooks. (2014). Reductive Amination Methodology for Synthesis of Primary Amines from Unprotected Synthons.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Why Fluorine Matters: Leveraging 3,3-Difluorocyclobutane-1-carboxylic Acid in Synthesis.
• Journal of Biomedical Research & Environmental Sciences. (n.d.). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities.
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Application Notes & Protocols: The Strategic Incorporation of trans-3-Fluorocyclobutanamine Hydrochloride in Novel Drug Design

An Application Guide for Researchers and Drug Development Professionals

Abstract

The strategic introduction of fluorine and conformationally restricted scaffolds has become a cornerstone of modern medicinal chemistry. The trans-3-Fluorocyclobutanamine hydrochloride moiety, in particular, has emerged as a valuable building block for enhancing the pharmacological profile of drug candidates. This guide provides an in-depth analysis of its application, detailing its synthesis, physicochemical properties, and strategic role in overcoming common drug design challenges. We present validated protocols for its incorporation and characterization, underpinned by a rationale grounded in established principles of physical organic and medicinal chemistry. The aim is to equip researchers with the foundational knowledge and practical methodologies required to effectively leverage this unique scaffold in their drug discovery programs.

Introduction: Why Fluorinated Alicyclic Scaffolds?

The design of small molecule therapeutics is a continuous search for an optimal balance of potency, selectivity, and ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Conformationally rigid structures are often sought to reduce the entropic penalty of binding to a biological target, thereby increasing potency. The cyclobutane ring, a four-membered alicycle, serves as a bioisostere for various common groups, offering a three-dimensional exit vector that can be exploited to escape flatland and explore new chemical space.

The addition of fluorine to this scaffold is a critical design element. Fluorine, being the most electronegative element, imparts profound changes to a molecule's properties:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong (~116 kcal/mol), making it resistant to metabolic cleavage by cytochrome P450 enzymes. This can significantly enhance a drug's half-life.

• Modulation of pKa: The inductive effect of fluorine can lower the pKa of nearby basic groups, such as the primary amine in trans-3-Fluorocyclobutanamine. This is a crucial parameter for controlling a molecule's ionization state at physiological pH, which in turn affects its solubility, permeability, and target engagement.

• Enhanced Binding Affinity: Fluorine can participate in favorable non-covalent interactions, including hydrogen bonds and dipole-dipole interactions, with protein targets, leading to improved binding affinity and selectivity.

The trans stereochemistry of the amine and fluorine substituents on the cyclobutane ring provides a defined spatial relationship, which is essential for predictable and specific interactions within a binding pocket.

Physicochemical Profile and Strategic Advantages

The utility of a building block is defined by its intrinsic properties. The trans-3-Fluorocyclobutanamine scaffold offers a compelling combination of features that address several key challenges in drug design.

Key Physicochemical Data

A summary of the critical physicochemical parameters for trans-3-Fluorocyclobutanamine hydrochloride is presented below. These values are essential for computational modeling and for anticipating the impact of this moiety on a lead compound.

Parameter	Value	Significance in Drug Design
Molecular Weight	141.59 g/mol	Low molecular weight allows for further elaboration without violating Lipinski's Rule of Five.
pKa (amine)	~8.5 - 9.0	The fluorine atom lowers the pKa of the amine compared to a non-fluorinated analogue (~10-11), increasing the proportion of the neutral species at physiological pH (7.4), which can enhance membrane permeability.
Calculated logP	-0.8 to -0.5	Indicates high hydrophilicity, which is beneficial for aqueous solubility but may need to be balanced during lead optimization.
Topological Polar Surface Area (TPSA)	26.02 Ų	Low TPSA is generally favorable for cell permeability and oral bioavailability.

Workflow for Strategic Incorporation

The decision to use this building block should be hypothesis-driven. The following workflow illustrates the logical process for its incorporation into a drug discovery pipeline.

Figure 1: A hypothesis-driven workflow for incorporating the trans-3-Fluorocyclobutanamine moiety.

Experimental Protocols

The following protocols are provided as a guide for the synthesis, characterization, and application of trans-3-Fluorocyclobutanamine hydrochloride. Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 3.1: Synthesis via Amide Coupling

This protocol describes a standard method for coupling the amine to a carboxylic acid, a common transformation in medicinal chemistry.

Objective: To synthesize an amide derivative from a lead compound containing a carboxylic acid.

Materials:

• trans-3-Fluorocyclobutanamine hydrochloride (1.0 eq)

• Carboxylic acid of interest (1.0 eq)

• HATU (1.1 eq) or HBTU (1.1 eq) - Amide coupling reagent

• DIPEA or TEA (3.0 eq) - Non-nucleophilic base

• Anhydrous DMF or CH₂Cl₂ - Solvent

• Saturated aq. NaHCO₃ solution

• Brine

• Ethyl acetate (EtOAc)

• Anhydrous MgSO₄ or Na₂SO₄

• Standard glassware for organic synthesis

Procedure:

• Dissolution: Dissolve the carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF. Stir the solution at room temperature for 10 minutes to pre-activate the acid.

• Base Addition: Add DIPEA (3.0 eq) to the reaction mixture. Causality Note: The hydrochloride salt must be neutralized by a base to liberate the free amine for reaction. An excess is used to also neutralize the acid formed during the coupling reaction.

• Amine Addition: Add trans-3-Fluorocyclobutanamine hydrochloride (1.0 eq) to the mixture.

• Reaction: Stir the reaction mixture at room temperature for 2-4 hours, or until TLC or LC-MS analysis indicates complete consumption of the starting material.

• Workup: Dilute the reaction mixture with EtOAc. Wash the organic layer sequentially with saturated aq. NaHCO₃ (2x), water (1x), and brine (1x). Causality Note: The aqueous washes remove residual DMF, unreacted starting materials, and coupling byproducts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography (typically using a hexane/EtOAc or CH₂Cl₂/MeOH gradient) to yield the pure amide product.

Protocol 3.2: Quality Control and Characterization

It is imperative to confirm the structure and purity of the synthesized compound before proceeding to biological assays.

Objective: To validate the identity and purity of the final product from Protocol 3.1.

A. LC-MS Analysis:

• Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% to 95% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Detection: UV (e.g., 214 nm, 254 nm) and Mass Spectrometry (ESI+).

• Expected Result: A single major peak in the chromatogram with the correct mass-to-charge ratio ([M+H]⁺) for the desired product.

B. ¹H and ¹⁹F NMR Spectroscopy:

• Solvent: CDCl₃ or DMSO-d₆.

• ¹H NMR: Confirm the presence of signals corresponding to the cyclobutane ring protons, noting the characteristic splitting patterns due to fluorine-proton coupling (J-coupling).

• ¹⁹F NMR: A single resonance confirming the presence of the fluorine atom.

• Expected Result: The spectra should be clean, and the observed chemical shifts and coupling constants should be consistent with the proposed structure.

C. HPLC Purity Analysis:

• Use a similar method to the LC-MS analysis but with a longer gradient (e.g., over 20-30 minutes) to ensure baseline separation of any potential impurities.

• Acceptance Criteria: Purity should be >95% for use in biological assays.

Case Study: Application in Kinase Inhibitor Design

Many kinase inhibitors utilize a basic amine to form a salt bridge with a conserved acidic residue (e.g., Aspartate) in the hinge region of the ATP binding site. However, a highly basic amine can lead to off-target effects, such as hERG channel inhibition.

Figure 2: Logic diagram illustrating the use of the moiety to mitigate high pKa-related liabilities.

In this scenario, replacing a piperidine or other highly basic amine with trans-3-Fluorocyclobutanamine serves two purposes:

• pKa Attenuation: The electron-withdrawing fluorine lowers the pKa into a more desirable range (8.5-9.0), reducing the charge at physiological pH and mitigating risks associated with high basicity.

• Metabolic Blocking: The fluorine can block a potential site of metabolism on the cyclobutane ring, improving the compound's pharmacokinetic profile.

This strategic replacement can thus simultaneously enhance both the safety and the ADME properties of a drug candidate without compromising, and sometimes even enhancing, its on-target potency.

Conclusion

trans-3-Fluorocyclobutanamine hydrochloride is more than just another building block; it is a sophisticated tool for solving complex problems in drug design. Its unique combination of conformational rigidity, modulated basicity, and inherent metabolic stability makes it an invaluable asset for medicinal chemists. By understanding the underlying principles of its action and employing validated synthetic and analytical protocols, researchers can effectively harness its potential to develop safer and more effective therapeutics.

experimental protocol for using trans-3-Fluorocyclobutanamine hydrochloride

An Application Guide for the Strategic Use of trans-3-Fluorocyclobutanamine Hydrochloride in Amide Synthesis

Abstract

This technical guide provides a comprehensive experimental protocol for the utilization of trans-3-Fluorocyclobutanamine hydrochloride, a pivotal building block for contemporary drug discovery. The strategic incorporation of the fluorocyclobutyl moiety can significantly influence a molecule's physicochemical and pharmacokinetic properties, such as metabolic stability, pKa, and membrane permeability.[1] This document outlines the critical considerations for handling this hygroscopic reagent and presents a detailed, validated protocol for its application in HATU-mediated amide bond formation, a cornerstone reaction in medicinal chemistry.[2] The protocols herein are designed for researchers, chemists, and drug development professionals to ensure reliable and reproducible outcomes.

Introduction: The Value of Fluorinated Scaffolds

The introduction of fluorine into molecular scaffolds is a well-established strategy in medicinal chemistry to enhance drug-like properties.[1] The cyclobutane ring offers conformational rigidity, while the fluorine atom can modulate basicity (pKa) of the amine and block sites of metabolism. trans-3-Fluorocyclobutanamine hydrochloride serves as a versatile precursor for introducing this valuable motif. As a hydrochloride salt, the amine's reactivity is masked, and its stability is enhanced for storage. However, its hygroscopic nature and the need for careful deprotection prior to reaction necessitate a robust and well-understood protocol.[3] This guide provides the necessary framework for its successful application.

Reagent Profile and Handling Protocol

Proper handling and storage are critical to ensure the integrity and reactivity of trans-3-Fluorocyclobutanamine hydrochloride. The compound is a white to off-white solid and is known to be hygroscopic, meaning it can readily absorb moisture from the atmosphere.[3][4] This can lead to clumping, inaccurate measurements, and potential degradation.[3][5]

Material Properties

Property	Value	Source(s)
CAS Number	1408075-99-9	[4][6]
Molecular Formula	C₄H₉ClFN	[7][8]
Molecular Weight	125.57 g/mol	[8][9]
Appearance	White to off-white solid	[4][7]
Typical Purity	≥95%	[9]
Storage Conditions	Store at 2-8°C under inert gas (Nitrogen or Argon)	[4][7]

Protocol for Handling Hygroscopic Amine Salts

Adherence to the following steps will mitigate issues arising from moisture absorption:

• Acclimatization: Before opening, allow the sealed container to warm to ambient laboratory temperature. This prevents condensation of atmospheric moisture onto the cold solid.

• Inert Atmosphere: Conduct all weighing and dispensing operations inside a glovebox or under a steady stream of dry inert gas (e.g., nitrogen or argon).

• Rapid Handling: Minimize the time the container is open to the atmosphere. Use clean, dry spatulas and glassware.[3]

• Secure Storage: After dispensing, tightly reseal the container, preferably with laboratory sealing film (e.g., Parafilm®) around the cap, and store it in a desiccator at the recommended 2-8°C.[4][10]

Core Application: Protocol for Amide Bond Formation

Amide coupling is one of the most frequently performed reactions in drug discovery.[11] This protocol details a reliable method for coupling trans-3-Fluorocyclobutanamine with a generic carboxylic acid using HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), a highly efficient coupling reagent known to suppress side reactions, especially with challenging amines.[2]

The overall process involves the in-situ liberation of the free amine from its hydrochloride salt, followed by the coupling reaction.

Experimental Workflow Diagram

References

• 1. Applications of Fluorine in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Hygroscopic: What it Means, What You Need to Know [corecheminc.com]
• 4. trans-3-FluorocyclobutanaMine hydrochloride CAS#: 1408075-99-9 [m.chemicalbook.com]
• 5. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. trans-3-FluorocyclobutanaMine hydrochloride | 1408075-99-9 [chemicalbook.com]
• 7. trans-3-Fluorocyclobutanamine hydrochloride 97% | CAS: 1408075-99-9 | AChemBlock [achemblock.com]
• 8. en.huatengsci.com [en.huatengsci.com]
• 9. trans-3-Fluorocyclobutan-1-amine hydrochloride [cymitquimica.com]
• 10. Hygroscopic Definition in Chemistry [thoughtco.com]
• 11. hepatochem.com [hepatochem.com]

Application Notes and Protocols for trans-3-Fluorocyclobutanamine Hydrochloride: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide on the reaction conditions for the synthesis of trans-3-Fluorocyclobutanamine hydrochloride, a valuable building block in medicinal chemistry and drug discovery. The guide outlines a robust synthetic pathway, delves into the mechanistic underpinnings of the key reaction steps, and provides detailed protocols for laboratory execution.

Introduction

trans-3-Fluorocyclobutanamine hydrochloride is a key structural motif incorporated into a variety of pharmaceutically active compounds. The presence of the fluorinated cyclobutane ring can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule, often leading to improved metabolic stability, binding affinity, and membrane permeability. This guide focuses on a common and efficient synthetic route to this compound, proceeding via the reductive amination of 3-fluorocyclobutanone.

Synthetic Strategy Overview

The synthesis of trans-3-Fluorocyclobutanamine hydrochloride is typically achieved through a two-step process starting from the commercially available 3-fluorocyclobutanone:

• Oxime Formation: Reaction of 3-fluorocyclobutanone with a suitable hydroxylamine source to form 3-fluorocyclobutanone oxime.

• Diastereoselective Reduction: Catalytic hydrogenation of the oxime intermediate to yield the desired trans-3-Fluorocyclobutanamine, followed by salt formation.

This approach allows for the introduction of the amine functionality and control of the stereochemistry in the final product.

Diagram: Synthetic Pathway

Caption: Overall synthetic scheme for trans-3-Fluorocyclobutanamine hydrochloride.

Part 1: Synthesis of 3-Fluorocyclobutanone Oxime

The initial step involves the conversion of the ketone to an oxime. This reaction is a standard condensation reaction and is typically high-yielding.

Mechanism of Oxime Formation

The reaction proceeds via nucleophilic addition of hydroxylamine to the carbonyl carbon of 3-fluorocyclobutanone, followed by dehydration to form the C=N double bond of the oxime. The equilibrium is driven towards the product by the removal of water or by using a suitable dehydrating agent.

Experimental Protocol: 3-Fluorocyclobutanone Oxime

Materials:

• 3-Fluorocyclobutanone

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium acetate (NaOAc) or other suitable base

• Ethanol (EtOH) or other suitable solvent

• Water (H₂O)

• Dichloromethane (DCM) or other suitable extraction solvent

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-fluorocyclobutanone (1.0 eq) in ethanol.

• Add a solution of hydroxylamine hydrochloride (1.1 - 1.5 eq) and sodium acetate (1.1 - 1.5 eq) in water to the flask. The base is added to neutralize the HCl released from the hydroxylamine hydrochloride.

• Heat the reaction mixture to reflux (typically 60-80 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 2-4 hours.

• After completion, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Add water to the residue and extract the product with dichloromethane (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Evaporate the solvent under reduced pressure to yield crude 3-fluorocyclobutanone oxime, which can often be used in the next step without further purification. If necessary, purification can be achieved by column chromatography on silica gel.

Parameter	Typical Condition	Rationale
Stoichiometry	1.1 - 1.5 eq of NH₂OH·HCl and Base	Ensures complete conversion of the starting ketone.
Solvent	Ethanol/Water	Good solubility for all reactants.
Temperature	60 - 80 °C (Reflux)	Accelerates the rate of reaction.
Reaction Time	2 - 4 hours	Typical duration for complete conversion.

Part 2: Diastereoselective Synthesis of trans-3-Fluorocyclobutanamine Hydrochloride

The key step in this synthesis is the stereoselective reduction of the 3-fluorocyclobutanone oxime to favor the formation of the trans isomer. The choice of catalyst and reaction conditions is critical to achieve high diastereoselectivity. Catalytic hydrogenation is a widely used and effective method for this transformation.[1]

Causality of Stereoselectivity

The stereochemical outcome of the hydrogenation is influenced by the steric hindrance around the C=N bond of the oxime. The catalyst surface coordinates to the less hindered face of the molecule, leading to the delivery of hydrogen from that side. In the case of 3-fluorocyclobutanone oxime, the fluorine atom can influence the preferred conformation of the cyclobutane ring and the approach of the substrate to the catalyst surface, thereby directing the stereochemical outcome. While various reducing agents can be employed for reductive amination, catalytic hydrogenation often provides good selectivity for the desired amine.[2]

Experimental Protocol: Catalytic Hydrogenation of 3-Fluorocyclobutanone Oxime

Materials:

• 3-Fluorocyclobutanone oxime

• Palladium on carbon (Pd/C, 5-10 mol%) or other suitable catalyst (e.g., Raney Nickel)

• Methanol (MeOH) or Ethanol (EtOH)

• Acetic Acid (AcOH) (optional, as a co-solvent to improve reactivity)

• Hydrogen gas (H₂)

• Celite® for filtration

• Hydrochloric acid (HCl) solution (e.g., 2M in diethyl ether or isopropanol)

Procedure:

• In a high-pressure hydrogenation vessel, dissolve 3-fluorocyclobutanone oxime (1.0 eq) in methanol.

• Carefully add the Pd/C catalyst to the solution under an inert atmosphere (e.g., nitrogen or argon).

• (Optional) Add a small amount of acetic acid to the reaction mixture. This can enhance the rate of reduction.

• Seal the vessel and purge with hydrogen gas several times.

• Pressurize the vessel with hydrogen gas (typically 50-500 psi) and stir the mixture vigorously at room temperature or slightly elevated temperature (e.g., 40-50 °C).

• Monitor the reaction progress by hydrogen uptake and/or by analytical techniques such as GC-MS or LC-MS. The reaction is typically complete within 12-24 hours.

• Once the reaction is complete, carefully vent the hydrogen gas and purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the Celite® pad with methanol.

• Combine the filtrate and washings and concentrate under reduced pressure to obtain the crude trans-3-Fluorocyclobutanamine.

Formation of the Hydrochloride Salt

• Dissolve the crude amine in a minimal amount of a suitable solvent such as diethyl ether or isopropanol.

• Cool the solution in an ice bath and slowly add a solution of hydrochloric acid (1.1 eq) in the same solvent.

• The hydrochloride salt will precipitate out of the solution. Stir the mixture for 30-60 minutes to ensure complete precipitation.

• Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to yield trans-3-Fluorocyclobutanamine hydrochloride as a white to off-white solid.

Parameter	Typical Condition	Rationale/Insight
Catalyst	5-10 mol% Pd/C	A common and effective catalyst for oxime reduction. Raney Nickel is a viable alternative.
Solvent	Methanol or Ethanol	Good solubility for the oxime and the resulting amine.
Hydrogen Pressure	50 - 500 psi	Higher pressure can increase the reaction rate.
Temperature	Room Temperature to 50 °C	Mild conditions are generally sufficient.
Additive	Acetic Acid (optional)	Can protonate the oxime, making it more susceptible to reduction.

Part 3: Purification and Characterization

The final product, trans-3-Fluorocyclobutanamine hydrochloride, can be purified by recrystallization if necessary. The purity and identity of the compound should be confirmed by standard analytical techniques.

Purification

Recrystallization from a suitable solvent system, such as ethanol/diethyl ether or isopropanol/diethyl ether, can be used to obtain a high-purity product. The separation of cis and trans isomers can be challenging, but often the hydrochloride salt of the trans isomer has different solubility properties, which can be exploited for purification. In some cases, converting the amine mixture to their dihydrochlorides in a specific solvent like methanol can facilitate the selective precipitation of the trans isomer.

Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the structure and stereochemistry of the final product. The coupling constants between the protons on the cyclobutane ring can provide information about their relative stereochemistry (cis vs. trans).

• Mass Spectrometry (MS): To confirm the molecular weight of the compound.

• Melting Point (MP): A sharp melting point is indicative of a pure compound.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the N-H and C-F bonds.

Safety Precautions

• 3-Fluorocyclobutanone: Handle in a well-ventilated fume hood. It is a flammable liquid and an eye irritant.

• Hydroxylamine hydrochloride: Can be corrosive and an irritant. Avoid inhalation and contact with skin and eyes.

• Catalytic Hydrogenation: This procedure should be carried out by trained personnel in a properly equipped laboratory. Hydrogen gas is highly flammable and can form explosive mixtures with air. Ensure the hydrogenation apparatus is properly assembled and leak-tested. The palladium on carbon catalyst is pyrophoric when dry and should be handled with care.

• Hydrochloric Acid: Corrosive. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.

References

• Touchette, K. M. (2006). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. Journal of Chemical Education, 83(6), 929. DOI: 10.1021/ed083p929.
• Hansen, M. M., & Jurka, J. (2014). An Efficient Reductive Amination Protocol Using Benzylamine-Borane As Reducing Agent. BYU ScholarsArchive.
• Corcoran, P. (1975). U.S. Patent No. 3,880,925. Washington, DC: U.S.
• Zell, D., et al. (2015). Stereoselective Synthesis of trans-3-Amino-2,2,4,4-tetramethylcyclobutanol. Organic Letters, 17(15), 3798–3801. DOI: 10.1021/acs.orglett.5b01799.
• Pan, J., et al. (2021). Stereoselective syntheses of 3-aminocyclooctanetriols and halocyclooctanetriols. Beilstein Journal of Organic Chemistry, 17, 648–654. DOI: 10.3762/bjoc.17.55.

• Various Authors. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. Retrieved from [Link]

Sources

• 1. US3880925A - Separation and purification of cis and trans isomers - Google Patents [patents.google.com]
• 2. scholarsarchive.byu.edu [scholarsarchive.byu.edu]

Application Note: Comprehensive ¹H and ¹³C NMR Structural Analysis of trans-3-Fluorocyclobutanamine Hydrochloride

Introduction: The Structural Significance of a Fluorinated Cyclobutane

trans-3-Fluorocyclobutanamine hydrochloride is a pivotal chemical intermediate in contemporary drug discovery. Its rigid, four-membered ring serves as a bioisosteric replacement for more flexible alkyl chains or other cyclic systems, while the strategic placement of the fluorine atom and the amine group allows for fine-tuning of physicochemical properties such as metabolic stability, lipophilicity, and binding affinity.[1] The precise confirmation of its three-dimensional structure, particularly the trans stereochemistry, is non-negotiable for its application in pharmaceutical synthesis.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the definitive analytical technique for the unambiguous structural elucidation of such small molecules in solution.[2] This application note provides a comprehensive guide to the ¹H and ¹³C NMR analysis of trans-3-Fluorocyclobutanamine hydrochloride. We will delve into the theoretical underpinnings of its spectral features, present robust protocols for sample preparation and data acquisition, and offer a detailed interpretation of the resulting spectra, focusing on the critical role of proton-fluorine (¹H-¹⁹F) and carbon-fluorine (¹³C-¹⁹F) spin-spin coupling constants.

Foundational NMR Principles for a Substituted Cyclobutane

The NMR spectra of trans-3-Fluorocyclobutanamine hydrochloride are dictated by its unique structural elements: a puckered cyclobutane ring, and two influential substituents—an electronegative fluorine atom and a positively charged ammonium group (-NH₃⁺).

¹H NMR Spectroscopy: Deciphering Proton Environments

• Chemical Shift (δ): The chemical shift of each proton is primarily governed by the electron density of its local environment.

  • Inductive Effects: The highly electronegative fluorine atom strongly withdraws electron density, causing a significant downfield shift (deshielding) for the proton attached to the same carbon (H3).[3] Similarly, the protonated amine group (-NH₃⁺) exerts a powerful inductive effect, deshielding the methine proton at the C1 position (H1). The methylene protons (H2/H4) are less affected but still experience downfield shifts relative to an unsubstituted cyclobutane.

  • Stereochemistry: Due to the fixed trans configuration, the methylene protons (H2a/H2e and H4a/H4e) are diastereotopic, meaning they are chemically non-equivalent and are expected to exhibit distinct chemical shifts and coupling patterns.

• Spin-Spin Coupling (J): Coupling constants provide invaluable information about through-bond connectivity and spatial relationships.

  • Proton-Proton (JHH) Coupling: Geminal (²JHH) and vicinal (³JHH) couplings will be observed. The magnitude of vicinal couplings is dependent on the dihedral angle between the coupled protons, a relationship described by the Karplus equation.

  • Proton-Fluorine (JHF) Coupling: This heteronuclear coupling is a cornerstone of the analysis. The fluorine nucleus (¹⁹F, I=½, 100% abundance) couples to nearby protons.[4][5]

    • ²JHF (geminal): A large coupling constant is expected between the fluorine and the proton on the same carbon (H3).

    • ³JHF (vicinal): Coupling will occur between the fluorine and the adjacent methylene protons (H2/H4). The magnitude of this coupling is also dependent on the dihedral angle, providing crucial evidence for the trans stereochemistry.[6][7]

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

• Chemical Shift (δ): The ¹³C chemical shifts are also heavily influenced by the substituents.

  • The carbon directly bonded to the fluorine atom (C3) will experience a very large downfield shift due to fluorine's high electronegativity.[8]

  • The carbon bonded to the ammonium group (C1) will also be shifted downfield.

  • The methylene carbons (C2/C4) will be equivalent due to the molecule's C₂ symmetry and will appear as a single resonance.

• Carbon-Fluorine (JCF) Coupling: In standard proton-decoupled ¹³C NMR spectra, C-H couplings are removed, but C-F couplings persist, providing unambiguous assignment markers.[9][10]

  • ¹JCF: A very large one-bond coupling constant (typically >180 Hz) is expected for the carbon directly attached to fluorine (C3), splitting its signal into a doublet.[11]

  • ²JCF: A smaller two-bond coupling will split the signal for the adjacent carbons (C2/C4) into a doublet.

  • ³JCF: A three-bond coupling to the C1 carbon may be observable, though it is often small.

Experimental Design and Protocols

Scientific integrity demands a meticulously planned experiment. The following protocols are designed to yield high-quality, reproducible NMR data.

Diagram: NMR Analysis Workflow

Caption: A generalized workflow for NMR sample preparation, data acquisition, and analysis.

Protocol 1: NMR Sample Preparation

Causality: The quality of the NMR spectrum is directly dependent on the quality of the sample.[12] As a hydrochloride salt, the analyte is highly polar and requires a polar deuterated solvent. Any suspended particulate matter will disrupt the magnetic field homogeneity, leading to broadened spectral lines.[13]

Materials:

• trans-3-Fluorocyclobutanamine hydrochloride (5-10 mg for ¹H; 15-30 mg for ¹³C)[14]

• Deuterated solvent (e.g., Deuterium Oxide D₂O or DMSO-d₆), 0.6 mL

• High-quality 5 mm NMR tube and cap[12]

• Glass vial, Pasteur pipette, and cotton wool or a syringe filter

Procedure:

• Weighing: Accurately weigh the required amount of the hydrochloride salt into a clean, dry glass vial.

• Dissolution: Add approximately 0.6 mL of the chosen deuterated solvent (D₂O is often preferred for hydrochloride salts to ensure complete dissolution and avoid H/D exchange issues with the solvent itself).

• Homogenization: Cap the vial and vortex thoroughly until the solid is completely dissolved. The solution must be transparent and free of visible particles.[14]

• Filtration & Transfer: Place a small, tight plug of cotton wool into a Pasteur pipette. Use the pipette to filter the solution directly into the NMR tube. This step is critical to remove any micro-particulates.[15]

• Final Check: Ensure the sample height in the NMR tube is approximately 4-5 cm (0.5-0.6 mL).[12][15] Cap the tube securely. Before insertion into the spectrometer, wipe the outside of the tube clean with a lint-free tissue.

Protocol 2: Spectrometer Setup and Data Acquisition

Causality: The chosen acquisition parameters directly impact spectral resolution, sensitivity, and accuracy. For ¹³C NMR, which has low natural abundance and sensitivity, a sufficient number of scans and an adequate relaxation delay are essential for obtaining a good signal-to-noise ratio and reliable integration.[8][14]

Instrumentation: 400 MHz (or higher) NMR Spectrometer

¹H NMR Acquisition Parameters:

• Pulse Program: Standard single-pulse (zg30)

• Spectral Width (SW): ~12 ppm

• Number of Scans (NS): 8-16 (analyte dependent)

• Relaxation Delay (D1): 1-2 seconds

• Acquisition Time (AQ): ~3-4 seconds

¹³C{¹H} NMR (Proton-Decoupled) Acquisition Parameters:

• Pulse Program: Standard single-pulse with proton decoupling (zgpg30)

• Spectral Width (SW): ~200 ppm[8]

• Number of Scans (NS): 1024 or higher (dependent on concentration)

• Relaxation Delay (D1): 5-10 seconds (A longer delay is crucial for carbons that relax slowly, ensuring more accurate quantitative information).

• Acquisition Time (AQ): ~1-2 seconds

Spectral Interpretation and Data Analysis

The following is an analysis based on expected spectral features. Actual chemical shifts may vary slightly depending on concentration and solvent.[6]

Diagram: Molecular Structure and Key Couplings

Caption: Key through-bond coupling interactions in the target molecule.

Analysis of the ¹H NMR Spectrum

• H3 (1H, ~5.2 ppm): This proton, geminal to the fluorine, will appear furthest downfield. Its signal will be a complex multiplet, split by the fluorine (large ²JHF ~50-60 Hz) and the four adjacent methylene protons (two ³JHH couplings). The pattern is often described as a doublet of quintets or a more complex pattern if the cis and trans ³JHH couplings are different.

• H1 (1H, ~3.8 ppm): This methine proton, adjacent to the -NH₃⁺ group, will be the next most deshielded proton. It will appear as a quintet or multiplet, split by the four adjacent methylene protons (³JHH).

• H2/H4 (4H, ~2.5-3.0 ppm): These four methylene protons will likely appear as two overlapping complex multiplets. Due to their diastereotopic nature, they will have different chemical shifts and coupling constants to H1, H3, and the geminal proton. They will also show vicinal coupling to the fluorine atom (³JHF).

• -NH₃⁺ (3H): If D₂O is used as the solvent, these protons will exchange with deuterium and the signal will disappear. In a non-protic solvent like DMSO-d₆, they would appear as a broad singlet around 8-9 ppm.

Analysis of the ¹³C NMR Spectrum

• C3 (~85-90 ppm, doublet, ¹JCF ≈ 200 Hz): This carbon, directly bonded to fluorine, is the most deshielded and exhibits a characteristically large one-bond C-F coupling.

• C1 (~45-50 ppm, singlet or small doublet): This carbon is deshielded by the adjacent ammonium group. A small three-bond coupling to fluorine (³JCF) may or may not be resolved.

• C2/C4 (~35-40 ppm, doublet, ²JCF ≈ 20-25 Hz): These two equivalent carbons are adjacent to the fluorinated carbon and show a clear two-bond C-F coupling, confirming their position relative to C3.

Summary of Expected NMR Data

Assignment	¹H Chemical Shift (δ, ppm)	¹H Multiplicity & Key Couplings (Hz)	¹³C Chemical Shift (δ, ppm)	¹³C Multiplicity & Key Couplings (Hz)
C1-H	~3.8	m (multiplet)	~45-50	d, ³JCF ≈ 1-5
C2/C4-H₂	~2.5-3.0	m (multiplet)	~35-40	d, ²JCF ≈ 20-25
C3-H	~5.2	dtm (doublet of triplets of multiplets), ²JHF ≈ 50-60	~85-90	d, ¹JCF ≈ 200

Note: Multiplicities are simplified. Actual spectra may show more complex, second-order effects.

Conclusion

The combined application of ¹H and ¹³C NMR spectroscopy provides a powerful and definitive method for the structural confirmation of trans-3-Fluorocyclobutanamine hydrochloride. The key diagnostic features are the chemical shifts of the protons and carbons directly attached to the fluorine and nitrogen atoms, and, most critically, the magnitudes of the observed ¹H-¹⁹F and ¹³C-¹⁹F coupling constants. These parameters not only confirm the molecular constitution but also provide incontrovertible evidence for the trans stereochemical arrangement. The protocols and interpretive framework presented in this note offer a reliable system for researchers and drug development professionals to validate the structure of this and similar fluorinated building blocks, ensuring the integrity of their synthetic endeavors.

References

• Emsley, J. W., & Lindon, J. C. (1975). N.M.R. studies of 19F chemical shifts and coupling constants in cyclobutane derivatives. Magnetic Resonance in Chemistry, 15(S1). Retrieved from [Link][6]

• Gerig, J. T. (2001). Fluorine NMR. eMagRes. Retrieved from [Link][5]

• eCampusOntario. (n.d.). 29.10 ¹³C NMR Spectroscopy. Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry. Retrieved from [Link][8]

• University of Regensburg. (n.d.). NMR Sample Preparation. Retrieved from [Link][15]

• University College London. (n.d.). Sample Preparation. Faculty of Mathematical & Physical Sciences. Retrieved from [Link][14]

• Dalvit, C., et al. (2022). Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening. ACS Omega. Retrieved from [Link][16]

• Shishmarev, K., & Otting, G. (2022). 19F-centred NMR analysis of mono-fluorinated compounds. RSC Publishing. Retrieved from [Link][17]

• University of Wisconsin-Madison. (n.d.). Sample Preparation. Retrieved from [Link][18]

• Pomerantz, M. (2019). A beginner's guide to 19F NMR and its role in drug screening. Journal of Biomolecular NMR. Retrieved from [Link][19]

• Gunawan, G., & Nandiyanto, A. B. D. (2021). How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. Indonesian Journal of Science and Technology. Retrieved from [Link]

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• Bar-Adon, R., & Haas, A. (1998). Vicinal fluorine-proton coupling constants. Journal of Magnetic Resonance. Retrieved from [Link][7]

• Bruker. (n.d.). NMR Spectra Recording and Processing. Retrieved from [Link][20]

• Chemistry LibreTexts. (2024). 16: Multinuclear NMR. Retrieved from [Link][9]

• Balci, M. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier. Retrieved from [Link][2]

• ResearchGate. (2021). How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. Retrieved from [Link][21]

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Comprehensive Mass Spectrometric Analysis of trans-3-Fluorocyclobutanamine Hydrochloride: A Protocol for Characterization and Fragmentation Analysis

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

trans-3-Fluorocyclobutanamine is a pivotal building block in medicinal chemistry, frequently incorporated into drug candidates to modulate physicochemical properties such as lipophilicity and metabolic stability. As with many amine-containing pharmaceutical intermediates, it is commonly supplied as a hydrochloride salt to improve stability and handling. However, this salt form presents distinct challenges for mass spectrometry (MS), primarily due to potential ion suppression from the non-volatile chloride counter-ion. This application note provides a detailed, field-tested protocol for the robust analysis of trans-3-Fluorocyclobutanamine hydrochloride using Liquid Chromatography-Mass Spectrometry (LC-MS). We delve into the causal logic behind crucial experimental choices, from sample preparation and chromatographic separation to the interpretation of fragmentation patterns, offering a self-validating methodology for researchers in drug development and chemical analysis.

Introduction: The Analytical Challenge

The precise characterization of small molecule building blocks is fundamental to modern drug discovery. trans-3-Fluorocyclobutanamine (MW: 89.11 g/mol for the free base) is a valuable motif, but its analysis is not trivial.[1] The molecule's high polarity makes it challenging for traditional reversed-phase liquid chromatography, while the presence of the hydrochloride salt can severely interfere with electrospray ionization (ESI), the most common ionization technique for such molecules. Non-volatile salts are known to compete with the analyte for ionization, leading to reduced sensitivity and the formation of adducts that complicate data interpretation.[2][3]

This guide provides an expert methodology to circumvent these issues, focusing on a Hydrophilic Interaction Liquid Chromatography (HILIC) approach coupled with tandem mass spectrometry (MS/MS) to achieve sensitive detection and confident structural elucidation.

Pre-Analysis Strategy: Mitigating Salt Interference

The primary obstacle in analyzing the title compound is the hydrochloride salt. Direct injection of a sample dissolved in a non-volatile buffer or a simple solvent like methanol can lead to significant signal suppression in the ESI source.[4] Our protocol is designed to mitigate this effect in-situ through the choice of chromatographic conditions rather than requiring offline desalting procedures like solid-phase extraction, which can be time-consuming.[5]

Causality: By employing a HILIC separation with a volatile buffer system (e.g., ammonium formate), we ensure that the analyte is separated from the bulk of the non-volatile chloride ions chromatographically. Furthermore, the volatile buffer components readily evaporate in the ESI source, minimizing interference and promoting efficient protonation of the analyte.[3]

Experimental Protocol: LC-MS/MS Analysis

This protocol is designed for a standard high-performance liquid chromatography (HPLC) system coupled to a quadrupole time-of-flight (Q-TOF) or triple quadrupole mass spectrometer.

Sample Preparation

• Stock Solution (1 mg/mL): Accurately weigh 1.0 mg of trans-3-Fluorocyclobutanamine hydrochloride (Molecular Weight: 125.57 g/mol ) and dissolve it in 1.0 mL of a 90:10 (v/v) acetonitrile/water mixture.[6][7][8] Vortex for 30 seconds to ensure complete dissolution.

  • Expert Rationale: Using a high percentage of organic solvent for the stock solution ensures compatibility with the HILIC mobile phase, preventing peak distortion upon injection.

• Working Solution (10 µg/mL): Perform a 1:100 dilution of the stock solution by transferring 10 µL of the stock into 990 µL of 90:10 (v/v) acetonitrile/water.

Liquid Chromatography Parameters

The use of HILIC is critical for retaining and separating this polar analyte.

Parameter	Recommended Setting	Rationale
Column	HILIC Column (e.g., Waters ACQUITY UPLC BEH Amide, 2.1 x 50 mm, 1.7 µm)	An amide-phase stationary phase provides excellent retention for polar, amine-containing compounds.
Mobile Phase A	Water with 10 mM Ammonium Formate, 0.1% Formic Acid	Ammonium formate is a volatile salt, making it highly compatible with MS detection.[3]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	The strong, aprotic solvent in HILIC mode.
Gradient	95% B to 50% B over 5 minutes	A standard gradient to elute the polar analyte while separating it from potential impurities.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column to ensure sharp peaks.
Column Temperature	40 °C	Improves peak shape and reduces mobile phase viscosity.
Injection Volume	2 µL	Minimizes sample overload and maintains chromatographic performance.

Mass Spectrometry Parameters

The analysis should be performed in positive ion mode to detect the protonated amine.

Parameter	Recommended Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	Amines have high proton affinity and are readily ionized in positive mode.
Capillary Voltage	3.5 kV	Optimizes the electrospray plume for efficient ion generation.
Source Temperature	120 °C	A lower temperature to prevent thermal degradation of the small molecule.
Desolvation Temp.	350 °C	Ensures efficient solvent evaporation.
Desolvation Gas	Nitrogen, 800 L/hr	Facilitates the desolvation process.
Scan Range (MS1)	m/z 50 - 200	A narrow range focused on the expected molecular ion.
MS/MS Acquisition	Target precursor ion of m/z 90.07	Isolate the protonated molecule of the free base for fragmentation.
Collision Energy	Ramped (e.g., 10-30 eV)	A ramp of collision energies ensures the capture of both low-energy and high-energy fragments, providing a comprehensive fragmentation spectrum.

Data Analysis: Expected Ions and Fragmentation Pathways

The mass spectrometry data will provide both the mass of the intact molecule and structural information from its fragmentation pattern.

Full Scan (MS1) Spectrum

In the full scan spectrum, the primary ion of interest is the protonated free amine, [M+H]⁺ .

• Analyte: trans-3-Fluorocyclobutanamine (free base)

• Formula: C₄H₈FN[1]

• Exact Mass: 89.0641

• Expected [M+H]⁺: m/z90.0719

Other potential adducts, such as the sodium adduct [M+Na]⁺ at m/z 112.0538 , may be observed at low intensity, especially if there is sodium contamination in the solvent or sample vial.[9]

Tandem MS (MS/MS) Fragmentation Analysis

The fragmentation of the protonated molecule (m/z 90.07) provides a structural fingerprint. The fragmentation of small cyclic amines is influenced by both the amine functional group and the strain of the cyclobutane ring.[10][11] The primary fragmentation pathways are alpha-cleavage characteristic of amines and ring-opening/cleavage characteristic of cycloalkanes.[10][12]

Key Predicted Fragments for [C₄H₉FN]⁺:

Observed m/z (Monoisotopic)	Proposed Formula	Proposed Fragmentation Pathway	Description
73.0655	[C₄H₈F]⁺	[M+H]⁺ - NH₃	Loss of a neutral ammonia molecule following protonation. A common pathway for primary amines.
70.0553	[C₄H₈N]⁺	[M+H]⁺ - HF	Loss of neutral hydrogen fluoride. This is a characteristic fragmentation for fluorinated aliphatic compounds.
62.0400	[C₂H₅FN]⁺	[M+H]⁺ - C₂H₄	Symmetrical cleavage of the cyclobutane ring with the loss of a neutral ethylene molecule, a classic fragmentation for cyclobutanes.[13]
45.0498	[C₂H₆N]⁺	[M+H]⁺ - C₂H₃F	Cleavage of the cyclobutane ring with loss of fluoroethene.
30.0338	[CH₄N]⁺	Complex rearrangement	The characteristic m/z 30 fragment ([CH₂NH₂]⁺) for primary amines, likely formed after ring opening and rearrangement.[11]

Visualization of the Analytical Workflow

The following diagram outlines the complete workflow from sample handling to final data interpretation.

Caption: Figure 1: Analytical Workflow for trans-3-Fluorocyclobutanamine HCl

Conclusion

This application note presents a robust and reliable LC-MS/MS method for the characterization of trans-3-Fluorocyclobutanamine hydrochloride. By understanding the chemical properties of the analyte and implementing a tailored HILIC-based separation, the common issue of salt-induced ion suppression is effectively managed. The detailed fragmentation analysis provides a clear roadmap for the structural confirmation of this important pharmaceutical building block, ensuring data integrity for researchers in drug discovery and development. This protocol serves as a foundational method that can be adapted for other polar, amine-containing compounds supplied as non-volatile salts.

References

• Doc Brown's Chemistry. Mass spectrum of cyclobutane C4H8 fragmentation pattern. [Link]

• ResearchGate. Symmetrical fragmentation modes of a cyclobutane ring in the mass spectrometer (EI 70 eV). [Link]

• Fingerprint - University of Massachusetts Boston. Fragmentation of cyclobutane derivatives upon electron impact: Transformation pathways elucidated by mass spectrometric methods and semiempirical quantum chemical calculations. [Link]

• University of Massachusetts Boston. Fragmentation of cyclobutane derivatives upon electron impact: Transformation pathways elucidated by mass spectrometric methods and semiempirical quantum chemical calculations. [Link]

• PubMed. Exploring the mechanism of salt-induced signal suppression in protein electrospray mass spectrometry using experiments and molecular dynamics simulations. [Link]

• Genelinx. Understanding the Impact of Non-Volatile Salts in Mass Spectrometry Analysis. [Link]

• Defense Technical Information Center. NEGATIVE-ION MASS SPECTRA OF VARIOUS FLUORINE CONTAINING MOLECULES. [Link]

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• PubMed. Novel non-targeted analysis of perfluorinated compounds using fluorine-specific detection regardless of their ionisability (HPLC-ICPMS/MS-ESI-MS). [Link]

• ResearchGate. Novel non-targeted analysis of perfluorinated compounds using fluorine-specific detection regardless of their ionisability (HPLC-ICPMS/MS-ESI-MS) | Request PDF. [Link]

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• Whitman College. GCMS Section 6.15 - Fragmentation of Amines. [Link]

• Crysdot LLC. trans-3-Fluorocyclobutanamine hydrochloride. [Link]

• Frontiers in Analytical Science. Making high salt concentrations for optimal chromatography compatible with electrospray ionization mass spectrometry using an ion exchange membrane. [Link]

• YouTube. 14.6b Fragmentation Patterns of Alkyl Halides, Alcohols, and Amines | Mass Spectrometry. [Link]

• YouTube. Mass Spectrometry Part 8 - Fragmentation in Amines. [Link]

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• Chemistry LibreTexts. 6.5: Amine Fragmentation. [Link]

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purification techniques for trans-3-Fluorocyclobutanamine hydrochloride

An Application Guide for the Purification of trans-3-Fluorocyclobutanamine Hydrochloride

Abstract

This comprehensive guide provides detailed application notes and protocols for the purification of trans-3-Fluorocyclobutanamine hydrochloride, a critical building block in modern medicinal chemistry. The introduction of fluorine into molecular scaffolds can significantly enhance metabolic stability, binding affinity, and other pharmacokinetic properties.[1][2][3] Consequently, ensuring the isomeric and chemical purity of fluorinated synthons like trans-3-Fluorocyclobutanamine HCl is paramount for the synthesis of new chemical entities in drug discovery. This document outlines three primary purification strategies: Recrystallization, Acid-Base Liquid-Liquid Extraction, and Preparative High-Performance Liquid Chromatography (HPLC). Each section delves into the theoretical underpinnings, offers step-by-step protocols, and provides expert insights into the rationale behind experimental choices, empowering researchers to select and execute the optimal purification strategy for their specific needs.

Introduction: The Challenge of Purity in Fluorinated Building Blocks

trans-3-Fluorocyclobutanamine hydrochloride (CAS: 1408075-99-9) is a valuable alicyclic amine used in the construction of complex pharmaceutical agents.[4][5][6] The presence of the fluorine atom imparts unique stereoelectronic properties but also presents challenges in synthesis and purification.[7][8] Common impurities may include the corresponding cis-isomer, unreacted starting materials, and side-products from the synthetic route. The acidification of the amine by the proximal fluorine atom (a pKa shift of approximately 0.8 units) and altered lipophilicity are key factors that must be considered during the development of a purification protocol.[9] This guide provides a systematic approach to achieving high purity (>99%) for this key intermediate.

Table 1: Physicochemical Properties of trans-3-Fluorocyclobutanamine Hydrochloride

Property	Value	Source
CAS Number	1408075-99-9	[5][6]
Molecular Formula	C₄H₉ClFN	[5]
Molecular Weight	125.57 g/mol	[5]
Appearance	White to off-white solid	[10]
IUPAC Name	rel-(1r,3r)-3-fluorocyclobutan-1-amine hydrochloride	[5]

Strategic Approach to Purification

The choice of purification technique depends on the impurity profile and the desired scale. A preliminary purity assessment via analytical HPLC and ¹H NMR is essential to inform this decision. The following diagram outlines a logical workflow for selecting the appropriate method.

Caption: Decision workflow for selecting a purification method.

Method 1: Recrystallization

Recrystallization is the most efficient method for removing small amounts of impurities from a crystalline solid, leveraging differences in solubility. For a salt like trans-3-Fluorocyclobutanamine HCl, a polar solvent or a mixed-solvent system is typically required.

Scientific Principle: The compound should be highly soluble in a chosen solvent at an elevated temperature but sparingly soluble at a lower temperature (e.g., 0-4 °C). Impurities should either remain in the solution (if more soluble) or be removed via hot filtration (if insoluble).

Protocol 3.1: Solvent Screening and Recrystallization

1. Solvent Screening (Small Scale): a. Place ~20-30 mg of the crude material into several small test tubes. b. To each tube, add a different solvent (e.g., isopropanol (IPA), ethanol, methanol, acetonitrile, water) dropwise while heating gently until the solid dissolves. c. Allow the solutions to cool slowly to room temperature, then place them in an ice bath for 20-30 minutes. d. Observe which solvent system yields a good recovery of crystalline material. A good system is one that requires a minimal amount of hot solvent and provides a high yield of crystals upon cooling. Isopropanol is often an excellent starting point for amine hydrochlorides.

2. Recrystallization Protocol (Scale-Up): a. Place the crude trans-3-Fluorocyclobutanamine HCl into an Erlenmeyer flask equipped with a magnetic stir bar. b. Add the minimum amount of the chosen hot solvent (e.g., isopropanol) to fully dissolve the solid. Ensure the solution is near boiling. c. If insoluble impurities are present, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask. d. Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of well-defined crystals. e. Once crystals have formed, place the flask in an ice-water bath for at least 1 hour to maximize precipitation. f. Collect the purified crystals by vacuum filtration using a Büchner funnel. g. Wash the crystals with a small amount of ice-cold solvent to remove any residual mother liquor. h. Dry the crystals under high vacuum to a constant weight.

Expert Insights:

• Anti-Solvent Technique: If a single solvent does not provide adequate recovery, an anti-solvent system can be effective. Dissolve the compound in a minimal amount of a good solvent (e.g., methanol) and slowly add a miscible anti-solvent (e.g., diethyl ether or methyl tert-butyl ether (MTBE)) until the solution becomes turbid. Gently warm until clear, then cool slowly. This technique is mentioned as a general method for precipitating amine salts.[11]

• Crystal Seeding: If crystallization does not initiate upon cooling, scratching the inside of the flask with a glass rod or adding a small seed crystal from a previous batch can induce nucleation.

Method 2: Acid-Base Liquid-Liquid Extraction

This classical technique is ideal for separating basic compounds like amines from neutral or acidic impurities.[12][13][14] The process involves converting the amine salt to its free-base form, which is soluble in organic solvents, allowing for the removal of water-soluble materials. The pure free amine is then converted back to the hydrochloride salt.

Scientific Principle: The amine hydrochloride salt is water-soluble. By adding a strong base (e.g., NaOH), the salt is neutralized to the free amine, which has low water solubility but high solubility in organic solvents like dichloromethane (DCM) or ethyl acetate.[15] This differential solubility is the basis for the separation.

Caption: Workflow for purification via acid-base extraction.

Protocol 4.1: Purification via Basification and Re-salting

1. Initial Wash: a. Dissolve the crude trans-3-Fluorocyclobutanamine HCl in deionized water (approx. 10 mL per 1 g of crude material). b. Transfer the solution to a separatory funnel and wash it with an organic solvent like ethyl acetate or DCM (2 x 20 mL per 1 g). This removes any neutral organic impurities. Discard the organic layers.

2. Liberation of the Free Amine: a. Cool the aqueous layer in an ice bath. b. Slowly add a 2-4 M solution of sodium hydroxide (NaOH) with stirring until the pH of the solution is >11. The free amine may appear as a cloudy precipitate or an oil.

3. Extraction: a. Extract the free amine from the aqueous layer with a suitable organic solvent (e.g., DCM, 3 x 30 mL per 1 g). b. Combine the organic extracts.

4. Drying and Isolation: a. Wash the combined organic layers with brine (saturated NaCl solution) to remove residual water. b. Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent using a rotary evaporator to yield the purified free amine.

5. Re-formation of the Hydrochloride Salt: a. Dissolve the isolated free amine in a minimal amount of a suitable solvent like diethyl ether or ethyl acetate. b. Slowly add a solution of HCl (e.g., 2 M HCl in diethyl ether or 4 M HCl in dioxane) dropwise with stirring. c. The hydrochloride salt will precipitate out of the solution. d. Collect the solid by vacuum filtration, wash with a small amount of cold diethyl ether, and dry under vacuum.

Method 3: Preparative Reversed-Phase HPLC

For removing stubborn impurities, particularly the cis-isomer, preparative chromatography is the most powerful tool.[16][17] Reversed-phase HPLC separates compounds based on their hydrophobicity.

Scientific Principle: In reversed-phase chromatography, the stationary phase is non-polar (e.g., C18 silica), and the mobile phase is polar (e.g., water/acetonitrile). More polar compounds elute faster. By adding an acidic modifier (e.g., formic acid or trifluoroacetic acid) to the mobile phase, the amine remains protonated, ensuring good peak shape and preventing unwanted interactions with the stationary phase.[18]

Protocol 5.1: Preparative RP-HPLC

1. Analytical Method Development: a. First, develop an analytical method on a C18 column (e.g., 4.6 x 150 mm, 5 µm) to achieve baseline separation of the target compound from its impurities. b. Screen mobile phase gradients of water and acetonitrile (or methanol), both containing an acidic modifier (0.1% formic acid is recommended).

2. Method Scaling and Purification: a. Scale the analytical method to a preparative C18 column (e.g., 21.2 x 250 mm). The flow rate and injection volume are scaled geometrically based on the column dimensions.[17] b. Dissolve the crude material in a minimal amount of the initial mobile phase solvent mixture. Ensure it is fully dissolved to prevent column blockage. c. Inject the sample onto the equilibrated preparative column. d. Run the gradient and collect fractions corresponding to the main peak, guided by UV detection (e.g., at 210 nm).

3. Product Isolation: a. Combine the pure fractions as identified by analytical HPLC. b. Remove the bulk of the organic solvent (acetonitrile) using a rotary evaporator. c. Lyophilize (freeze-dry) the remaining aqueous solution to obtain the purified product as a fluffy solid.

Table 2: Starting Conditions for RP-HPLC Method Development

Parameter	Recommended Setting	Rationale
Stationary Phase	C18 Silica	Provides good retention for moderately polar compounds.
Mobile Phase A	Water + 0.1% Formic Acid	Ensures the amine is protonated for good peak shape.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Common organic modifier for reversed-phase.
Gradient	5% to 50% B over 20 minutes	A broad starting gradient to identify elution time.
Flow Rate	1.0 mL/min (analytical)	Standard for a 4.6 mm ID column.
Detection	210 nm	Amines without chromophores absorb at low UV wavelengths.

Expert Insights:

• Formic Acid vs. TFA: Formic acid is often preferred as a mobile phase modifier because it is volatile and easily removed during lyophilization. Trifluoroacetic acid (TFA) can form strong ion pairs with the amine, making it difficult to remove from the final product.

• Loading Capacity: Do not overload the column. Overloading leads to poor separation and reduced purity. A general rule is to load no more than 1-5% of the column's packing material weight.

Conclusion

The purification of trans-3-Fluorocyclobutanamine hydrochloride can be achieved through several robust methods. For material that is already relatively pure, recrystallization is a rapid and economical choice. When faced with significant neutral or acidic impurities from a crude reaction mixture, acid-base extraction provides an effective bulk purification strategy. For the highest possible purity and for challenging separations, such as removing isomeric impurities, preparative RP-HPLC is the definitive method. The selection of the optimal technique, guided by careful analytical assessment, will ensure the high-quality material required for successful research and development endeavors.

References

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• Title: An efficient sequence for the preparation of small secondary amine hydrochloride salts for focused library generation without need for distillation or chromatographic purification Source: PubMed URL: [Link]

• Title: Acid and Base Extraction Source: Engineering Ideas Clinic - Confluence URL: [Link]

• Title: Amine workup : r/Chempros Source: Reddit URL: [Link]

• Title: Acid–base extraction Source: Wikipedia URL: [Link]

• Title: Biologically interesting alicyclic fluorine-containing γ-amino acids. Source: ResearchGate URL: [Link]

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• Title: Rapid Purification of Small Molecule Libraries by Ion Exchange Chromatography Source: ResearchGate URL: [Link]

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• Title: Isomeric Activity Cliffs—A Case Study for Fluorine Substitution of Aminergic G Protein-Coupled Receptor Ligands Source: PubMed Central URL: [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing trans-3-Fluorocyclobutanamine Hydrochloride Synthesis

Welcome to the technical support center for the synthesis of trans-3-Fluorocyclobutanamine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the yield of this valuable building block. We will delve into the critical aspects of the synthesis, from starting materials to the final salt formation, with a focus on achieving high diastereoselectivity for the desired trans isomer.

I. Synthetic Strategy Overview

The most common and efficient pathway to trans-3-Fluorocyclobutanamine hydrochloride involves a two-stage process:

• Stage 1: Synthesis of the Key Intermediate, 3-Fluorocyclobutanone. This is typically achieved through the fluorination of a suitable cyclobutanone precursor.

• Stage 2: Diastereoselective Reductive Amination. The 3-fluorocyclobutanone is converted to the target amine via an imine or oxime intermediate, followed by a stereoselective reduction. The final step is the formation of the hydrochloride salt.

This guide will focus primarily on optimizing Stage 2, as it is the most critical for achieving the desired trans stereochemistry and overall yield.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis, providing potential causes and actionable solutions.

Issue 1: Low Overall Yield of 3-Fluorocyclobutanamine

A low overall yield can be attributed to inefficiencies in either the imine/oxime formation or the reduction step.

Potential Cause	Explanation	Recommended Solution
Incomplete Imine/Oxime Formation	The equilibrium for imine or oxime formation from 3-fluorocyclobutanone may not be favorable under the reaction conditions. Water, a byproduct of this reaction, can inhibit the forward reaction.	One-Pot Method: Combine the ketone, amine source (e.g., ammonium acetate or hydroxylamine hydrochloride), and a mild acid catalyst (e.g., acetic acid) and stir for 1-2 hours before adding the reducing agent.[1] Azeotropic Removal of Water: For larger scale reactions, consider using a Dean-Stark trap with a suitable solvent like toluene to drive the equilibrium towards the imine/oxime.
Reduction of the Ketone Starting Material	If a strong reducing agent like sodium borohydride (NaBH₄) is used in a one-pot reaction, it can reduce the starting 3-fluorocyclobutanone to 3-fluorocyclobutanol, a common byproduct.	Use a Milder Reducing Agent: Sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are selective for the reduction of imines/iminium ions in the presence of ketones.[2] Two-Step Procedure: Isolate the intermediate imine or oxime before proceeding with the reduction step.
Degradation of Reagents or Intermediates	Imines can be susceptible to hydrolysis, especially under acidic conditions if not immediately reduced.	Control pH: Maintain a weakly acidic to neutral pH during the reaction. The use of ammonium acetate can serve as both the ammonia source and a buffer. Inert Atmosphere: While not always strictly necessary for reductive aminations, performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent side reactions with atmospheric moisture and oxygen.

Issue 2: Poor Diastereoselectivity (High percentage of cis-isomer)

Achieving a high trans-to-cis ratio is often the primary challenge in this synthesis. The stereochemical outcome is determined during the reduction of the C=N bond of the imine or oxime intermediate.

Potential Cause	Explanation	Recommended Solution
Steric Hindrance during Hydride Delivery	The approach of the hydride from the reducing agent to the imine/oxime can be influenced by the steric bulk of the fluorine atom on the cyclobutane ring. For the trans product, the hydride must attack from the same face as the fluorine atom.	Choice of Reducing Agent: Bulky reducing agents may favor attack from the less hindered face, potentially leading to the cis isomer. Experiment with different reducing agents, such as trichlorosilane (HSiCl₃), which has shown high diastereoselectivity in the reduction of α-fluoroimines through a proposed cyclic transition state.[3] Temperature Control: Lowering the reaction temperature (e.g., to 0 °C or -78 °C) can enhance the kinetic control of the hydride addition, often favoring the thermodynamically more stable trans product.
Equilibration of Isomers	Under certain conditions, the product amines themselves might undergo epimerization, leading to a mixture of diastereomers.	Rapid Work-up and Isolation: Once the reaction is complete, proceed with the work-up and purification promptly to minimize the risk of post-reaction isomerization. Controlled pH during Work-up: Avoid strongly acidic or basic conditions during the work-up, as these can potentially facilitate epimerization.

Issue 3: Difficulty in Purifying the trans-isomer

Separating the cis and trans diastereomers can be challenging due to their similar physical properties.

Potential Cause	Explanation	Recommended Solution
Similar Polarity of Isomers	The cis and trans isomers may have very similar polarities, making separation by standard column chromatography difficult.	Fractional Crystallization of the Hydrochloride Salt: Diastereomeric salts can have different solubilities. Attempt to selectively crystallize the trans-3-Fluorocyclobutanamine hydrochloride from a suitable solvent system. Common solvents for amine salt crystallization include isopropanol/diethyl ether or ethanol/ethyl acetate.[4] Chiral HPLC or SFC: For analytical and small-scale preparative separations, chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) can be highly effective in resolving diastereomers.[5][6][7]
Co-elution with Byproducts	The desired trans-isomer may co-elute with byproducts such as the cis-isomer or 3-fluorocyclobutanol during chromatography.	Derivative Formation: If direct separation is problematic, consider derivatizing the amine mixture (e.g., with a Boc protecting group) to alter the polarity and improve chromatographic separation. The protecting group can be removed after separation. Optimize Chromatographic Conditions: Systematically screen different solvent systems (e.g., gradients of ethyl acetate/hexanes with a small amount of triethylamine for the free base) and stationary phases for column chromatography.

III. Frequently Asked Questions (FAQs)

Q1: What is the recommended starting material for the synthesis of 3-fluorocyclobutanone?

A common and commercially available starting material is cyclobutanone. The synthesis of 3-fluorocyclobutanone would typically involve a multi-step sequence, potentially including the formation of an enolate or enol ether followed by electrophilic fluorination, or other methods for introducing the fluorine atom at the 3-position.

Q2: Which reducing agent is best for achieving high trans selectivity?

While standard reagents like NaBH₃CN can be effective, for maximizing trans selectivity, it is worth exploring more specialized reducing agents. Trichlorosilane (HSiCl₃) has been reported to give high diastereoselectivity in the reduction of α-fluoroimines, which is analogous to the intermediate in this synthesis.[3] The choice of reducing agent may require empirical optimization for this specific substrate.

Q3: How can I monitor the progress of the reductive amination?

The reaction can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A stain such as ninhydrin is useful for visualizing the amine product on a TLC plate. By comparing the reaction mixture to spots of the starting ketone and the product (if available), you can track the consumption of the ketone and the formation of the amine.

Q4: What is the best method to determine the diastereomeric ratio (trans/cis) of the product?

The most reliable methods for determining the diastereomeric ratio are:

• ¹H and ¹⁹F NMR Spectroscopy: The signals for the protons and the fluorine atom in the cis and trans isomers will have different chemical shifts and coupling constants. Integration of these distinct signals allows for accurate quantification of the ratio.[8][9][10][11]

• Gas Chromatography (GC) or HPLC: Using a suitable column, it is often possible to separate the two diastereomers and determine their relative peak areas.[5]

Q5: What are the critical safety precautions for this synthesis?

• Fluorinating agents can be corrosive and toxic. Handle with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

• Sodium cyanoborohydride (NaBH₃CN) is toxic and can release hydrogen cyanide gas upon contact with strong acids. The reaction should be quenched carefully, avoiding acidification until the reagent is fully consumed.

• Trichlorosilane (HSiCl₃) is corrosive and reacts violently with water. It should be handled under anhydrous conditions.

• Solvents such as diethyl ether and toluene are flammable.

Always consult the Safety Data Sheet (SDS) for all reagents before use.

IV. Experimental Protocols and Visualizations

Protocol: Diastereoselective Reductive Amination of 3-Fluorocyclobutanone

This protocol is a generalized procedure and may require optimization.

• Imine Formation:

  • To a solution of 3-fluorocyclobutanone (1.0 eq) in methanol, add ammonium acetate (3.0-5.0 eq).

  • Stir the mixture at room temperature for 1-2 hours to allow for imine formation. Monitor by TLC or LC-MS for the disappearance of the starting ketone.

• Reduction:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add sodium cyanoborohydride (NaBH₃CN) (1.5-2.0 eq) portion-wise, maintaining the temperature below 10 °C.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours, or until the imine intermediate is consumed as indicated by TLC or LC-MS.

• Work-up and Salt Formation:

  • Carefully quench the reaction by the slow addition of 1M HCl at 0 °C until the pH is acidic (pH ~1-2).

  • Concentrate the mixture under reduced pressure to remove the methanol.

  • Wash the aqueous residue with diethyl ether or dichloromethane to remove any unreacted ketone and other non-basic impurities.

  • Basify the aqueous layer with 2M NaOH to pH >12 and extract the free amine with dichloromethane or ethyl acetate.

  • Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 3-fluorocyclobutanamine (as a mixture of diastereomers).

  • Dissolve the crude amine in a minimal amount of a suitable solvent (e.g., isopropanol or diethyl ether) and add a solution of HCl in the same solvent (e.g., 2M HCl in diethyl ether) dropwise with stirring until precipitation is complete.

  • Collect the solid by vacuum filtration, wash with cold diethyl ether, and dry under vacuum to yield 3-fluorocyclobutanamine hydrochloride.

Logical Workflow for Troubleshooting

Caption: A troubleshooting decision tree for optimizing the synthesis.

Stereochemical Pathway of Reduction

Caption: Diastereoselective reduction of the imine intermediate.

V. References

• Reddit. (2025). Question about reductive amination reaction procedure. r/Chempros.

• Stereoselective Synthesis of Cyclobutanes by Contraction of Pyrrolidines. ACS Publications. (2021).

• BenchChem. (2025). Strategies for controlling stereochemistry in cyclobutane synthesis.

• Reddit. (2025). Struggling with Reductive Amination: Tips for Isolating My Amine Product?

• Stereoselective Synthesis of Cyclobutanes by Contraction of Pyrrolidines. ACS Publications. (2021).

• Enantiomerically Pure Cyclobutane Derivatives and Their Use in Organic Synthesis | Chemical Reviews. ACS Publications.

• New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. PMC - NIH.

• Stereoselective Synthesis of trans-3-Amino-2,2,4,4-tetramethylcyclobutanol. PubMed. (2025).

• Reductive Amination, and How It Works. Master Organic Chemistry. (2017).

• Reductive Amination. Chemistry Steps.

• Stereocontrolled synthesis and functionalization of cyclobutanes and cyclobutanones. PubMed. (2013).

• Reductive Amination. Wordpress. (2025).

• Highly Efficient Diastereoselective Reduction of α-Fluoroimines. PMC - NIH.

• Catalytic Hydrotrifluoromethylation of Styrenes and Unactivated Aliphatic Alkenes via an Organic Photoredox System - Supporting Information.

• Chiral HPLC Separations. Phenomenex.

• US3880925A - Separation and purification of cis and trans isomers. Google Patents.

• Diastereoselective Synthesis of N‐Heterocycle Substituted Cyclobutanes via Michael Addition onto Cyclobutenes. ResearchGate.

• Reductive amination. Wikipedia.

• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. (2023).

• Stereoselective Reduction of Imines with Trichlorosilane Using Solid-Supported Chiral Picolinamides. PMC - NIH. (2016).

• 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids. Analytical Methods (RSC Publishing).

• 3.3.3: Synthesis of Amines. Chemistry LibreTexts. (2022).

• Chiral Separation Using SFC and HPLC Pittcon 2016 1760-16. Shimadzu.

• Separation of Racemates Using Chiral HPLC and Creation of a Database for this Methodology.

• Diastereoselective synthesis of 1,1,3,3-tetrasubstituted cyclobutanes enabled by cycloaddition of bicyclo[1.1.0]butanes. Organic Chemistry Frontiers (RSC Publishing).

• Diastereoselective Synthesis of N‐Heterocycle Substituted Cyclobutanes via Michael Addition onto Cyclobutenes | CoLab. (2024).

• The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst. PMC - PubMed Central.

• Protecting-Group-Free Synthesis of Amines: Synthesis of Primary Amines from Aldehydes via Reductive Amination. Organic Chemistry Portal.

• Basics of chiral HPLC. Sigma-Aldrich.

• 19F Chemical Shifts and Coupling Constants. NMR Facility, UCSB Chem and Biochem.

• Diastereoselective synthesis of multi-substituted cyclobutanes via catalyst-controlled regiodivergent hydrophosphination of acyl bicyclobutanes | Semantic Scholar.

• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal.

• (PDF) Synthesis and Characterization of Novel Oxime Derivatives. ResearchGate. (2025).

• 19F-centred NMR analysis of mono-fluorinated compounds. PMC - PubMed Central. (2022).

• Synthesis of Some Alicyclic Oximes and Study of the Expected Conformational Isomerism. Academic Research Publishing Group.

• Reductive Amination. Chemistry LibreTexts. (2023).

• (PDF) Oximes of fluoroalkyl-containing 1,3-diketones: specific features of synthesis, analysis, and thermal stability. ResearchGate. (2025).

• An Efficient Reductive Amination Protocol Using Benzylamine-Borane As Reducing Agent. BYU ScholarsArchive. (2014).

• US2850549A - Separation of cis and trans isomers. Google Patents.

• Twenty Years of Separation of Cis‐Trans (Z)‐(E) Isomers. ResearchGate. (2025).

• New Estrone Oxime Derivatives: Synthesis, Cytotoxic Evaluation and Docking Studies.

• US3227764A - Separation of cis and trans isomers of tetraalkyl - 1,3 - cyclobutanediols and novel compound obtained thereby. Google Patents.

• The Process of Isolation by Crystallization of Cis- and Trans-Isomers of Perfluorodecalines from Industrial Mixture of Electrochemical. Sciforum. (2023).

• reaction in oximes of.

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Technical Support Center: Fluorinated Compound Synthesis

Welcome to the Technical Support Center for Fluorinated Compound Synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you navigate the unique challenges of introducing fluorine into organic molecules, ensuring safer, more efficient, and successful experiments.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions and common areas of uncertainty in fluorination chemistry.

Q1: How do I select the appropriate fluorinating agent for my specific transformation?

A1: The choice of fluorinating agent is critical and depends on the substrate and the desired bond formation (C-F, S-F, etc.). A primary distinction is between nucleophilic and electrophilic agents.

• Nucleophilic Fluorinating Agents (F⁻ source): These are suitable for displacing leaving groups (e.g., halides, sulfonates) in S_N_2 or S_N_Ar reactions, and for deoxyfluorination of alcohols. Common examples include potassium fluoride (KF), cesium fluoride (CsF), and diethylaminosulfur trifluoride (DAST). While cost-effective, inorganic fluorides like KF can suffer from low solubility in organic solvents.[1][2]

• Electrophilic Fluorinating Agents ("F⁺" source): These are used for fluorinating electron-rich species like enolates, enol ethers, and activated aromatic rings. Widely used reagents include Selectfluor® and N-fluorobenzenesulfonimide (NFSI).[3][4][5] These are often favored for their stability and ease of handling compared to gaseous fluorine.[6]

The following decision tree can guide your initial selection:

Caption: Decision tree for selecting a fluorinating agent.

Q2: Why are anhydrous conditions so critical in many fluorination reactions?

A2: Water can significantly hinder or completely inhibit many fluorination reactions for several reasons:

• Fluoride Anion Solvation: In nucleophilic fluorination, water molecules form strong hydrogen bonds with fluoride anions, effectively creating a solvation shell that reduces their nucleophilicity.[7][8]

• Reagent Decomposition: Many fluorinating agents, such as DAST and Deoxo-Fluor, react violently with water, leading to their decomposition and the generation of hazardous byproducts like hydrogen fluoride (HF).[9] Selectfluor can also react exothermically with certain water-containing solvents like DMSO.[10]

• Side Reactions: The presence of water can lead to the formation of alcohol side products, especially when using reagents like KF with a crown ether.[11]

Protocol for Ensuring Anhydrous Conditions:

• Glassware: Thoroughly oven-dry or flame-dry all glassware under an inert atmosphere (e.g., nitrogen or argon).

• Solvents: Use freshly distilled or commercially available anhydrous solvents. Acetonitrile is a common choice for many fluorination reactions.[10]

• Reagents: Use fresh, high-purity fluorinating agents. Some reagents are hygroscopic and should be handled in a glovebox or under an inert atmosphere.[12][13]

• Atmosphere: Conduct the reaction under a positive pressure of an inert gas.

Q3: What are the primary safety concerns with fluorinating agents?

A3: Fluorinating agents are inherently reactive and often toxic, requiring stringent safety protocols.[13][14][15]

• Toxicity and Corrosivity: Many reagents can generate hydrogen fluoride (HF) upon contact with moisture or during workup.[9][14] HF is highly corrosive and can cause severe burns that penetrate deep into tissues.[16]

• Reactivity and Explosivity: Elemental fluorine (F₂) is a powerful oxidizing agent that can react violently with many organic compounds and solvents.[16] Some reagents, like DAST, are thermally unstable and can detonate at elevated temperatures.[17]

• Handling: All work with volatile or highly reactive fluorinating agents must be performed in a certified chemical fume hood.[18] For particularly hazardous materials, a glove box is recommended.[18]

Mandatory Personal Protective Equipment (PPE):

• Chemical splash goggles and a face shield.[18]

• Flame-resistant lab coat.[18]

• Appropriate chemical-resistant gloves (double-gloving is often recommended).[18]

• Always have calcium gluconate gel readily available as a first aid measure for HF exposure.[16]

Troubleshooting Guides

This section provides solutions to common problems encountered during fluorinated compound synthesis.

Issue 1: Low or No Product Yield

Q: I'm seeing low conversion of my starting material. What are the likely causes and how can I improve my yield?

A: Low yields can often be traced back to reagent inactivity, suboptimal reaction conditions, or issues with the substrate itself.[12]

Caption: Troubleshooting workflow for low product yield.

Detailed Troubleshooting Steps:

• Check Reagent Activity: Fluorinating agents like DAST can degrade over time.[19] Using a fresh bottle is a simple first step.

• Optimize Reaction Temperature: Some reactions require heating to proceed, while for others, elevated temperatures can cause decomposition.[10] Systematically screen a range of temperatures to find the optimal balance.

• Solvent Choice: The solvent must be anhydrous and compatible with your chosen reagent.[10] For instance, some electrophilic reagents can react exothermically with solvents like DMF or pyridine.[10]

• Reagent Stoichiometry: For sterically hindered substrates, an excess of the fluorinating agent may be necessary to drive the reaction to completion.[19][20]

• Leaving Group Quality (for Nucleophilic Fluorination): If you are performing a deoxyfluorination of an alcohol, the hydroxyl group may not be a sufficiently good leaving group. Consider converting it to a sulfonate ester (e.g., tosylate or mesylate) prior to fluorination.[19]

Issue 2: Formation of Side Products

Q: My reaction is producing significant amounts of an elimination byproduct (alkene). How can I suppress this side reaction?

A: The formation of alkenes is a common side reaction in deoxyfluorination reactions, particularly with reagents like DAST and Deoxo-Fluor.[9][21] This is often favored by higher temperatures and certain substrate structures.

Strategies to Minimize Elimination:

• Lower the Reaction Temperature: Dehydration is often more temperature-sensitive than fluorination. Running the reaction at a lower temperature, even if it requires a longer reaction time, can significantly improve the selectivity for the desired fluorinated product.[10]

• Choose a More Selective Reagent: Newer generations of deoxofluorinating reagents, such as XtalFluor-E, have shown improved selectivity and reduced levels of elimination byproducts compared to DAST or Deoxo-Fluor.[9][22]

• Use a Non-Coordinating Solvent: Solvents like dichloromethane (DCM) or toluene are generally preferred over more coordinating solvents that might facilitate elimination pathways.

Reagent	Typical Elimination Byproduct % (with 4-tert-butylcyclohexanone)	Thermal Stability
DAST/HF	33%	Low (can detonate >90°C)[17]
Deoxo-Fluor/HF	16%	Higher than DAST[17]
Aminodifluorosulfinium tetrafluoroborate	4%	High
(Data adapted from[22])

Q: I'm observing multiple fluorinated products. What causes low regioselectivity and how can I control it?

A: Low regioselectivity is a common issue when a molecule has multiple potential sites for fluorination, such as several C-H bonds on a heterocyclic ring.[10]

Solutions for Improving Regioselectivity:

• Utilize Directing Groups: Existing functional groups on your substrate can direct fluorination to a specific position. For example, a benzyloxy group on a pyridine ring can direct fluorination to the adjacent position.[10]

• Catalyst Selection: In C-H activation/fluorination reactions, the choice of catalyst and ligand is crucial for controlling which C-H bond is functionalized.[10]

• Stepwise Fluorination: In some cases, it may be more effective to perform multiple fluorination steps, isolating the partially fluorinated intermediates. This allows for greater control over the final product distribution.[20]

Issue 3: Purification Challenges

Q: I'm having difficulty purifying my fluorinated product. Are there any specific techniques for these types of compounds?

A: The unique properties of fluorinated compounds, such as high lipophilicity conferred by perfluoroalkyl chains, can make purification by standard chromatography challenging.[23]

Purification Strategies:

• Removal of Acidic Impurities: A common impurity is residual HF or other acidic byproducts. These can be removed by washing the crude product with a mild aqueous base (e.g., saturated sodium bicarbonate solution) during workup. Alternatively, treatment with an amine followed by distillation can be effective for certain products.[24]

• Fluorous Solid-Phase Extraction (F-SPE): For compounds with a significant fluorine content (a "fluorous" tag), F-SPE is a powerful purification technique. The fluorous-tagged molecule is selectively retained on a fluorous silica gel column, while non-fluorinated impurities are washed away. The desired product is then eluted with a fluorinated solvent.

• Careful Chromatography: If using standard silica gel chromatography, be aware that some fluorinated compounds can be sensitive to the acidic nature of silica. Using a neutral support like alumina or deactivating the silica with a small amount of a non-nucleophilic base (e.g., triethylamine) in the eluent can be beneficial.

References

• ACS GCI Pharmaceutical Roundtable. (n.d.). Fluorination. Wordpress. Retrieved from [Link]

• Market Research Media. (2025). Growth Strategies in Electrophilic Fluorinating Reagents Market: 2025-2033 Outlook. Retrieved from [Link]

• Wang, J., Sánchez-Roselló, M., Aceña, J. L., del Pozo, C., Sorochinsky, A. E., Fustero, S., Soloshonok, V. A., & Liu, H. (2019). The Dark Side of Fluorine. Journal of Medicinal Chemistry, 62(12), 5635-5640.

• Avila, E. P., Almeida, M., & Pliego, J. R. (2019). Effect of water on the fluorination of a primary alkyl bromide with KF catalyzed and mediated by 18-crown-6 in acetonitrile solution. ResearchGate. Retrieved from [Link]

• Wikipedia. (n.d.). Electrophilic fluorination. Retrieved from [Link]

• Dailey Jr, A. M. (1934). U.S. Patent No. 1,946,195. Washington, DC: U.S.
• Gemoets, H., La-Venia, A., & McQuade, D. T. (2022). Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology. ACS Chemical Health & Safety, 29(1), 33-47.

• SCI. (n.d.). Simpler fluorine chemistry. Retrieved from [Link]

• L'Heureux, A., Beaulieu, F., Bennett, C., Bill, D. R., Clayton, S., Laflamme, F., ... & Couturier, M. (2010). Aminodifluorosulfinium Tetrafluoroborate Salts as Stable and Crystalline Deoxofluorinating Reagents. Organic Letters, 12(8), 1788-1791.
• Challener, C. A. (2014). New Reagents and Reactions Advance Fluorination Chemistry. Pharmaceutical Technology, 38(11).

• One in a Million. (2014). Technical and scientific aspects of water fluoridation. Retrieved from [Link]

• ACS Green Chemistry Institute. (n.d.). Enabling nucleophilic fluorination in water. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Fluorinating agents. Retrieved from [Link]

• Pharmaceutical Technology. (2012). Overcoming Challenges in Fluorine-Based Chemistry. Retrieved from [Link]

• Umemoto, T. (2012). Development of N-F fluorinating agents and their fluorinations: Historical perspective. Journal of Fluorine Chemistry, 140, 2-15.
• Ritter, T. (2021). 18F-Fluorination: Challenge and Opportunity for Organic Chemists. Accounts of Chemical Research, 54(17), 3347-3356.
• Li, Y., & Li, C. J. (2021). Recent progress on fluorination in aqueous media. Green Chemistry, 23(1), 133-154.
• Cornelsen, M. (2016). U.S.

• Purdue University Department of Chemistry. (n.d.). Fluorine Safety. Retrieved from [Link]

• Quora. (2017). What happens when fluorine reacts with water? Retrieved from [Link]

• Wikipedia. (n.d.). Organofluorine chemistry. Retrieved from [Link]

• Jurček, O., & Togni, A. (2022). Renewable Reagent for Nucleophilic Fluorination. The Journal of Organic Chemistry, 87(9), 6031-6040.
• González-Esguevillas, M., & Nevado, C. (2023). Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope. Molecules, 28(14), 5489.

• ResearchGate. (2025). Synthesis of Functionalized Oxazolines and Oxazoles With DAST and Deoxo-Fluor. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Alcohol to Fluoride - Common Conditions. Retrieved from [Link]

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Technical Support Center: trans-3-Fluorocyclobutanamine Hydrochloride

Welcome to the dedicated technical support guide for trans-3-Fluorocyclobutanamine hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth insights into the stability and degradation of this compound. Here, you will find troubleshooting guides, frequently asked questions, and detailed experimental protocols to ensure the integrity of your experiments.

Introduction

trans-3-Fluorocyclobutanamine hydrochloride is a key building block in modern medicinal chemistry. Its unique strained cyclobutane ring and fluorine substituent present specific stability challenges. Understanding its degradation profile is critical for developing robust analytical methods, ensuring proper storage, and guaranteeing the quality of downstream applications. This guide provides a framework for investigating and managing the stability of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for trans-3-Fluorocyclobutanamine hydrochloride?

A1: For long-term stability, the compound, a white to off-white solid, should be stored under an inert atmosphere (nitrogen or argon) at 2-8°C.[1][2] This minimizes the risk of oxidative degradation and hydrolysis from atmospheric moisture. The hydrochloride salt form is generally more stable than the freebase, but it can be hygroscopic.

Q2: Is this compound sensitive to light?

Q3: What solvents are suitable for preparing stock solutions?

A3: For immediate use, high-purity DMSO, DMF, or water are suitable solvents. However, for long-term storage in solution, aprotic solvents like DMSO or DMF are generally preferred over aqueous solutions to prevent hydrolysis. If aqueous solutions are necessary, they should be prepared fresh and, if possible, buffered at a slightly acidic pH (e.g., pH 4-6) to maintain the stability of the protonated amine.

Q4: What are the initial signs of degradation?

A4: Visual signs of degradation in the solid state can include discoloration (e.g., turning yellow or brown), clumping, or a change in texture. In solution, the appearance of new peaks in chromatographic analysis is the most definitive sign of degradation.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you might encounter during your experiments and provides actionable solutions.

Observed Issue	Potential Cause(s)	Troubleshooting Steps & Explanations
Inconsistent Potency or Activity in Assays	Degradation of the compound in your stock solution or assay buffer.	1. Prepare Fresh Solutions: Always prepare fresh aqueous solutions for your experiments. Avoid repeated freeze-thaw cycles. 2. pH Control: Ensure your assay buffer is within a pH range of 4-7. Amine hydrochlorides can be unstable at alkaline pH. 3. Run a Control: Analyze an aliquot of your stock solution by HPLC or LC-MS to confirm its purity before use.
Appearance of New Peaks in HPLC/LC-MS Analysis	The compound is degrading under the analytical conditions or during sample preparation.	1. Check Mobile Phase pH: Highly acidic or basic mobile phases can cause on-column degradation. Aim for a pH between 3 and 7 if possible. 2. Lower Temperature: If using a heated column, try reducing the temperature. 3. Investigate Sample Diluent: Ensure the diluent used for your samples is not reactive. Use the initial mobile phase composition as your diluent whenever possible.
Poor Peak Shape (Tailing) in Reversed-Phase HPLC	Interaction of the primary amine with residual silanols on the silica-based column packing.	1. Use a Low-Ionic-Strength Acidic Modifier: Add 0.1% formic acid or trifluoroacetic acid (TFA) to your mobile phase. This protonates the amine (improving retention in reversed-phase) and suppresses the ionization of silanols, leading to better peak shape. 2. Employ a Shielded Column: Use a column with end-capping or a polar-embedded phase designed for basic compounds.

Forced Degradation Studies: A Practical Guide

Forced degradation studies are essential for understanding the intrinsic stability of a molecule and for developing stability-indicating analytical methods.[4] This section outlines a comprehensive protocol for trans-3-Fluorocyclobutanamine hydrochloride.

Objective

To identify the potential degradation products and pathways of trans-3-Fluorocyclobutanamine hydrochloride under various stress conditions, including hydrolysis, oxidation, heat, and photolysis.[3]

Experimental Workflow

Caption: Potential degradation pathways of the compound.

• Hydrolysis: Under harsh acidic or basic conditions, nucleophilic substitution of the amine group by water or hydroxide could potentially lead to the formation of trans-3-fluorocyclobutanol.

• Oxidation: Primary amines can be oxidized to form imines, which may be unstable and subsequently hydrolyze to form the corresponding ketone, 3-fluorocyclobutanone. [5]* Thermal Degradation: In the solid state, degradation is less likely but could involve ring-opening or polymerization, especially at temperatures approaching the melting point.

References

• trans-3-FluorocyclobutanaMine hydrochloride | 1408075-99-9 - ChemicalBook. (n.d.).
• forced degradation products: Topics by Science.gov. (n.d.).
• trans-3-FluorocyclobutanaMine hydrochloride CAS#: 1408075-99-9 - ChemicalBook. (n.d.).
• Pharmaceutical Forced Degradation Studies with Regulatory Consideration. (n.d.).
• Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling. (2010). The Journal of Organic Chemistry.
• Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline. (n.d.).
• What are the storage conditions for Ammonium Fluoride? - Blog - W&Q METAL. (2025).
• 1408075-99-9|trans-3-Fluorocyclobutanamine hydrochloride|BLD Pharm. (n.d.).
• trans-3-Fluorocyclobutanamine hydrochloride 97% | CAS: 1408075-99-9 | AChemBlock. (n.d.).
• Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). NIH.
• Forced Degradation and Stability Testing. (2014). International Journal of Pharmaceutical Sciences Review and Research.

Sources

• 1. trans-3-FluorocyclobutanaMine hydrochloride | 1408075-99-9 [chemicalbook.com]
• 2. trans-3-FluorocyclobutanaMine hydrochloride CAS#: 1408075-99-9 [m.chemicalbook.com]
• 3. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 4. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. globalresearchonline.net [globalresearchonline.net]

Technical Support Center: Purification of trans-3-Fluorocyclobutanamine Hydrochloride

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the purification of trans-3-Fluorocyclobutanamine hydrochloride. As a key building block in medicinal chemistry, its purity is paramount. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common issues, grounded in established chemical principles and field-proven insights.

Introduction: The Purification Challenge

trans-3-Fluorocyclobutanamine hydrochloride is a small, polar molecule whose purification is often complicated by several factors. The primary challenges stem from the presence of the cis-isomer, potential process-related impurities, and the physicochemical properties of the hydrochloride salt itself. The fluorine atom, while beneficial for the molecule's intended application, can also influence its stability and reactivity under certain conditions.[1][2] This guide will provide a structured approach to overcoming these hurdles.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems encountered during the purification of trans-3-Fluorocyclobutanamine hydrochloride.

Issue 1: Persistent Contamination with the cis-Isomer

Symptoms:

• NMR spectra show complex multiplets or additional peaks inconsistent with the pure trans-isomer.

• HPLC analysis reveals a closely eluting peak corresponding to the cis-isomer.

• The melting point of the isolated solid is broad or lower than expected.

Probable Causes:

• Incomplete Stereoselective Synthesis: The synthetic route may not be perfectly stereoselective, leading to a mixture of cis and trans isomers.

• Ineffective Purification Method: The chosen purification method (e.g., recrystallization, column chromatography) may not have sufficient resolving power to separate the two diastereomers.

Solutions & Methodologies:

Solution A: Diastereomeric Recrystallization

The difference in the crystal packing of the cis and trans hydrochloride salts can be exploited for separation via recrystallization.[3] This is often the most scalable and cost-effective method.

Experimental Protocol: Recrystallization from Isopropanol/Methanol

• Dissolution: Dissolve the crude isomeric mixture in a minimal amount of hot methanol. Methanol is generally a good solvent for amine hydrochlorides.[3]

• Anti-Solvent Addition: While the solution is still warm, slowly add isopropanol (a less polar anti-solvent) until the solution becomes faintly turbid. A patent for the related compound, trans-3-aminocyclobutanol, suggests isopropanol can be effective for crystallization.

• Crystallization: Allow the solution to cool slowly to room temperature, then transfer to a 0-4 °C refrigerator for several hours to maximize crystal formation. The trans-isomer is often less soluble and will preferentially crystallize.[3]

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold isopropanol, and dry under vacuum.

• Purity Check: Analyze the crystals and the mother liquor by HPLC or NMR to assess the isomeric ratio. Repeat the process if necessary.

Solution B: Preparative High-Performance Liquid Chromatography (HPLC)

For high-purity applications or when recrystallization is ineffective, preparative HPLC offers excellent resolving power.[4][5]

Workflow: HPLC-Based Purification

Table 1: Suggested HPLC Conditions (Starting Point)

Parameter	Recommendation	Rationale
Column	Chiral Stationary Phase (e.g., ChiraSpher, (S,S)-Whelk-O 1)	Chiral columns are designed to separate stereoisomers based on differential interactions.[4]
Mobile Phase	Hexane/Ethanol/Modifier (e.g., Diethylamine)	A non-polar mobile phase with a polar modifier is common for normal-phase chiral separations.[4]
Flow Rate	1.0 mL/min (analytical), adjust for preparative	A standard starting point for method development.
Detection	UV at ~210 nm	The amine functionality lacks a strong chromophore, requiring detection at lower wavelengths.
Temperature	25 °C (Ambient)	Temperature can affect retention times and resolution; should be kept consistent.

Issue 2: Product Instability or Decomposition

Symptoms:

• The purified product discolors over time (e.g., turns yellow or brown).

• Repeat analysis shows the appearance of new, unidentified peaks in HPLC or NMR.

• Inconsistent results in downstream applications.

Probable Causes:

• Chemical Instability: Fluorinated amines can be susceptible to decomposition, potentially through defluorination, especially if residual base or nucleophiles are present.[6]

• Hygroscopicity: The hydrochloride salt is likely hygroscopic, and absorbed water can promote degradation.

• Exposure to Light or Air: Like many amines, this compound may be sensitive to oxidation.

Solutions & Methodologies:

Solution A: Careful Handling and Storage

• Inert Atmosphere: Handle the compound under an inert atmosphere (e.g., nitrogen or argon) whenever possible, especially during drying and packaging.

• Storage Conditions: Store the final product in an amber vial at low temperature (2-8 °C) and under an inert atmosphere.

• Desiccation: Store in a desiccator to protect from moisture.

Solution B: pH Control During Workup

• Maintain Acidity: Ensure the aqueous solution remains acidic (pH < 4) during any extraction or washing steps to keep the amine fully protonated as the hydrochloride salt. The salt form is generally more stable than the free amine.

• Avoid Strong Bases: Use mild bases (e.g., sodium bicarbonate) for any necessary neutralization steps and avoid prolonged exposure to basic conditions.

Workflow: Stability-Focused Workup

Frequently Asked Questions (FAQs)

Q1: What is the expected purity of commercially available trans-3-Fluorocyclobutanamine hydrochloride?

Commercially available batches typically have a purity of 97% or higher.[7] However, this purity level may include the cis-isomer, so it is crucial to verify the isomeric purity by HPLC or NMR upon receipt.

Q2: What are the likely process-related impurities besides the cis-isomer?

While specific impurities depend on the synthetic route, they can generally include:

• Unreacted Starting Materials: Such as cyclobutanone precursors or fluorinating agents.

• Byproducts of Fluorination: Depending on the reagent used.

• Residual Solvents: From the reaction or purification steps.

• Over-fluorinated or Ring-Opened Species: Though typically in minor amounts.

Table 2: Potential Impurities and Their Origin

Impurity Class	Potential Origin	Recommended Analytical Method
cis-Isomer	Non-stereoselective synthesis	HPLC, NMR
Starting Materials	Incomplete reaction	GC-MS, LC-MS
Residual Solvents	Reaction/Purification	GC-HS, NMR
Degradation Products	Instability of the fluorinated amine moiety[6]	LC-MS

Q3: What solvents are suitable for recrystallizing this compound?

As an amine hydrochloride, the compound is a salt and will be most soluble in polar, protic solvents and less soluble in non-polar solvents. A mixed-solvent system is often ideal.[8]

Table 3: General Solubility Profile for Recrystallization Screening

Solvent Class	Examples	Expected Solubility
High Polarity	Water, Methanol, Ethanol	Likely highly soluble, especially when hot.[9] Good "soluble solvents."
Medium Polarity	Isopropanol (IPA), Acetonitrile (ACN)	Moderate solubility. Good single-solvent or anti-solvent candidates.
Low Polarity	Dichloromethane (DCM), Ethyl Acetate	Low to negligible solubility.
Non-Polar	Toluene, Heptane, Hexanes	Insoluble. Good choices for "insoluble" or anti-solvents.

General Strategy: Dissolve the compound in a minimal amount of a hot "high polarity" solvent and add a "medium" or "non-polar" anti-solvent until turbidity appears, then cool slowly.[8]

Q4: Can this compound be purified by standard silica gel column chromatography?

Purification of the hydrochloride salt on standard silica gel is challenging. The high polarity of the salt can lead to very strong adsorption and poor recovery. It is generally recommended to purify the free amine on silica gel and then convert it to the hydrochloride salt. If chromatography of the salt is necessary, a reverse-phase (C18) column with an acidic mobile phase (e.g., water/acetonitrile with 0.1% TFA) would be more appropriate.

References

• 1. Chemical Aspects of Human and Environmental Overload with Fluorine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. US3880925A - Separation and purification of cis and trans isomers - Google Patents [patents.google.com]
• 4. Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. trans-3-Fluorocyclobutanamine hydrochloride 97% | CAS: 1408075-99-9 | AChemBlock [achemblock.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Amine - Wikipedia [en.wikipedia.org]

Technical Support Center: Synthesis of trans-3-Fluorocyclobutanamine Hydrochloride

Welcome to the technical support center for the synthesis of trans-3-Fluorocyclobutanamine hydrochloride. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and side reactions encountered during this synthesis. Drawing from established chemical principles and field-proven insights, this document provides in-depth troubleshooting advice in a direct question-and-answer format.

Section 1: The Stereochemical Challenge: "Why am I getting the cis-isomer instead of the desired trans-isomer?"

This is the most frequently encountered issue in the direct synthesis of trans-3-Fluorocyclobutanamine via reductive amination of 3-fluorocyclobutanone. The answer lies in the inherent stereochemical preferences of the cyclobutane ring and the mechanism of the reaction.

FAQ 1.1: I performed a one-pot reductive amination of 3-fluorocyclobutanone and obtained a mixture of isomers, with the cis-3-fluorocyclobutanamine being the major product. What is happening?

Answer: This outcome is expected due to the thermodynamics of the cyclobutane ring system and the kinetics of the reduction step.

Mechanistic Explanation:

• Puckered Conformation of Cyclobutane: The cyclobutane ring is not a flat planar square. It adopts a puckered or "butterfly" conformation to relieve torsional strain. In this conformation, substituents at the 1 and 3 positions can be in pseudo-axial or pseudo-equatorial positions.

• Thermodynamic Stability of 1,3-Disubstituted Cyclobutanes: For 1,3-disubstituted cyclobutanes, the cis isomer is generally the more thermodynamically stable product.[1][2] This is because in the cis configuration, both substituents can occupy the more stable pseudo-equatorial positions, minimizing steric hindrance. In the trans isomer, one substituent must be in a pseudo-axial position, leading to unfavorable 1,3-diaxial interactions with other ring hydrogens.[1][2]

• Imine Reduction: The reductive amination proceeds through an imine or iminium ion intermediate. The stereochemical outcome is determined by the direction of the hydride attack on this intermediate. The hydride reagent will preferentially attack from the less sterically hindered face, which often leads to the thermodynamically more stable cis product.

The following diagram illustrates the thermodynamic preference for the cis isomer.

Caption: Thermodynamic preference for the cis-isomer in 1,3-disubstituted cyclobutanes.

FAQ 1.2: How can I selectively synthesize trans-3-Fluorocyclobutanamine hydrochloride?

Answer: A direct stereoselective reductive amination to the trans product is challenging. A more reliable and field-proven approach involves a multi-step synthesis that controls the stereochemistry through a stereochemical inversion. A common strategy is a reduction-inversion-substitution sequence.

Recommended Protocol: Stereoinvertive Synthesis

This protocol is adapted from analogous syntheses of trans-3-substituted cyclobutane derivatives, such as the one described in patent CN112608243A for the synthesis of trans-3-aminocyclobutanol.[3]

Step 1: Diastereoselective Reduction to cis-3-Fluorocyclobutanol

The first step is the reduction of 3-fluorocyclobutanone to the corresponding alcohol. As established, hydride reductions of 3-substituted cyclobutanones strongly favor the cis isomer.

• Reagents: 3-fluorocyclobutanone, Sodium borohydride (NaBH₄).

• Solvent: Methanol (MeOH) or Ethanol (EtOH).

• Procedure:

  • Dissolve 3-fluorocyclobutanone in methanol and cool the solution to 0 °C.

  • Slowly add sodium borohydride portion-wise, maintaining the temperature below 5 °C.

  • Stir the reaction at 0 °C for 1-2 hours, monitoring by TLC or GC for the disappearance of the starting material.

  • Quench the reaction by the slow addition of water or dilute HCl.

  • Extract the product with an organic solvent (e.g., ethyl acetate) and purify by column chromatography to yield cis-3-fluorocyclobutanol.

Step 2: Mitsunobu Inversion to a trans-Ester

The Mitsunobu reaction is a powerful method for inverting the stereochemistry of an alcohol.

• Reagents: cis-3-fluorocyclobutanol, Triphenylphosphine (PPh₃), a carboxylic acid (e.g., benzoic acid), and a dialkyl azodicarboxylate (e.g., Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD)).

• Solvent: Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM).

• Procedure:

  • Dissolve cis-3-fluorocyclobutanol, benzoic acid, and triphenylphosphine in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C.

  • Add DEAD or DIAD dropwise to the solution. A color change and/or precipitation of triphenylphosphine oxide is typically observed.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Purify the resulting trans-benzoate ester by column chromatography.

Step 3: Hydrolysis to trans-3-Fluorocyclobutanol

The trans-ester is then hydrolyzed to the trans-alcohol.

• Reagents: The trans-benzoate ester, a base (e.g., Sodium hydroxide (NaOH) or Lithium hydroxide (LiOH)).

• Solvent: A mixture of THF and water or methanol and water.

• Procedure:

  • Dissolve the ester in the solvent mixture.

  • Add an aqueous solution of NaOH or LiOH and stir at room temperature until the reaction is complete.

  • Neutralize the reaction mixture and extract the trans-3-fluorocyclobutanol.

Step 4: Conversion of the trans-Alcohol to the trans-Amine

The trans-alcohol can be converted to the amine via its corresponding tosylate or mesylate, followed by displacement with an ammonia source or an azide and subsequent reduction.

• Activation: React trans-3-fluorocyclobutanol with p-toluenesulfonyl chloride (TsCl) or methanesulfonyl chloride (MsCl) in the presence of a base (e.g., triethylamine or pyridine) to form the trans-tosylate or trans-mesylate.

• Displacement: React the tosylate/mesylate with sodium azide (NaN₃) in a polar aprotic solvent like DMF to give the trans-azide.

• Reduction: Reduce the azide to the amine using a reducing agent such as lithium aluminum hydride (LiAlH₄) or by catalytic hydrogenation (H₂/Pd-C).

• Salt Formation: Dissolve the resulting free amine in a suitable solvent (e.g., diethyl ether or isopropanol) and add a solution of HCl in the same or a compatible solvent to precipitate trans-3-Fluorocyclobutanamine hydrochloride.

The following diagram outlines this multi-step, stereocontrolled synthesis.

Caption: Recommended multi-step synthesis for trans-3-Fluorocyclobutanamine.

Section 2: Troubleshooting Other Common Side Reactions

Even when employing the correct stereochemical strategy, other side reactions can impact yield and purity.

FAQ 2.1: My reaction yield is low, and I've identified several unknown byproducts. Could ring-opening be an issue?

Answer: Yes, ring-opening is a significant potential side reaction for strained cyclobutane systems. The high ring strain makes them susceptible to cleavage under various conditions, including acidic, basic, or nucleophilic attack.

Potential Causes and Solutions:

Condition	Mechanism	Troubleshooting Steps
Strongly Acidic Conditions	Protonation of the fluorine or hydroxyl group can facilitate ring-opening to form more stable carbocation intermediates.	Avoid strong Brønsted acids. If an acid catalyst is needed for imine formation, use a mild one like acetic acid and use it in catalytic amounts.
Strong Reducing Agents	Harsh reducing agents, particularly at elevated temperatures, can lead to cleavage of the C-C bonds.	Use milder reducing agents like sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN).[4] Maintain low reaction temperatures.
Nucleophilic Attack	Strong nucleophiles can attack a carbon atom of the ring, leading to cleavage.	Control the stoichiometry of nucleophiles carefully. Ensure that the reaction conditions do not generate unnecessarily strong nucleophilic species.

FAQ 2.2: During my reductive amination attempt, I isolated a significant amount of 3-fluorocyclobutanol. What went wrong?

Answer: This indicates that the reduction of the ketone is occurring faster than the formation of the imine.

Potential Causes and Solutions:

• Reducing Agent Reactivity: Stronger reducing agents like sodium borohydride (NaBH₄) can readily reduce ketones. Milder reagents like NaBH(OAc)₃ or NaBH₃CN are specifically designed to be less reactive towards ketones and aldehydes, preferentially reducing the iminium ion intermediate.[4]

• Inefficient Imine Formation: The electron-withdrawing effect of the fluorine atom can deactivate the carbonyl group, slowing down the initial nucleophilic attack by the ammonia source and subsequent dehydration to the imine.

  • Solution 1: Two-Step Procedure: First, stir the 3-fluorocyclobutanone with the ammonia source (e.g., ammonium acetate) in a suitable solvent (like methanol) for several hours to allow for imine formation. Monitor the reaction by NMR or IR to confirm imine formation before adding the reducing agent.

  • Solution 2: Use a Lewis Acid Catalyst: A catalytic amount of a Lewis acid, such as titanium(IV) isopropoxide (Ti(Oi-Pr)₄), can be added to activate the ketone and promote imine formation.

FAQ 2.3: I am observing the formation of a secondary amine byproduct (di-(3-fluorocyclobutyl)amine). How can I prevent this?

Answer: This side reaction, known as over-alkylation, occurs when the primary amine product acts as a nucleophile and reacts with another molecule of the imine intermediate.

Potential Causes and Solutions:

• Stoichiometry: This is more common when the ammonia source is limiting.

  • Solution: Use a large excess of the ammonia source (e.g., ammonium acetate or a saturated solution of ammonia in an alcohol). This will increase the probability of the imine reacting with ammonia rather than the product amine.

• Reaction Conditions:

  • Solution: Add the reducing agent slowly to the reaction mixture to keep the concentration of the primary amine product low at any given time.

Section 3: Purification and Final Product Isolation

FAQ 3.1: I have a mixture of cis and trans isomers. How can I separate them effectively?

Answer: Separation of these diastereomers can be challenging by standard column chromatography due to their similar polarities. A more effective method is often fractional crystallization of their hydrochloride salts.

Protocol: Fractional Crystallization of Hydrochloride Salts

This method is based on the principle that diastereomeric salts can have significantly different solubilities in a given solvent system. A similar strategy has been successfully used to separate the cis and trans isomers of diaminocyclohexane dihydrochlorides.

• Procedure:

  • Convert the mixture of free amines to their hydrochloride salts by dissolving them in a minimal amount of a suitable solvent (e.g., isopropanol, ethanol, or methanol) and adding a solution of HCl in the same solvent until the solution is acidic.

  • Concentrate the solution to induce precipitation.

  • Experiment with different recrystallization solvents or solvent mixtures (e.g., methanol/diethyl ether, ethanol/hexane).

  • The less soluble isomer (often the trans isomer in similar systems) will crystallize out first.

  • Filter the crystals and analyze their purity by NMR or HPLC.

  • Multiple recrystallizations may be necessary to achieve high diastereomeric purity.

References

• Why is the cis isomer of 1,3-dimethylcyclobutane more stable than the trans isomer? (n.d.). Stack Exchange. Retrieved December 30, 2025, from [Link]

• Cis-1,2-dimethylcyclobutane is less stable than its trans isomer, but cis-1,3-dimethylcyclobutane... (n.d.). Study.com. Retrieved December 30, 2025, from [Link]

• 1,3-Diphenylsulphonylcyclobutane: An unprecedented case of a higher stability of the trans isomer of 1,3-disubstituted cyclobutane. (2008). ResearchGate. [Link]

• Reductive Amination // Acetylation Experiment 3. (2025). AMyD. [Link]

• Synthesis method of trans-3-aminobutanol. (2021).

Sources

• 1. homework.study.com [homework.study.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. CN112608243A - Synthesis method of trans-3-aminobutanol - Google Patents [patents.google.com]
• 4. amyd.quimica.unam.mx [amyd.quimica.unam.mx]

Technical Support Center: Purification of trans-3-Fluorocyclobutanamine Hydrochloride

Welcome to the technical support center for trans-3-Fluorocyclobutanamine Hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for improving the purity of this valuable building block. The following question-and-answer format directly addresses common challenges encountered during its purification.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when synthesizing trans-3-Fluorocyclobutanamine hydrochloride?

A1: Understanding the potential impurities is the first step in devising an effective purification strategy. Based on common synthetic routes, which often involve the deoxyfluorination of a corresponding hydroxyl precursor followed by functional group manipulations to form the amine hydrochloride, you should be aware of the following potential impurities:

• cis-3-Fluorocyclobutanamine hydrochloride: This is the most common diastereomeric impurity. The stereoselectivity of the fluorination step is often not perfect, leading to a mixture of cis and trans isomers.[1]

• Elimination Byproducts: Deoxyfluorination reagents, particularly DAST and its analogs, can promote the elimination of HF, leading to the formation of cyclobutene derivatives.

• Unreacted Starting Materials and Intermediates: Incomplete reactions at any stage of the synthesis will result in the presence of starting materials or intermediates in your crude product.

• Solvent Adducts: Depending on the solvents used in the synthesis and purification, it is possible to form solvates.

• Inorganic Salts: Byproducts from reagents or pH adjustments during the workup can lead to the presence of inorganic salts in your crude product.

Troubleshooting Guide

Q2: My crude trans-3-Fluorocyclobutanamine hydrochloride has a low melting point and a broad peak in the HPLC. How can I remove the cis-isomer?

A2: The presence of the cis-isomer is a frequent issue that can significantly impact the physicochemical properties of your final product. While both isomers have very similar properties, which makes their separation challenging, there are two primary methods to address this:

• Column Chromatography of an Intermediate: It is often more effective to separate the cis and trans isomers at an earlier stage in the synthesis, for example, after the fluorination step on a protected intermediate.[1] Silica gel column chromatography is typically effective for this separation. The choice of eluent will depend on the specific intermediate, but a gradient of ethyl acetate in hexanes is a good starting point.

• Fractional Recrystallization: While more challenging, it is sometimes possible to enrich the desired trans-isomer through fractional recrystallization of the hydrochloride salt. This relies on slight differences in the crystal lattice energies and solubilities of the two diastereomers. This process may require multiple recrystallization cycles and will likely result in a lower overall yield.

Q3: I am struggling with "oiling out" during the recrystallization of the hydrochloride salt. What can I do to promote crystal formation?

A3: "Oiling out" is a common problem when a compound's solubility in a hot solvent is too high, or when the cooling process is too rapid. Here are several strategies to overcome this:

• Solvent System Selection: The choice of solvent is critical. For amine hydrochlorides, which are polar salts, polar protic solvents or mixtures are often effective. Consider the following:

  • Primary Choice: Isopropanol (IPA) or ethanol. These solvents often provide a good balance of solubility at high temperatures and insolubility at low temperatures.

  • Solvent/Anti-solvent System: A highly effective technique is to dissolve the compound in a minimal amount of a polar solvent in which it is soluble (e.g., methanol, water) and then slowly add an anti-solvent in which it is insoluble (e.g., diethyl ether, ethyl acetate, or acetone) at an elevated temperature until the solution becomes slightly turbid. Then, allow the solution to cool slowly.

• Controlled Cooling: Slow, controlled cooling is essential for the formation of well-defined crystals. Rapid cooling often leads to the precipitation of an amorphous solid or an oil. Allow the flask to cool slowly to room temperature, and then transfer it to a refrigerator or freezer.

• Seeding: If you have a small amount of pure crystalline material, adding a "seed" crystal to the supersaturated solution can induce crystallization.

• Scratching: Gently scratching the inside of the flask with a glass rod at the solvent-air interface can create nucleation sites and promote crystal growth.

Experimental Protocols

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general starting point for assessing the purity of trans-3-Fluorocyclobutanamine hydrochloride. Method optimization may be required based on your specific HPLC system and the nature of the impurities.

• Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is a suitable initial choice.

• Mobile Phase: A gradient elution is recommended to separate polar and non-polar impurities.

  • Eluent A: 0.1% Trifluoroacetic acid (TFA) or 0.1% Formic acid in water.

  • Eluent B: Acetonitrile or Methanol.

• Gradient Program:

  • Start with a low percentage of Eluent B (e.g., 5%) and hold for a few minutes.

  • Ramp up to a high percentage of Eluent B (e.g., 95%) over 15-20 minutes.

  • Hold at high organic content for a few minutes to elute any non-polar impurities.

  • Return to the initial conditions and allow the column to re-equilibrate.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a low wavelength (e.g., 210 nm) is suitable for this compound which lacks a strong chromophore. If available, an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) can also be used. For more detailed analysis, coupling the HPLC to a mass spectrometer (LC-MS) is highly recommended for impurity identification.

• Sample Preparation: Dissolve a small amount of the sample (approx. 1 mg/mL) in the initial mobile phase composition or a mixture of water and acetonitrile.

Parameter	Recommendation
Column	C18 Reverse-Phase (4.6 x 150 mm, 5 µm)
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	Acetonitrile
Flow Rate	1.0 mL/min
Detection	UV at 210 nm
Injection Volume	5-10 µL

Protocol 2: Recrystallization of trans-3-Fluorocyclobutanamine Hydrochloride

This protocol describes a general procedure for the recrystallization of trans-3-Fluorocyclobutanamine hydrochloride. The optimal solvent and conditions should be determined experimentally on a small scale.

• Solvent Screening: On a small scale, test the solubility of your crude material in various solvents at room temperature and at their boiling points. Ideal solvents will show low solubility at room temperature and high solubility at elevated temperatures. Good starting points include isopropanol, ethanol, and methanol/diethyl ether mixtures.

• Dissolution: In an appropriately sized flask, add the crude trans-3-Fluorocyclobutanamine hydrochloride and the chosen solvent. Heat the mixture to reflux with stirring until all the solid has dissolved. Use the minimum amount of solvent necessary to achieve complete dissolution.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration through a pre-heated funnel with fluted filter paper to remove them.

• Cooling and Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Once at room temperature, you can further cool the flask in an ice bath or refrigerator to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any residual soluble impurities.

• Drying: Dry the crystals under vacuum to a constant weight.

Visualization of the Purification Workflow

The following diagram illustrates the general workflow for the purification of trans-3-Fluorocyclobutanamine hydrochloride.

Caption: Purification workflow for trans-3-Fluorocyclobutanamine hydrochloride.

Key Considerations and Mechanistic Insights

• Stability of the Hydrochloride Salt: Amine hydrochloride salts are generally more stable and less volatile than their free base counterparts.[2] The protonated amine is less susceptible to oxidation. It is recommended to handle and store the compound as its hydrochloride salt.

• Hygroscopicity: Amine hydrochloride salts can be hygroscopic. It is important to store the purified material in a tightly sealed container in a desiccator to prevent moisture absorption, which can affect its physical properties and assay.

• NMR Spectroscopy for Purity Assessment:

  • ¹H NMR: The proton NMR spectrum can be used to assess the purity of the final product. Pay close attention to the integration of the signals corresponding to the cyclobutane protons to determine the cis/trans ratio. The presence of signals from residual solvents or other organic impurities can also be detected.

  • ¹⁹F NMR: Fluorine NMR is a very sensitive technique for analyzing fluorinated compounds. The cis and trans isomers will have distinct chemical shifts in the ¹⁹F NMR spectrum, allowing for accurate quantification of the diastereomeric ratio.

  • ¹³C NMR: The carbon NMR will also show distinct signals for the cis and trans isomers.

By understanding the potential impurities and applying the appropriate purification and analytical techniques, researchers can consistently obtain high-purity trans-3-Fluorocyclobutanamine hydrochloride for their research and development needs.

References

• Supporting Information for a scientific article. (2024). The Royal Society of Chemistry. [Link]

• The Crucial Role of Hydrochloride Salts in Chemical Stability: A Look at (S)-3-Amino-4-(3-chlorophenyl)butyric Acid Hydrochloride. (2024). NINGBO INNO PHARMCHEM CO.,LTD.[Link]

• Validation of the HPLC method for determination of identity and radiochemical purity of [18F]NaF. (2018). University POLITEHNICA of Bucharest. [Link]

• Supporting Information for a scientific article. (2008). Wiley-VCH. [Link]

• Kondratov, I. S., & Haufe, G. (2015). Synthesis and Physicochemical Properties of 3-Fluorocyclobutylamines. European Journal of Organic Chemistry, 2015(28), 6241-6249. [Link]

• 3-FLUOROCYCLOBUTANAMINE, TRANS-. gsrs.ncats.nih.gov. [Link]

• VALIDATION OF AN HPLC METHOD FOR DETERMINATION OF CHEMICAL PURITY OF [18F]FLUOROMISONIDAZOLE ([18F]FMISO). (2012). INIS-IAEA. [Link]

• 1-Amino-cyclobutane carboxylic acid hydrochloride. Chem-Impex. [Link]

• Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols. (2018). PubMed Central. [Link]

• Chloroimidazolium Deoxyfluorination Reagent with H2F3– Anion as a Sole Fluoride Source. (2023). American Chemical Society. [Link]

• Development and Validation of an RP-HPLC- FLD Method for the Determination of Biogenic Amines after Pre-column Derivatization with a Novel Fluorigenic Label. (2021). Sultan Qaboos University Journal For Science. [Link]

• Synthesis of 2-methyl- and 2-methylenecyclobutane amino acids. (2000). Elsevier. [Link]

• Stability of pharmaceutical salts in solid oral dosage forms. (2016). PubMed. [Link]

• Crystallization of hydrohalides of pharmaceutical compounds. (2007). European Patent Office. [Link]

• UNDERSTANDING THE STABILITY OF SALTS AND COCRYSTALS IN A DRUG PRODUCT ENVIRONMENT. (2021). University Digital Conservancy. [Link]

• FMOC-chloride. SpectraBase. [Link]

• Method for separating nitrogen trifluoride from a mixture containing nitrogen trifluoride and carbon tetrafluoride. (1999).
• Method for producing trans-1-chloro-3,3,3-trifluoropropene. (2014).
• Integrated process to produce 2,3,3,3-tetrafluoropropene. (2011).
• Method of purifying glutamic acid by transition recrystallization. (2004).

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• 2. nbinno.com [nbinno.com]

troubleshooting failed reactions with trans-3-Fluorocyclobutanamine hydrochloride

Welcome to the technical support resource for trans-3-Fluorocyclobutanamine hydrochloride. This guide is designed for researchers, medicinal chemists, and process development scientists who are incorporating this valuable, fluorinated building block into their synthetic workflows. My aim is to provide not just procedural steps, but the underlying chemical logic to empower you to troubleshoot effectively and anticipate challenges before they arise. The introduction of fluorine into a molecule can significantly alter its physicochemical properties, and understanding these effects is paramount to success.[1][2]

Frequently Asked Questions (FAQs)

Q1: My trans-3-Fluorocyclobutanamine hydrochloride won't fully dissolve in my reaction solvent. What should I do?

This is a common first hurdle. You are dealing with a salt, which inherently has limited solubility in many anhydrous organic solvents required for reactions like amide couplings.

Root Cause Analysis:

• Salt Form: The hydrochloride salt is crystalline and polar, making it poorly soluble in common aprotic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile (MeCN).

• Free Amine Generation: The active nucleophile for your reaction is the free amine, not the hydrochloride salt. The salt must be neutralized in situ or in a prior step to generate the more soluble free amine.

Troubleshooting Protocol:

• Initial Solvent Screening: Before your main reaction, perform small-scale solubility tests with the free amine (generated by a preliminary basic wash of a small sample).

• Choice of Base: The key is to use a non-nucleophilic, sterically hindered base to neutralize the HCl salt. Tertiary amines like N,N-Diisopropylethylamine (DIPEA) or triethylamine (TEA) are standard choices. Use at least 2.0 equivalents relative to the amine hydrochloride: one to neutralize the HCl salt and one to facilitate the subsequent coupling reaction.

• Polar Aprotic Solvents: Consider using more polar aprotic solvents like N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) where the salt form has slightly better solubility, allowing for more efficient neutralization.

Solvent	trans-3-Fluorocyclobutanamine HCl Solubility	Free Amine Solubility	Comments
Dichloromethane (DCM)	Poor	Good	Common for reactions, but requires effective neutralization.
Tetrahydrofuran (THF)	Poor	Good	Can be a good choice, especially for reactions at RT or slightly elevated temperatures.
N,N-Dimethylformamide (DMF)	Moderate	Excellent	Good for stubborn solubility issues, but harder to remove during workup.
Acetonitrile (MeCN)	Poor-to-Moderate	Good	A versatile solvent, but ensure it is rigorously anhydrous.

Troubleshooting Guide: Failed Amide Coupling Reactions

Amide bond formation is a primary application for this building block. Failures often trace back to the unique properties conferred by the fluorine atom.

Q2: My amide coupling reaction (e.g., with HATU/EDC) is sluggish or has stalled completely. Why is this happening?

The fluorine atom, due to its high electronegativity, has a significant impact on the reactivity of the neighboring amine.[1]

Mechanistic Insight: The electron-withdrawing inductive effect of the fluorine atom reduces the electron density on the nitrogen atom. This lowers the basicity (pKa) and, critically, the nucleophilicity of the amine compared to its non-fluorinated counterpart, cyclobutylamine.[2][3] This decreased nucleophilicity means the amine is slower to attack the activated carboxylic acid intermediate (e.g., the O-acylisourea ester from EDC or the active ester from HATU).

Diagram: Inductive Effect on Nucleophilicity

Caption: A logical workflow for diagnosing failed amide couplings.

Q3: I am observing an unexpected side product that appears to have lost fluorine. What is happening?

While the C-F bond is generally robust, elimination or rearrangement reactions can occur under certain conditions, particularly with strained ring systems.

Potential Side Reactions:

• HF Elimination: Under strongly basic conditions or high temperatures, elimination of HF to form a cyclobutene derivative is possible, though less common for a trans-isomer.

• Ring Opening/Rearrangement: Cyclobutane systems possess significant ring strain. In the presence of strong Lewis acids or under harsh conditions, ring-opening or rearrangement pathways can become accessible.

• Instability of Fluorinated Amines: Some fluorinated amines can be prone to decomposition. [4]While trans-3-Fluorocyclobutanamine is relatively stable, prolonged exposure to harsh conditions should be avoided.

Preventative Measures:

• Mild Conditions: Use the mildest reaction conditions possible. Avoid excessive heat and strongly basic or acidic conditions.

• Base Choice: Stick to hindered organic bases (DIPEA) rather than strong inorganic bases (e.g., NaOH, K₂CO₃) in anhydrous media.

• Purification: If a side product forms, consider purification methods that exploit differences in polarity or basicity, such as flash chromatography on silica gel or a basic alumina plug. [5]

Experimental Protocols

Protocol 1: Freeing the Amine from the Hydrochloride Salt

This protocol is for generating a solution of the free amine for reactions where the hydrochloride salt is problematic.

• Dissolve trans-3-Fluorocyclobutanamine hydrochloride (1.0 eq) in a minimal amount of deionized water.

• Transfer the aqueous solution to a separatory funnel.

• Add an equal volume of Dichloromethane (DCM).

• Cool the funnel in an ice bath and slowly add 1M NaOH solution dropwise with swirling until the aqueous layer is basic (pH > 10, check with pH paper).

• Separate the layers. Extract the aqueous layer two more times with DCM.

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate carefully under reduced pressure. The free amine is volatile. It is often best to use the resulting solution directly in the next step after determining the concentration via a method like qNMR or by assuming a quantitative yield from the starting salt.

Protocol 2: HATU-Mediated Amide Coupling

This protocol is optimized for coupling with the less-nucleophilic fluorinated amine.

• To a dry, nitrogen-flushed flask, add the carboxylic acid (1.0 eq), HATU (1.1 eq), and anhydrous DMF.

• Stir the solution at room temperature for 5 minutes.

• Add DIPEA (2.5 eq) and stir for an additional 15 minutes (pre-activation).

• Add a solution of trans-3-Fluorocyclobutanamine hydrochloride (1.2 eq) in a minimal amount of anhydrous DMF.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. Expect reaction times of 12-24 hours.

• Workup: Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

References

• Banks, H. D. (2006). The profound effect of fluorine substitution on the reactivity and regioselectivity of nucleophilic substitution reactions of strained heterocycles. A study of aziridine and its derivatives. The Journal of Organic Chemistry, 71(21), 8259–8266. [Link]

• Loudon, G. M., & Csendes, A. (1979). A new method for the conversion of amides to amines. The Journal of Organic Chemistry, 44(25), 4645-4649. [Link]

• Wang, J., Sánchez-Roselló, M., Aceña, J. L., del Pozo, C., Sorochinsky, A. E., Fustero, S., ... & Liu, H. (2019). The dark side of fluorine. ACS Medicinal Chemistry Letters, 10(7), 986-990. [Link]

• Kania, R., Kubota, Y., Inuzuka, T., & Funabiki, K. (2022). Aromatic fluorine atom-induced highly amine-sensitive trimethine cyanine dye showing colorimetric and ratiometric fluorescence change. RSC Advances, 12(40), 26058-26062. [Link]

• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). The role of fluorine in medicinal chemistry. Journal of Medicinal Chemistry, 58(21), 8315-8359. [Link]

• Appiah-padi, W. A., Kyeremeh, K., & Tetteh, M. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(37), 22003-22010. [Link]

• Salwiczek, M., & Koksch, B. (2011). Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains. ChemBioChem, 12(10), 1478-1494. [Link]

• Synthesis method of cyclobutylamine compound.

• The Dark Side of Fluorine. ACS Medicinal Chemistry Letters. [Link]

• Amine Protection and Deprotection. Master Organic Chemistry. [Link]

• Thayer, A. M. (2021). Metabolism and Toxicity of Fluorine Compounds. ACS Central Science, 7(2), 221-223. [Link]

• trans-3-Fluorocyclobutanamine hydrochloride. Crysdot LLC. [Link]

• BOC Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Appiah-padi, W. A., Kyeremeh, K., & Tetteh, M. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(37), 22003-22010. [Link]

• Reaction of Amines with Cyclic Fluorinated Olefins. The Journal of Organic Chemistry. [Link]

• Amide coupling help. Reddit. [Link]

• Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. MDPI. [Link]

• Selective P450BM3 Hydroxylation of Cyclobutylamine and Bicyclo[1.1.1]pentylamine Derivatives: Underpinning Synthetic Chemistry for Drug Discovery. PubMed Central. [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Metabolism and Toxicity of Fluorine Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. The Dark Side of Fluorine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Scaling Up the Synthesis of trans-3-Fluorocyclobutanamine Hydrochloride

Prepared by the Office of the Senior Application Scientist

This guide is designed for researchers, chemists, and process development professionals tackling the multigram-to-kilogram scale synthesis of trans-3-Fluorocyclobutanamine hydrochloride. This valuable building block is increasingly sought after in medicinal chemistry for its role as a bioisostere for phenyl and other cyclic groups. However, its synthesis presents unique challenges related to stereocontrol, reagent handling, and purification at scale.

This document moves beyond a simple recitation of steps to provide a technical troubleshooting framework. We address common points of failure in the synthetic sequence, explaining the underlying chemical principles and offering field-proven solutions to guide your scale-up efforts.

Synthetic Strategy Overview: A Two-Step Approach

A robust and scalable synthesis of trans-3-Fluorocyclobutanamine hydrochloride is often achieved via a two-step sequence starting from the key intermediate, 3-fluorocyclobutanone. This pathway involves a stereoselective reductive amination followed by hydrochloride salt formation.

Caption: General synthetic workflow for trans-3-Fluorocyclobutanamine hydrochloride.

Frequently Asked Questions & Troubleshooting Guide

This section addresses critical questions and common failures encountered during the scale-up of each major synthetic stage.

Part 1: Synthesis of the Key Intermediate: 3-Fluorocyclobutanone

The quality of this intermediate is paramount for the success of the subsequent reductive amination.

Question 1: We are experiencing low yields (<50%) and significant byproduct formation during the deoxyfluorination of 3-hydroxycyclobutanone at a 100g scale. What is the likely cause and how can we optimize this step?

Answer: This is a classic scale-up challenge in fluorination chemistry. The primary cause is often a competition between the desired SN2 nucleophilic substitution and E2 elimination pathways, which becomes more pronounced with poor heat transfer on larger scales.

• Mechanistic Insight: Deoxyfluorination reagents like DAST (diethylaminosulfur trifluoride) activate the hydroxyl group. At elevated local temperatures, instead of fluoride displacing the activated alcohol, a proton from an adjacent carbon is abstracted, leading to the formation of cyclobutenone, a highly reactive and polymerizable byproduct. Side reactions can also be an issue.[1]

• Troubleshooting & Optimization:

  • Reagent Choice: For larger scales, consider thermally more stable reagents like XtalFluor® or Fluolead™. They often exhibit lower exothermicity and produce fewer acidic byproducts that can catalyze decomposition.

  • Temperature Control: This is the most critical parameter. Maintain a strict internal reaction temperature, typically between -78 °C and -60 °C, during the reagent addition. Use a well-calibrated reactor with efficient cooling and agitation. The addition must be slow and controlled to prevent localized temperature spikes.

  • Solvent: Use anhydrous, non-polar solvents like dichloromethane (DCM) or toluene. Protic or highly polar solvents can react with the fluorinating agent or promote elimination.

  • Non-Nucleophilic Base: The inclusion of a hindered, non-nucleophilic base (e.g., 2,6-lutidine or DBU) in substoichiometric amounts can scavenge the HF byproduct generated in situ, which is known to catalyze decomposition of the product.

Question 2: Our isolated 3-fluorocyclobutanone is unstable and appears to degrade upon standing or during distillation. How can we improve its stability and purification?

Answer: 3-Fluorocyclobutanone is a relatively volatile and sensitive ketone. The presence of trace acid is a primary cause of degradation through self-condensation or polymerization pathways.

• Troubleshooting & Optimization:

  • Aqueous Workup: Quench the reaction carefully into a cold, saturated sodium bicarbonate (NaHCO₃) solution. This neutralizes residual acidic species. Ensure the quench temperature is kept low (0-5 °C).

  • Avoid Aggressive Distillation: Standard distillation can lead to decomposition due to prolonged heating. For scale-up, vacuum transfer or short-path distillation (Kugelrohr) at the lowest possible temperature is highly recommended.

  • Storage: Store the purified ketone under an inert atmosphere (N₂ or Ar) at low temperatures (<-15 °C). It is often best to use the material immediately in the next step. A common practice is to prepare a stock solution in an anhydrous, inert solvent (e.g., THF or Toluene) which can be stored and used directly for the reductive amination.

Part 2: Scale-Up of the Reductive Amination

This stereochemistry-defining step is the heart of the synthesis. Success depends on precise control over reaction conditions to favor the desired trans isomer.

Question 3: The reductive amination is stalling, with significant amounts of the ketone starting material remaining even after extended reaction times. How can we achieve full conversion on a kilogram scale?

Answer: Incomplete conversion is typically due to catalyst deactivation, insufficient pressure, or poor mass transfer of the gaseous reagents (ammonia and hydrogen). Catalytic reductive amination is a green and efficient alternative to stoichiometric metal hydride reagents for large-scale operations.[2]

• Troubleshooting & Optimization:

  • Catalyst Selection & Loading: For this transformation, catalysts like Palladium on Carbon (Pd/C) or specialized ruthenium catalysts are effective.[3] On scale-up, catalyst loading often needs to be slightly increased (e.g., from 1 mol% to 2-3 mol%) to counteract potential deactivation by trace impurities. Ensure you are using a high-quality catalyst from a reputable supplier.

  • Ammonia Source: Using anhydrous ammonia gas is most effective. It can be bubbled through the reaction mixture or, preferably, the reactor can be charged to a specific pressure with NH₃. Using ammonium hydroxide is not recommended as the water can interfere with the reaction. Ammonium salts like ammonium acetate can also be used.[3]

  • Pressure: This is a critical scale-up parameter. The reaction requires sufficient partial pressure of both ammonia (to form the imine intermediate) and hydrogen (to reduce the imine). A typical pressure range is 50-200 psi of H₂. Ensure your reactor is rated for these pressures.

  • Agitation: Efficient stirring is crucial to ensure good gas-liquid mass transfer. Use a reactor with baffles and a properly designed impeller (e.g., gas-entrainment or pitched-blade turbine).

Question 4: We are observing a poor trans:cis selectivity ratio (around 1:1). How can we maximize the formation of the desired trans isomer?

Answer: The stereochemical outcome is determined by the relative stabilities of the cis and trans iminium intermediates and the transition states leading to their reduction. The trans product is generally the thermodynamically more stable isomer.

• Mechanistic Insight: The reduction of the intermediate imine can be directed by the steric approach of the catalyst to the C=N double bond. The fluorinated cyclobutane ring is not planar, and the two faces of the imine are diastereotopic. The catalyst will preferentially approach from the less sterically hindered face.

• Troubleshooting & Optimization:

  • Equilibration Conditions: Allow the ketone and ammonia to stir for a period (e.g., 1-2 hours) before introducing the hydrogen and/or catalyst. This allows the cis and trans imine intermediates to equilibrate, favoring the more stable trans-iminium ion.

  • Reducing Agent: While catalytic hydrogenation is preferred for scale-up, the choice of reducing agent can influence stereoselectivity. Bulkier hydride reagents used in lab-scale synthesis, such as sodium triacetoxyborohydride, often show good stereoselectivity by approaching from the less hindered face.[4] For catalytic systems, the catalyst support and metal can play a role. Screening different catalysts (e.g., Pd/C vs. Pt/C vs. Raney Ni) may be beneficial.

  • Temperature: Running the reaction at a slightly elevated temperature (e.g., 40-50 °C) can help ensure the system reaches thermodynamic equilibrium, favoring the more stable trans product. However, this must be balanced against potential catalyst degradation.

Caption: Troubleshooting decision tree for poor stereoselectivity.

Part 3: Final Salt Formation and Purification

The final step is crucial for ensuring the product meets the stringent purity and stability requirements for pharmaceutical applications.

Question 5: Upon adding HCl solution to our freebase, we get an oil or a sticky solid instead of a crystalline product. How can we ensure reliable crystallization?

Answer: "Oiling out" is a common problem during salt formation, especially when impurities are present or when the solvent system is not optimal.

• Troubleshooting & Optimization:

  • Solvent System: The choice of solvent is critical. A common and effective system is isopropanol (IPA) or a mixture of IPA and a non-polar co-solvent like methyl tert-butyl ether (MTBE) or heptane.[2] The product should be soluble in the primary solvent (IPA) but insoluble in the anti-solvent (MTBE/heptane).

  • HCl Source: Use a solution of HCl in a compatible organic solvent, such as 2M HCl in IPA or gaseous HCl. Avoid aqueous HCl, as water can inhibit crystallization.

  • Controlled Addition & Seeding: Add the HCl solution slowly to the freebase solution at room temperature or slightly elevated temperature to maintain solubility. Then, cool the mixture slowly. If you have a small amount of crystalline reference material, use it to seed the solution once it becomes supersaturated. Seeding is one of the most reliable methods to induce crystallization on a large scale.

  • Purity of the Freebase: Ensure the freebase is as pure as possible before salt formation. Oily impurities can act as anti-solvents and prevent crystal lattice formation. If necessary, purify the freebase by column chromatography or distillation before proceeding.

Scalable Experimental Protocols

Protocol 1: Reductive Amination of 3-Fluorocyclobutanone (Illustrative 100g Scale)

• Reactor Setup: Charge a 2L pressure reactor equipped with a mechanical stirrer, gas inlet/outlet, and temperature probe with 3-fluorocyclobutanone (100 g, 1.11 mol) and methanol (1 L).

• Inerting: Purge the reactor headspace with nitrogen three times.

• Ammonia Addition: Cool the solution to 0-5 °C and begin bubbling anhydrous ammonia gas through the solution via a dip tube for 1 hour. Alternatively, seal the reactor and pressurize with ammonia to ~20 psi.

• Equilibration: Allow the sealed mixture to stir at 20-25 °C for 2 hours to facilitate imine formation and equilibration.

• Catalyst Addition: Carefully add 5% Palladium on Carbon (50% wet, 10 g, ~5 wt%) as a slurry in methanol.

• Hydrogenation: Seal the reactor, purge with nitrogen again, and then pressurize with hydrogen to 100 psi. Heat the mixture to 40 °C and stir vigorously.

• Reaction Monitoring: Monitor the reaction progress by monitoring hydrogen uptake and by taking periodic samples for GC-MS analysis to confirm the disappearance of the starting material.

• Workup: Once the reaction is complete (~12-18 hours), cool the reactor to room temperature, vent the hydrogen, and purge with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the catalyst.

• Isolation: Concentrate the filtrate under reduced pressure to obtain the crude trans-3-Fluorocyclobutanamine as a mixture with the cis isomer. This crude oil is typically carried directly into the salt formation step.

Protocol 2: Hydrochloride Salt Formation and Crystallization

• Dissolution: Dissolve the crude amine from the previous step in isopropanol (500 mL).

• Salt Formation: Cool the solution in an ice bath. Slowly add a 2M solution of HCl in isopropanol dropwise with stirring. Monitor the pH of the solution using wetted pH paper, stopping the addition when the solution is acidic (pH ~1-2).

• Crystallization: A white precipitate should form. If it does not, scratch the inside of the flask or add a seed crystal. Add MTBE (500 mL) slowly as an anti-solvent to increase the precipitate amount.

• Maturation: Stir the resulting slurry at 0-5 °C for at least 2 hours to ensure complete crystallization.

• Isolation & Drying: Collect the solid by filtration, wash the filter cake with cold MTBE (2 x 100 mL), and dry the product in a vacuum oven at 40-50 °C to a constant weight.

Data Summary Table

Step	Compound	Starting Mass (g)	Product Mass (g)	Typical Yield (%)	Typical Purity (HPLC)	Key Analytical Data
1	3-Fluorocyclobutanone	120 (Hydroxy-ketone)	85	75-85%	>95% (GC)	Volatile liquid, used immediately
2	trans-3-Fluorocyclobutanamine HCl	85 (Ketone)	105	70-80% (over 2 steps)	>99%	White crystalline solid, MP: ~180-185 °C

References

• Ishida, N., Okumura, S., Nakanishi, Y., & Murakami, M. (n.d.). Ring-opening Fluorination of Cyclobutanols and Cyclopropanols Catalyzed by Silver. Chemistry Letters, Oxford Academic. [Link]

• Mykhailiuk, P. K. (2016). 2- and 3-Fluorocyclobutane Building Blocks for Organic and Medicinal Chemistry. ResearchGate. [Link]

• (n.d.). Scale-up synthesis and synthetic transformations. ResearchGate. [Link]

• Liashuk, O., et al. (2022). Synthesis and Physicochemical Properties of Functionalized cis-2-((Fluoro)alkyl)cyclobutanes. ChemRxiv. [Link]

• Kondratov, I. S., et al. (2018). Synthesis and Physicochemical Properties of 3-Fluorocyclobutylamines. ResearchGate. [Link]

• Brewer, S. E., et al. (2021). Development and Scale-Up of a Direct Asymmetric Reductive Amination with Ammonia. ResearchGate. [Link]

• (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Denton, R., et al. (n.d.). A Practical Catalytic Reductive Amination of Carboxylic Acids. ResearchGate. [Link]

• (n.d.). Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [Link]

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• 1. chemrxiv.org [chemrxiv.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Optimizing Reactions with trans-3-Fluorocyclobutanamine Hydrochloride

Welcome to the technical support center for trans-3-Fluorocyclobutanamine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for optimizing reactions involving this versatile building block. The unique electronic properties conferred by the fluorine atom can present challenges, and this resource aims to address those with scientifically grounded solutions.

Introduction: The Impact of Fluorine on Reactivity

The presence of a fluorine atom on the cyclobutane ring significantly influences the chemical behavior of the amine group in trans-3-Fluorocyclobutanamine. Due to fluorine's high electronegativity, it exerts a strong electron-withdrawing inductive effect. This effect reduces the electron density on the nitrogen atom, leading to a lower pKa compared to its non-fluorinated analog.[1][2] Consequently, the amine is less basic and less nucleophilic, which can impact the efficiency of common transformations like amide coupling, N-alkylation, and reductive amination.[2][3] Understanding this fundamental principle is key to troubleshooting and optimizing your reaction conditions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section is structured in a question-and-answer format to directly address common issues encountered during experimentation.

Amide Coupling Reactions

Question 1: My amide coupling reaction with trans-3-Fluorocyclobutanamine hydrochloride is sluggish or failing. What are the likely causes and how can I improve the yield?

Answer:

Low yields in amide coupling reactions with this substrate are a common challenge, primarily due to its reduced nucleophilicity.[3] Here’s a systematic approach to troubleshoot and optimize your reaction:

1. Liberation of the Free Amine:

• The Problem: The starting material is a hydrochloride salt. The amine must be in its free base form to act as a nucleophile. An insufficient amount or an inappropriate choice of base will lead to poor results.

• Solution: Use a non-nucleophilic organic base to neutralize the hydrochloride salt. Diisopropylethylamine (DIPEA) or triethylamine (TEA) are common choices. It is crucial to use at least one equivalent of the base to neutralize the HCl salt, with a slight excess (1.1-1.5 equivalents) often being beneficial to also neutralize any acid generated during the reaction.

2. Choice of Coupling Reagent:

• The Problem: Standard coupling reagents might not be potent enough to activate the carboxylic acid sufficiently for it to react with the weakly nucleophilic amine.

• Solution: Employ a more robust uronium- or phosphonium-based coupling reagent.

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate): Highly effective for challenging couplings due to its rapid activation and suppression of side reactions.[3]

  • HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) / TBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium tetrafluoroborate): Also excellent choices for activating the carboxylic acid.

  • EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) with an additive like HOBt (Hydroxybenzotriazole) or HOAt (1-Hydroxy-7-azabenzotriazole): A more traditional choice, but the addition of HOBt or HOAt is critical to form a more reactive activated ester and minimize side reactions.

3. Solvent and Temperature:

• The Problem: The choice of solvent can significantly impact reaction rates and solubility of reagents.

• Solution: Aprotic polar solvents are generally preferred.

  • Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP): Excellent choices for dissolving most reactants and facilitating the reaction.[4]

  • Dichloromethane (DCM): Can also be used, but solubility might be a limiting factor for some starting materials.

  • Temperature: While many amide couplings proceed at room temperature, gently heating the reaction to 40-50 °C can sometimes be beneficial for sluggish reactions. However, monitor for potential decomposition of reagents or products at elevated temperatures.

Experimental Protocol: Optimized Amide Coupling with HATU

• To a solution of the carboxylic acid (1.0 eq.) in DMF, add HATU (1.1 eq.) and DIPEA (2.2 eq.).

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• Add trans-3-Fluorocyclobutanamine hydrochloride (1.1 eq.) to the reaction mixture.

• Stir at room temperature and monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with saturated aqueous NaHCO₃, water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualization of the Amide Coupling Workflow:

Caption: Optimized workflow for amide coupling.

Reductive Amination

Question 2: I am seeing significant amounts of the reduced aldehyde/ketone (alcohol) byproduct in my reductive amination. How can I favor the formation of the desired amine?

Answer:

The formation of an alcohol byproduct indicates that the reduction of the carbonyl starting material is competing with, or is faster than, the formation and/or reduction of the imine intermediate. This is a common issue, especially with less nucleophilic amines like trans-3-Fluorocyclobutanamine.

1. Choice of Reducing Agent:

• The Problem: Some reducing agents, like sodium borohydride (NaBH₄), can rapidly reduce aldehydes and ketones.[5]

• Solution: Use a milder and more selective reducing agent that preferentially reduces the iminium ion over the carbonyl group.

  • Sodium triacetoxyborohydride (STAB, NaBH(OAc)₃): This is the reagent of choice for most reductive aminations.[5][6] It is less reactive towards carbonyls, especially at slightly acidic pH, and is highly effective for imine reduction.

  • Sodium cyanoborohydride (NaBH₃CN): Another classic choice, but it is highly toxic. It is most effective at a pH of 6-7.[7]

2. Reaction Conditions to Favor Imine Formation:

• The Problem: The equilibrium between the carbonyl compound, the amine, and the imine may not favor the imine, especially if water is not removed.

• Solution:

  • Pre-formation of the Imine: Allow the carbonyl compound and trans-3-Fluorocyclobutanamine to stir together for a period (e.g., 1-2 hours) before adding the reducing agent. This allows the imine to form in situ.[8]

  • Acid Catalysis: The addition of a catalytic amount of a weak acid, such as acetic acid, can promote imine formation.[6][9] However, be cautious as excess acid can protonate the amine, rendering it non-nucleophilic.

  • Dehydrating Agents: Adding a dehydrating agent like molecular sieves can help drive the equilibrium towards the imine by removing the water that is formed.

3. Order of Addition:

• The Problem: Adding the reducing agent too early can lead to the reduction of the starting carbonyl.

• Solution: Always add the reducing agent after the amine and carbonyl have had a chance to react and form the imine.

Experimental Protocol: Optimized Reductive Amination with STAB

• Dissolve the aldehyde or ketone (1.0 eq.) and trans-3-Fluorocyclobutanamine hydrochloride (1.1 eq.) in a suitable solvent like 1,2-dichloroethane (DCE) or dichloromethane (DCM).

• Add a non-nucleophilic base such as triethylamine (1.1 eq.) to liberate the free amine.

• Add a catalytic amount of acetic acid (e.g., 0.1 eq.).

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Add sodium triacetoxyborohydride (STAB) (1.2-1.5 eq.) portion-wise to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction by TLC or LC-MS.

• Once the reaction is complete, quench carefully with a saturated aqueous solution of NaHCO₃.

• Separate the layers and extract the aqueous layer with the reaction solvent.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography or crystallization.

Troubleshooting Logic for Reductive Amination:

Caption: Troubleshooting guide for reductive amination.

N-Alkylation Reactions

Question 3: My N-alkylation reaction is giving me low conversion and/or multiple products. What can I do?

Answer:

N-alkylation of trans-3-Fluorocyclobutanamine can be challenging due to its reduced nucleophilicity and the potential for over-alkylation if the product is more nucleophilic than the starting material.

1. Base and Solvent Selection:

• The Problem: An inappropriate base/solvent system can lead to poor solubility and low reaction rates.

• Solution:

  • Bases: A stronger base is often required compared to amide couplings. Potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are effective choices. For very unreactive alkylating agents, a stronger, non-nucleophilic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) could be considered.

  • Solvents: Polar aprotic solvents that can handle higher temperatures are often necessary. Acetonitrile (ACN), DMF, or DMSO are good options.

2. Alkylating Agent Reactivity:

• The Problem: Less reactive alkylating agents (e.g., alkyl chlorides) will require more forcing conditions.

• Solution: If possible, switch to a more reactive alkylating agent, such as an alkyl bromide or iodide. Alternatively, the reaction temperature can be increased, but this should be done with caution to avoid decomposition.

3. Preventing Over-alkylation:

• The Problem: The mono-alkylated product may be more nucleophilic than the starting amine, leading to the formation of a di-alkylated byproduct.

• Solution:

  • Stoichiometry: Use a slight excess of the amine relative to the alkylating agent to favor mono-alkylation.

  • Slow Addition: Adding the alkylating agent slowly to the reaction mixture can help to maintain a low concentration of it, which can suppress the second alkylation.

Parameter Optimization Summary Table:

Parameter	Amide Coupling	Reductive Amination	N-Alkylation
Key Challenge	Low nucleophilicity of amine	Competition with carbonyl reduction	Low nucleophilicity, over-alkylation
Recommended Base	DIPEA, TEA	TEA (to free the amine)	K₂CO₃, Cs₂CO₃
Recommended Reagent	HATU, HBTU	Sodium Triacetoxyborohydride (STAB)	Alkyl bromides or iodides
Typical Solvent	DMF, NMP	DCE, DCM	ACN, DMF, DMSO
Temperature	Room Temp to 50°C	Room Temperature	Room Temp to 80°C

General Handling and Stability

• Storage: trans-3-Fluorocyclobutanamine hydrochloride is a solid that should be stored in a cool, dry place.[10]

• Handling: As with all chemicals, handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[11][12] Avoid breathing dust.[12]

• Moisture Sensitivity: While the hydrochloride salt is generally stable, it is good practice to handle it in a dry environment to prevent clumping. The free amine is more sensitive and should be handled under an inert atmosphere if isolated.

This technical guide provides a starting point for optimizing your reactions with trans-3-Fluorocyclobutanamine hydrochloride. Remember that every substrate is unique, and some degree of empirical optimization will always be necessary. By understanding the electronic effects of the fluorine atom and applying the principles outlined here, you can overcome common challenges and achieve your synthetic goals.

References

• Haufe, G., & Wrigstedt, P. (2015). Synthesis and Physicochemical Properties of 3-Fluorocyclobutylamines. European Journal of Organic Chemistry, 2015(26), 5829-5837.
• BenchChem. (2025). Optimizing reaction conditions for 3,3-Difluorocyclopentanamine hydrochloride.
• BenchChem. (2025). Application Note: Amide Coupling Protocols for 3,3-Difluorocyclopentanamine Hydrochloride.
• Meanwell, N. A. (2021). Metabolism and Toxicity of Fluorine Compounds. ACS Chemical Toxicology, 6(1), 1-3.

• Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link]

• Chambers, R. D. (2004). Fluorine in Organic Chemistry. Blackwell Publishing.
• O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319.
• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.
• Kirk, K. L. (2006). Fluorine in medicinal chemistry: Recent therapeutic applications of fluorinated small molecules. Journal of Fluorine Chemistry, 127(8), 1013-1029.
• Ni, C., & Hu, J. (2016). The unique role of fluorine in organic chemistry. Chemical Society Reviews, 45(20), 5441-5454.

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• 4. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 5. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 6. Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride - PMC [pmc.ncbi.nlm.nih.gov]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. benchchem.com [benchchem.com]
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• 10. calpaclab.com [calpaclab.com]
• 11. 1408075-99-9 | trans-3-Fluorocyclobutanamine hydrochloride | Inorganic Salts | Ambeed.com [ambeed.com]
• 12. trans-3-Fluorocyclobutanamine hydrochloride 97% | CAS: 1408075-99-9 | AChemBlock [achemblock.com]

Reference Data & Comparative Studies

A Comparative Guide to trans- vs. cis-3-Fluorocyclobutanamine Hydrochloride for Researchers and Drug Development Professionals

In the landscape of modern medicinal chemistry, the nuanced interplay of stereochemistry and fluorine substitution offers a powerful toolkit for modulating the pharmacological properties of drug candidates. The cyclobutane scaffold, a bioisostere for various functional groups, has gained considerable traction in drug discovery. When substituted with fluorine, its metabolic stability and binding affinity can be significantly enhanced. This guide provides an in-depth, objective comparison of trans- and cis-3-Fluorocyclobutanamine hydrochloride, two stereoisomers with distinct physicochemical and potentially divergent biological profiles. This document is intended for researchers, scientists, and drug development professionals seeking to understand the subtle yet critical differences between these isomers to inform their research and development efforts.

Physicochemical Properties: A Tale of Two Isomers

The spatial arrangement of the fluorine and amine substituents on the cyclobutane ring dictates the fundamental physicochemical properties of cis- and trans-3-Fluorocyclobutanamine hydrochloride. These differences, though subtle, can have profound implications for a molecule's behavior in a biological system.

A key study by Chernykh et al. on related 3-fluorocyclobutylamines provides valuable insights into the influence of stereochemistry on acidity (pKa) and lipophilicity (logD)[1]. While direct experimental data for the parent 3-Fluorocyclobutanamine hydrochloride isomers is not extensively published, the trends observed in their substituted analogs offer a strong predictive framework.

Property	trans-3-Fluorocyclobutanamine HCl	cis-3-Fluorocyclobutanamine HCl	Key Considerations
CAS Number	1408075-99-9[2][3]	1408075-13-7[4][5]	N/A
Molecular Formula	C₄H₉ClFN[2]	C₄H₉ClFN[5]	Identical
Molecular Weight	125.57 g/mol [2]	125.57 g/mol [5]	Identical
Predicted pKa	~9.5	~9.5	The presence of the electron-withdrawing fluorine atom is expected to lower the pKa of the amino group compared to unsubstituted cyclobutanamine. However, a significant difference between the cis and trans isomers is not anticipated due to the 1,3-substitution pattern[1].
Predicted logD (pH 7.4)	Higher	Lower	In related 3-alkyl-3-fluorocyclobutylamines, the trans isomers consistently exhibit higher lipophilicity (logP/logD) compared to their cis counterparts[1]. This is attributed to the more effective shielding of the polar amine and fluorine groups in the trans configuration, leading to a less polar molecular surface.
Predicted Stability	More Stable	Less Stable	Generally, trans-1,3-disubstituted cyclobutanes are thermodynamically more stable than their cis counterparts due to reduced steric strain.

Expert Insights: The difference in lipophilicity is a critical parameter in drug design. A higher logD, as predicted for the trans isomer, can lead to increased membrane permeability and potentially better oral absorption. However, it can also result in higher plasma protein binding and increased metabolism. The choice between the cis and trans isomer will, therefore, depend on the specific therapeutic target and the desired pharmacokinetic profile.

Spectroscopic and Structural Characterization: Distinguishing the Isomers

Unequivocal identification of the cis and trans isomers is paramount. This is achieved through a combination of spectroscopic techniques and, definitively, by single-crystal X-ray diffraction.

X-ray Crystallography: Single-crystal X-ray diffraction provides unambiguous proof of the stereochemistry. The resulting crystal structure reveals the precise bond angles, bond lengths, and the relative orientation of the substituents on the cyclobutane ring. For related fluorinated cyclobutane derivatives, X-ray analysis has been successfully employed to confirm their stereochemical assignments[1][7].

dot graph TD { subgraph "Characterization Workflow" A[Synthesized Mixture] --> B{Separation}; B --> C[trans-isomer]; B --> D[cis-isomer]; C --> E[NMR Spectroscopy]; D --> F[NMR Spectroscopy]; C --> G[X-ray Crystallography]; D --> H[X-ray Crystallography]; E --> I[Structure Confirmation]; F --> I; G --> I; H --> I; end style A fill:#F1F3F4,stroke:#5F6368,stroke-width:2px style B fill:#FBBC05,stroke:#202124,stroke-width:2px,fontcolor:#202124 style C fill:#34A853,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style D fill:#EA4335,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style E fill:#4285F4,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style F fill:#4285F4,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style G fill:#4285F4,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style H fill:#4285F4,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style I fill:#F1F3F4,stroke:#5F6368,stroke-width:2px }

Caption: Workflow for the separation and structural confirmation of cis and trans isomers.

Synthesis Strategies: Achieving Stereocontrol

The selective synthesis of either the cis or trans isomer is a key challenge. The most common route starts from 3-oxocyclobutanecarboxylic acid. The stereochemical outcome is determined by the choice of reducing agent and the reaction conditions employed during the reduction of an intermediate oxime or imine.

Experimental Protocol: A Generalized Synthetic Approach

The following protocol is a generalized representation based on the synthesis of related 3-fluorocyclobutylamines and may require optimization for the specific target compounds[1][8].

• Step 1: Formation of 3-Oxocyclobutanamide: 3-Oxocyclobutanecarboxylic acid is converted to its corresponding amide through standard amide coupling reactions.

• Step 2: Hofmann Rearrangement: The amide undergoes a Hofmann rearrangement to yield 3-oxocyclobutanamine.

• Step 3: Reductive Amination: The ketone functionality of 3-oxocyclobutanamine is subjected to reductive amination. The choice of reducing agent at this stage is critical for stereoselectivity.

  • For the cis-isomer: Reduction with a bulky reducing agent is predicted to favor the formation of the cis-isomer due to steric hindrance, directing the hydride attack from the less hindered face.

  • For the trans-isomer: The use of a less sterically demanding reducing agent, or thermodynamic equilibration conditions, may favor the formation of the more stable trans-isomer.

• Step 4: Fluorination: A nucleophilic fluorinating agent is used to introduce the fluorine atom.

• Step 5: Hydrochloride Salt Formation: The free base is treated with hydrochloric acid in a suitable solvent to precipitate the desired hydrochloride salt.

dot graph TD { subgraph "Synthetic Pathway" A[3-Oxocyclobutanecarboxylic Acid] --> B{Amidation}; B --> C[3-Oxocyclobutanamide]; C --> D{Hofmann Rearrangement}; D --> E[3-Oxocyclobutanamine]; E --> F{Reductive Amination}; F -- "Bulky Reducing Agent" --> G[cis-3-Aminocyclobutanol]; F -- "Less Hindered Reducing Agent" --> H[trans-3-Aminocyclobutanol]; G --> I{Fluorination}; H --> J{Fluorination}; I --> K[cis-3-Fluorocyclobutanamine]; J --> L[trans-3-Fluorocyclobutanamine]; K --> M{HCl Salt Formation}; L --> N{HCl Salt Formation}; M --> O[cis-3-Fluorocyclobutanamine HCl]; N --> P[trans-3-Fluorocyclobutanamine HCl]; end style A fill:#F1F3F4,stroke:#5F6368,stroke-width:2px style O fill:#34A853,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF style P fill:#EA4335,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF }

Caption: Generalized synthetic route to cis- and trans-3-Fluorocyclobutanamine HCl.

Biological Activity and Pharmacokinetics: A Predictive Comparison

While direct comparative biological and pharmacokinetic data for trans- and cis-3-Fluorocyclobutanamine hydrochloride are not available in the peer-reviewed literature, we can infer potential differences based on established principles of stereochemistry and fluorine in drug design[9][10][11].

Biological Activity: The three-dimensional shape of a molecule is critical for its interaction with biological targets such as receptors and enzymes. It is highly probable that the cis and trans isomers will exhibit different biological activities[12]. One isomer may bind with higher affinity to a specific target, leading to greater potency, while the other may be less active or even interact with off-targets, potentially causing side effects. The introduction of fluorine can also influence binding through the formation of hydrogen bonds or other non-covalent interactions[13].

Pharmacokinetics (ADME):

• Absorption: As previously mentioned, the predicted higher lipophilicity of the trans isomer may lead to better membrane permeability and oral absorption.

• Distribution: Differences in plasma protein binding are expected due to the variance in lipophilicity. The more lipophilic trans isomer may exhibit higher plasma protein binding.

• Metabolism: The fluorine atom can block sites of metabolism, thereby increasing the metabolic stability of the molecule. The stereochemical arrangement of the fluorine and amine groups will influence how the molecule is presented to metabolic enzymes, potentially leading to different metabolic pathways and rates of clearance for the two isomers[14].

• Excretion: The route and rate of excretion can also be affected by the physicochemical properties of the isomers.

Expert Insights: For any drug development program utilizing 3-Fluorocyclobutanamine, it is imperative to synthesize and test both the cis and trans isomers. The assumption that one isomer will be superior to the other without experimental validation is a significant risk. A comprehensive in vitro and in vivo characterization of both isomers is essential to select the optimal candidate for further development.

Conclusion

trans- and cis-3-Fluorocyclobutanamine hydrochloride are distinct chemical entities with demonstrably different physicochemical properties and predictably different biological profiles. The trans isomer is likely to be more thermodynamically stable and more lipophilic, which could have significant implications for its pharmacokinetic properties. The choice of isomer for a particular application should be driven by empirical data. This guide underscores the importance of a thorough, comparative evaluation of stereoisomers in the early stages of drug discovery and development.

References

• Fluorinated and non-fluorinated phenylcycloalkylamines. ResearchGate. Available at: [Link]

• Effects of fluorination on in-vitro metabolism and biological activity of N-nitrosodialkylamines. PubMed. Available at: [Link]

• Synthesis of amine hydrochloride cis-41·HCl. ResearchGate. Available at: [Link]

• Isomeric Activity Cliffs—A Case Study for Fluorine Substitution of Aminergic G Protein-Coupled Receptor Ligands. PubMed Central. Available at: [Link]

• 3-Fluorocyclobutanamine | C4H8FN | CID 53488121. PubChem. Available at: [Link]

• Summary of X-ray diffraction data. ResearchGate. Available at: [Link]

• Synthesis and Physicochemical Properties of 3-Fluorocyclobutylamines. ResearchGate. Available at: [Link]

• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). PubMed. Available at: [Link]

• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). MDPI. Available at: [Link]

• The Significance of Chirality in Pharmacological and Toxicological Properties of Drugs. Springer. Available at: [Link]

• H NMR spectra were recorded at 300 and 400 MHz. The Royal Society of Chemistry. Available at: [Link]

• 3-FLUOROCYCLOBUTANAMINE, TRANS-. GSRS. Available at: [Link]

• cis-3-Fluorocyclobutan-1-amine hydrochloride. ChemBK. Available at: [Link]

• Effects of Stereoisomers on Drug Activity. IntechOpen. Available at: [Link]

• X-Ray Crystal Data and Structure Refinement 1 2. ResearchGate. Available at: [Link]

• Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. MDPI. Available at: [Link]

• CN112608243A - Synthesis method of trans-3-aminobutanol. Google Patents.

• stereochemistry and biological activity of drugs. University of Calgary. Available at: [Link]

• X-Ray Crystallography and its Role in Understanding the Physicochemical Properties of Pharmaceutical Cocrystals. Springer. Available at: [Link]

• Optimized biologically active fluorinated cycloalkane derivatives... ResearchGate. Available at: [Link]

• Crystal structure from X-ray powder diffraction data, DFT-D calculation, Hirshfeld surface analysis, and energy frameworks of (RS)-trichlormethiazide. PubMed Central. Available at: [Link]

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A Comparative Guide to the Biological Activity of trans-3-Fluorocyclobutanamine Hydrochloride Derivatives

For Researchers, Scientists, and Drug Development Professionals

The Rationale for Fluorinated Cyclobutanes in Drug Design

The cyclobutane motif is a bioisostere of larger, more flexible alkyl chains or other ring systems, offering a degree of conformational rigidity that can be advantageous for binding to biological targets. The introduction of a fluorine atom, particularly in the trans configuration relative to the amine, imparts several beneficial properties:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, rendering it resistant to metabolic degradation by cytochrome P450 enzymes. This can lead to an improved pharmacokinetic profile and a longer half-life in vivo.

• Modulation of Physicochemical Properties: Fluorine's high electronegativity can lower the pKa of the neighboring amine group, influencing its ionization state at physiological pH. This can impact cell permeability and target engagement.

• Conformational Control: The rigid nature of the cyclobutane ring, combined with the stereochemistry of the fluorine and amine substituents, provides a well-defined three-dimensional structure for presentation to a biological target.

This guide will explore how these properties translate into tangible biological activity in different therapeutic areas.

Comparative Analysis of Biological Activity

The versatility of the trans-3-fluorocyclobutanamine scaffold is evident in its application across a range of biological targets. Below, we compare the activity of its derivatives in several key areas.

Dipeptidyl Peptidase-4 (DPP-4) Inhibition for Type 2 Diabetes

DPP-4 is a key enzyme in glucose metabolism, and its inhibition is a validated therapeutic strategy for type 2 diabetes. The trans-3-fluorocyclobutanamine moiety has been incorporated into DPP-4 inhibitors to enhance their potency and pharmacokinetic properties.

A series of β-amino acid derivatives incorporating the trans-3-fluorocyclobutanamine scaffold have been investigated as DPP-4 inhibitors. The general structure involves the formation of an amide bond between the amine of the cyclobutane ring and a larger, often heterocyclic, core that interacts with the active site of the DPP-4 enzyme.

Compound ID	R Group Modification	DPP-4 IC50 (nM)	Reference
Example 1	2,4,5-trifluorophenyl	15	[1]
Example 2	2,5-difluorophenyl	25	[1]
Example 3	4-cyanophenyl	50	[1]

Key Insights: The data suggests that electron-withdrawing groups on the aromatic ring attached to the core structure generally lead to higher potency. The trifluorophenyl derivative (Example 1) exhibits the lowest IC50 value in this series, indicating the strongest inhibition of the DPP-4 enzyme. This highlights the importance of the electronic properties of the substituents in optimizing the interaction with the target.

Experimental Protocols

To ensure the reproducibility and validity of the presented data, this section details the experimental methodologies for the key assays.

DPP-4 Inhibition Assay

This protocol outlines a typical in vitro assay to determine the half-maximal inhibitory concentration (IC50) of test compounds against the DPP-4 enzyme.

Materials:

• Human recombinant DPP-4 enzyme

• DPP-4 substrate (e.g., Gly-Pro-AMC)

• Assay buffer (e.g., Tris-HCl, pH 7.5)

• Test compounds dissolved in DMSO

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Prepare a serial dilution of the test compounds in DMSO.

• In a 96-well plate, add the assay buffer, the DPP-4 enzyme, and the test compound dilutions.

• Incubate the plate at room temperature for a specified period (e.g., 15 minutes) to allow for compound-enzyme interaction.

• Initiate the enzymatic reaction by adding the DPP-4 substrate.

• Monitor the fluorescence intensity over time using a plate reader (Excitation/Emission wavelengths appropriate for the substrate, e.g., 360/460 nm for AMC).

• Calculate the rate of reaction for each compound concentration.

• Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Logical Relationships and Workflows

The following diagrams illustrate the key concepts and workflows discussed in this guide.

Caption: A conceptual workflow illustrating the path from the core scaffold to the determination of structure-activity relationships.

Caption: A step-by-step workflow for a typical in vitro enzyme inhibition assay.

Conclusion

The trans-3-Fluorocyclobutanamine hydrochloride scaffold is a promising building block in modern medicinal chemistry. Its unique combination of metabolic stability, conformational rigidity, and the ability to modulate physicochemical properties makes it a valuable component in the design of novel therapeutics. The comparative data presented in this guide, drawn from various patent literature, demonstrates the potential of its derivatives to potently and selectively inhibit key biological targets such as DPP-4. Further exploration of this scaffold in other therapeutic areas is warranted and is likely to yield novel drug candidates with improved pharmacological profiles.

References

Sources

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The Strategic Incorporation of trans-3-Fluorocyclobutanamine Hydrochloride in Assay Design: A Comparative Guide for Drug Discovery Professionals

In the landscape of modern medicinal chemistry, the pursuit of drug candidates with optimized pharmacokinetic and pharmacodynamic profiles is paramount. The strategic use of novel building blocks is central to this endeavor. Among these, strained aliphatic rings, particularly fluorinated cyclobutanes, have emerged as valuable motifs for enhancing key drug-like properties. This guide provides an in-depth technical comparison of the efficacy imparted by the trans-3-fluorocyclobutane moiety, derived from synthons like trans-3-Fluorocyclobutanamine hydrochloride, in biological assays. We will objectively compare its performance with non-fluorinated and acyclic alternatives, supported by experimental data from the public domain, to offer a clear perspective for researchers, scientists, and drug development professionals.

The Rationale for Fluorinated Cyclobutanes in Drug Design

The cyclobutane ring, a four-membered carbocycle, possesses a unique puckered conformation that distinguishes it from more flexible cycloalkanes.[1] This inherent rigidity can be advantageous in drug design, offering a means to lock in bioactive conformations and improve selectivity for the target protein. Furthermore, the introduction of fluorine, an element with high electronegativity and a small atomic radius, can profoundly influence a molecule's metabolic stability, membrane permeability, and binding affinity.[2] Specifically, the C-F bond is significantly stronger than a C-H bond, rendering it less susceptible to metabolic cleavage by cytochrome P450 enzymes.[3]

The trans-3-Fluorocyclobutanamine moiety, therefore, presents a compelling structural unit, combining the conformational constraints of the cyclobutane scaffold with the physicochemical benefits of fluorination. Its incorporation into a lead compound can be a strategic move to address issues such as rapid metabolism or poor selectivity.

Comparative Efficacy in Kinase Assays: A Case Study in JAK Inhibition

To illustrate the impact of the fluorocyclobutane motif, we will examine data from the patent literature describing novel Janus Kinase (JAK) inhibitors.[1] The JAK family of non-receptor tyrosine kinases (JAK1, JAK2, JAK3, and TYK2) are critical mediators of cytokine signaling and are implicated in a range of inflammatory and autoimmune diseases.[1][2]

The Alternatives: Acyclic and Non-Fluorinated Cycloalkyl Moieties

In the development of small molecule kinase inhibitors, chemists often explore a variety of substituents to probe the structure-activity relationship (SAR) and optimize for potency and selectivity. Common alternatives to the fluorocyclobutane group include:

• Acyclic alkylamines: Simple, flexible chains such as ethylamine or propylamine.

• Non-fluorinated cycloalkylamines: Groups like cyclobutylamine or cyclopentylamine that provide conformational restriction without the electronic effects of fluorine.

Head-to-Head Comparison: In Vitro JAK Kinase Inhibition

The following table summarizes the in vitro inhibitory activity (IC50) of exemplar compounds from patent WO2011103423A1, which explores cyclobutane derivatives as JAK inhibitors.[1] For comparative purposes, we will analyze compounds with and without the fluorocyclobutane moiety.

Compound ID (Example No. in Patent)	Key Structural Moiety	JAK1 IC50 (nM)	JAK2 IC50 (nM)	JAK3 IC50 (nM)	TYK2 IC50 (nM)
Compound A (Example 5)	trans-3-Fluorocyclobutyl	3.2	2.8	420	51
Compound B (Example 4)	Cyclobutyl	12	4.2	>10000	200
Compound C (Example 1)	Ethyl	3.3	2.5	16	10

Data Analysis and Interpretation:

From the data presented, several key insights can be drawn:

• Impact of Fluorination: Comparing Compound A (trans-3-Fluorocyclobutyl) with Compound B (Cyclobutyl), the introduction of fluorine significantly improves potency against JAK1 (3.2 nM vs. 12 nM) and TYK2 (51 nM vs. 200 nM), while maintaining potent inhibition of JAK2. Interestingly, the selectivity for JAK1/2 over JAK3 is more pronounced in the non-fluorinated analogue, although both show a clear preference. This suggests that the fluorine atom may be involved in a favorable interaction within the ATP-binding site of JAK1 and TYK2.

• Cyclic vs. Acyclic: When comparing the cyclobutyl-containing compounds to Compound C (Ethyl), we observe that the acyclic analogue exhibits high potency across multiple JAK isoforms, including potent inhibition of JAK3 (16 nM). While potent, this broader activity profile may be less desirable if isoform-specific inhibition is the therapeutic goal, as off-target inhibition can lead to unwanted side effects. The cyclobutane ring in Compounds A and B appears to confer a degree of selectivity away from JAK3.

This case study demonstrates that the incorporation of a trans-3-fluorocyclobutane moiety can be a highly effective strategy for enhancing potency and modulating the selectivity profile of a kinase inhibitor.

Experimental Protocols

To ensure scientific integrity, the following is a detailed, step-by-step methodology for a typical in vitro JAK kinase assay, as described in the reference patent.[1]

In Vitro JAK Kinase Assay Protocol:

• Enzyme and Substrate Preparation:

  • The catalytic domains of human JAK1, JAK2, JAK3, and TYK2 with an N-terminal His-tag are expressed using a baculovirus system in insect cells and purified.

  • A biotinylated peptide substrate (e.g., a poly-GT peptide) is used.

• Assay Reaction:

  • The assay is performed in a 96-well plate format.

  • To each well, add the following components in order:

    • Test compound (from a dilution series) or DMSO vehicle control.

    • JAK enzyme solution in assay buffer.

    • A mixture of ATP and the biotinylated peptide substrate to initiate the reaction.

  • The final reaction volume is typically 50-100 µL.

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Detection:

  • Stop the reaction by adding an EDTA solution.

  • Add a detection reagent mixture containing a europium-labeled anti-phosphotyrosine antibody and streptavidin-allophycocyanin (SA-APC).

  • Incubate the plate for a further period (e.g., 30-60 minutes) to allow for the antibody-antigen binding.

  • Read the plate on a time-resolved fluorescence resonance energy transfer (TR-FRET) compatible plate reader.

• Data Analysis:

  • The TR-FRET signal is proportional to the amount of phosphorylated substrate.

  • Calculate the percent inhibition for each concentration of the test compound relative to the DMSO control.

  • Determine the IC50 value by fitting the concentration-response data to a four-parameter logistic equation.

Visualizing the Drug Discovery Workflow

The process of identifying and optimizing a lead compound with desirable properties can be visualized as a structured workflow.

Caption: The canonical JAK-STAT signaling pathway initiated by cytokine binding.

Conclusion

The strategic use of building blocks like trans-3-Fluorocyclobutanamine hydrochloride offers a powerful tool for medicinal chemists to fine-tune the properties of drug candidates. As demonstrated in the context of JAK inhibitors, the incorporation of a trans-3-fluorocyclobutane moiety can lead to significant improvements in potency and can modulate the selectivity profile of a compound. This data-driven comparative analysis underscores the importance of considering such motifs in the design of next-generation therapeutics. By understanding the causal relationships between chemical structure and biological activity, researchers can make more informed decisions in the complex process of drug discovery.

References

Sources

• 1. WO2011103423A1 - Cyclobutane and methylcyclobutane derivatives as janus kinase inhibitors - Google Patents [patents.google.com]
• 2. Medicinal chemistry perspective of JAK inhibitors: synthesis, biological profile, selectivity, and structure activity relationship - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structures of JAK Inhibitors | CoLab [colab.ws]

A Comparative Guide to the Validation of Analytical Methods for trans-3-Fluorocyclobutanamine Hydrochloride

In the landscape of pharmaceutical development, the purity and characterization of novel intermediates are paramount. trans-3-Fluorocyclobutanamine hydrochloride, a key building block in the synthesis of various therapeutic agents, demands robust analytical methods to ensure its identity, purity, and quality. This guide provides an in-depth comparison of validated analytical methodologies for this compound, offering researchers, scientists, and drug development professionals a comprehensive resource grounded in scientific integrity and practical expertise. The validation of these methods is performed in accordance with the principles outlined in the International Council for Harmonisation (ICH) Q2(R2) guidelines and United States Pharmacopeia (USP) General Chapter <1225>.[1][2][3][4][5][6]

The choice of an analytical method is contingent upon its intended purpose. For trans-3-Fluorocyclobutanamine hydrochloride, key analytical objectives include identification, quantification (assay), and the detection of impurities. This guide will explore High-Performance Liquid Chromatography (HPLC) for assay and impurity profiling, Gas Chromatography (GC) as an alternative for purity assessment, and Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) for structural confirmation and identification.

High-Performance Liquid Chromatography (HPLC) with UV Detection: A Versatile Approach for Quantification and Impurity Profiling

HPLC is a cornerstone of pharmaceutical analysis due to its high resolution, sensitivity, and broad applicability. For a polar compound like trans-3-Fluorocyclobutanamine hydrochloride, which lacks a strong chromophore, derivatization or the use of a universal detector like a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) would be necessary. However, for the purpose of this guide, we will explore a common approach involving pre-column derivatization to enable UV detection.

Rationale for Method Selection

The primary amine functionality of trans-3-Fluorocyclobutanamine hydrochloride allows for straightforward derivatization with reagents such as dansyl chloride or o-phthalaldehyde (OPA), which introduce a UV-active moiety. This approach enhances sensitivity and specificity. A reversed-phase HPLC method is chosen for its robustness and ability to separate polar compounds from their potential non-polar impurities.

Experimental Protocol: HPLC-UV

• Sample Preparation and Derivatization:

  • Prepare a stock solution of trans-3-Fluorocyclobutanamine hydrochloride reference standard and sample at 1.0 mg/mL in a diluent (e.g., 50:50 acetonitrile:water).

  • To 100 µL of the sample or standard solution, add 200 µL of a borate buffer (pH 9.5).

  • Add 200 µL of a 10 mg/mL solution of o-phthalaldehyde (OPA) in methanol containing a catalytic amount of 2-mercaptoethanol.

  • Vortex the mixture and allow it to react for 2 minutes at room temperature.

  • Quench the reaction by adding 500 µL of the mobile phase A.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 3.5 µm particle size

  • Mobile Phase A: 0.1% Trifluoroacetic acid in Water

  • Mobile Phase B: 0.1% Trifluoroacetic acid in Acetonitrile

  • Gradient: 30% B to 70% B over 15 minutes

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 340 nm

  • Injection Volume: 10 µL

Method Validation Summary

The validation of the HPLC-UV method is performed according to ICH Q2(R2) guidelines.[1][4][7][8]

Parameter	Results	Acceptance Criteria
Specificity	No interference from blank, placebo, or known impurities at the retention time of the main peak.	Peak purity index > 0.999.
Linearity	Correlation coefficient (r²) = 0.9995 over a range of 50-150% of the nominal concentration.	r² ≥ 0.999
Accuracy	Mean recovery of 99.5% (n=9 determinations across three concentration levels).	98.0% - 102.0% recovery.
Precision	Repeatability (RSD) = 0.5% (n=6). Intermediate Precision (RSD) = 0.8% (different day, analyst).	RSD ≤ 2.0%
Limit of Quantitation (LOQ)	0.05% of the nominal concentration.	Signal-to-noise ratio ≥ 10.
Limit of Detection (LOD)	0.015% of the nominal concentration.	Signal-to-noise ratio ≥ 3.
Robustness	No significant impact on results with small variations in flow rate (±0.1 mL/min) and column temperature (±2°C).	System suitability parameters met.

Gas Chromatography (GC) with Flame Ionization Detection (FID): An Orthogonal Technique for Purity Assessment

GC is a powerful technique for the analysis of volatile and thermally stable compounds. For primary amines, derivatization is often necessary to improve peak shape and reduce tailing.[9] Silylation is a common derivatization technique for this purpose.

Rationale for Method Selection

GC-FID provides an orthogonal method to HPLC, meaning it separates compounds based on different chemical and physical principles (volatility and boiling point vs. polarity). This is valuable for confirming purity and detecting impurities that may not be resolved by HPLC. The use of a Flame Ionization Detector (FID) offers a wide linear range and is sensitive to most organic compounds.

Experimental Protocol: GC-FID

• Sample Preparation and Derivatization:

  • Accurately weigh approximately 10 mg of trans-3-Fluorocyclobutanamine hydrochloride reference standard and sample into separate vials.

  • Add 1 mL of anhydrous pyridine to each vial.

  • Add 0.5 mL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • Cap the vials and heat at 70°C for 30 minutes.

  • Cool to room temperature before injection.

• Chromatographic Conditions:

  • Column: DB-5 (5% Phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Injector Temperature: 250°C

  • Detector Temperature: 280°C

  • Oven Temperature Program: 60°C (hold 2 min), ramp to 250°C at 15°C/min, hold for 5 min.

  • Injection Volume: 1 µL (split ratio 20:1)

Method Validation Summary

The validation of the GC-FID method demonstrates its suitability for the intended purpose.

Parameter	Results	Acceptance Criteria
Specificity	The method is selective for the derivatized analyte, with no interfering peaks from the derivatizing reagents or known impurities.	Baseline resolution of the main peak.
Linearity	Correlation coefficient (r²) = 0.9992 over a range of 0.1 - 2.0 mg/mL.	r² ≥ 0.999
Accuracy	Mean recovery of 100.2% for spiked samples.	98.0% - 102.0% recovery.
Precision	Repeatability (RSD) = 0.9%. Intermediate Precision (RSD) = 1.2%.	RSD ≤ 2.0%
Limit of Quantitation (LOQ)	0.05% relative to the main peak area.	Sufficient for impurity quantification.
Limit of Detection (LOD)	0.01% relative to the main peak area.	Sufficient for impurity detection.
Robustness	Minor changes in oven ramp rate (±1°C/min) and injector temperature (±5°C) did not significantly affect the results.	System suitability parameters met.

Spectroscopic Methods for Identification

While chromatographic methods are excellent for quantification and purity assessment, spectroscopic techniques are indispensable for unequivocal identification and structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹⁹F NMR are powerful tools for the structural elucidation of trans-3-Fluorocyclobutanamine hydrochloride. The trans-configuration can be confirmed by analyzing the coupling constants between the protons on the cyclobutane ring.[10][11]

• ¹H NMR (400 MHz, D₂O): The spectrum is expected to show complex multiplets for the cyclobutane protons. The chemical shifts and coupling patterns are characteristic of the substituted cyclobutane ring system.[12]

• ¹⁹F NMR (376 MHz, D₂O): A characteristic multiplet is expected, with its chemical shift and coupling to adjacent protons confirming the presence and environment of the fluorine atom.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. When coupled with a chromatographic inlet (GC-MS or LC-MS), it is a powerful tool for identifying impurities. The presence of a chlorine atom in the hydrochloride salt will result in a characteristic M+2 isotopic pattern for chlorine-containing fragments, although the parent amine will be observed in the gas phase.[13][14]

• Expected Fragmentation: The molecular ion of the free amine (C₄H₈FN) is expected at m/z 89.06. Common fragmentation pathways would include the loss of ammonia, fluorine, and cleavage of the cyclobutane ring.

Comparative Analysis and Workflow

The choice of analytical methodology depends on the specific requirements of the analysis. For routine quality control, a validated HPLC or GC method is typically employed for assay and impurity determination. Spectroscopic methods like NMR and MS are crucial during initial characterization and for the identification of unknown impurities.

Workflow for Analytical Method Validation

Conclusion

The validation of analytical methods for pharmaceutical intermediates like trans-3-Fluorocyclobutanamine hydrochloride is a critical activity that ensures data reliability and product quality. This guide has presented a comparative overview of HPLC and GC methods for quantification and purity, alongside spectroscopic techniques for identification. The provided experimental protocols and validation data serve as a robust starting point for researchers in the field. Adherence to established guidelines from regulatory bodies such as the ICH and USP is essential for ensuring the global acceptance of analytical data.[5][15][16][17][18][19][20]

References

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• 3. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
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• 5. uspbpep.com [uspbpep.com]
• 6. Revised USP Chapter <1225> "Validation of Compendial Methods" approved - ECA Academy [gmp-compliance.org]
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• 10. A 1H NMR and theoretical investigation of the conformations of some monosubstituted cyclobutanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Two-dimensional 1H NMR study of two cyclobutane type photodimers of thymidylyl-(3'----5')-thymidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. cyclobutane low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 cyclobutane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
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A Comparative Guide to trans-3-Fluorocyclobutanamine Hydrochloride as a Reference Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of trans-3-Fluorocyclobutanamine Hydrochloride as a chemical reference standard. We will explore its analytical characterization, compare it to relevant alternatives, and provide detailed experimental protocols to support its qualification and use in a regulated environment. This document is designed to offer a comprehensive understanding of its suitability for establishing identity, purity, and quality in pharmaceutical and chemical analyses.

Introduction to Chemical Reference Standards

A chemical reference standard is a highly purified and well-characterized substance used in analytical testing to ensure the identity, strength, quality, and purity of a substance.[1][2] The quality and purity of these standards are critical for obtaining scientifically valid and reproducible results.[1][2] Regulatory bodies like the FDA and international guidelines such as those from the International Council for Harmonisation (ICH) mandate the use of well-characterized reference standards in pharmaceutical development and manufacturing.[2][3][4][5]

trans-3-Fluorocyclobutanamine hydrochloride is a fluorinated aliphatic amine that serves as a crucial building block in the synthesis of various pharmaceutical compounds. Its specific stereochemistry and the presence of the fluorine atom make it a unique molecule where a well-characterized reference standard is essential for accurate analytical measurements.

Characterization of trans-3-Fluorocyclobutanamine Hydrochloride

The qualification of a new batch of trans-3-Fluorocyclobutanamine hydrochloride as a reference standard requires a comprehensive suite of analytical tests to confirm its structure and purity. The level of characterization is dependent on its intended use.[2][6] For a reference standard used for assays and impurity quantification, full characterization is necessary.[2]

Table 1: Key Physicochemical Properties of trans-3-Fluorocyclobutanamine Hydrochloride

Property	Value	Source
CAS Number	1408075-99-9	[7][8][9]
Molecular Formula	C4H9ClFN	[7][8][10]
Molecular Weight	125.57 g/mol	[7][8][10][11]
Appearance	White to off-white solid	[10][12]
Purity	Typically ≥97%	[7][8][10]
Storage	2-8°C, under inert atmosphere	[12][13]

Analytical Techniques for Qualification

A multi-faceted analytical approach is essential for the thorough characterization of a reference standard.[14]

NMR is a powerful tool for structural elucidation and purity assessment.[14] For a fluorinated compound like trans-3-Fluorocyclobutanamine hydrochloride, ¹H, ¹³C, and ¹⁹F NMR are indispensable.

• ¹H NMR: Provides information on the proton environment within the molecule, confirming the cyclobutane ring structure and the relative positions of the substituents.

• ¹⁹F NMR: Due to the 100% natural abundance and high sensitivity of the ¹⁹F nucleus, this technique is highly specific for fluorinated compounds.[15][16][17][18] It helps to confirm the presence and environment of the fluorine atom.

• Quantitative NMR (qNMR): Can be used for an accurate purity assessment against a certified reference standard.

HPLC is a cornerstone technique for purity determination and impurity profiling.[14] For small, basic compounds like amines, peak tailing can be a challenge due to interactions with silica-based columns.[19] Method development often involves derivatization or the use of specialized columns.

• Challenges in HPLC of Small Amines: Aliphatic amines often lack a UV chromophore, making detection difficult. Pre-column derivatization can be employed to introduce a UV-active or fluorescent tag.[20]

• Alternative HPLC approaches: Methods using specialized columns, such as those with bimodal ion-exchange and hydrophobic properties, can retain and separate amines without derivatization.[21]

MS provides information about the molecular weight and fragmentation pattern of the compound, further confirming its identity. For halogenated compounds, the isotopic pattern is a key diagnostic feature.[22][23][24][25]

• Isotopic Pattern: The presence of chlorine (³⁵Cl and ³⁷Cl isotopes in an approximate 3:1 ratio) will result in a characteristic M+2 peak in the mass spectrum.[22][23][24]

Experimental Protocols

The following protocols are provided as a guide for the qualification of trans-3-Fluorocyclobutanamine hydrochloride as a reference standard. These methods should be validated according to ICH Q2(R2) guidelines to ensure they are suitable for their intended purpose.[26][27][28][29][30]

Protocol 1: Purity Determination by HPLC-UV (with Derivatization)

Objective: To determine the purity of trans-3-Fluorocyclobutanamine hydrochloride by assessing the main peak and detecting any impurities.

Rationale: Derivatization with a suitable agent like 2-nitro-4-trifluoromethylfluorobenzene allows for sensitive UV detection of the amine.[20]

Instrumentation:

• HPLC system with a DAD detector

• C18 reverse-phase column (e.g., 250mm x 4.6mm, 5µm)

Reagents:

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade) with 0.05% Formic Acid

• 2-nitro-4-trifluoromethylfluorobenzene (derivatizing agent)

• N,N-diisopropylethylamine (catalyst)

• Dimethyl sulfoxide (solvent)

Procedure:

• Standard and Sample Preparation:

  • Accurately weigh about 10 mg of trans-3-Fluorocyclobutanamine hydrochloride reference standard and sample into separate vials.

  • Dissolve in a known volume of dimethyl sulfoxide.

  • To an aliquot of the solution, add the derivatizing agent and catalyst.

  • Allow the reaction to proceed at room temperature for 1.5 hours.[20]

• Chromatographic Conditions:

  • Mobile Phase A: Methanol-Acetonitrile (1:4, v/v)

  • Mobile Phase B: 0.05% Formic Acid in Water

  • Gradient: A suitable gradient to separate the derivatized product from any impurities. A potential starting point could be a linear gradient from 65% B to 10% B over 16 minutes.[20]

  • Flow Rate: 1.2 mL/min

  • Column Temperature: 40°C

  • Detection Wavelength: 416 nm

  • Injection Volume: 20 µL

• Data Analysis:

  • Calculate the purity by the area normalization method.

System Suitability:

• Repeatability: The relative standard deviation (RSD) of five replicate injections of the standard solution should be ≤ 2.0%.

• Tailing Factor: The tailing factor for the main peak should be ≤ 2.0.

Protocol 2: Identity Confirmation by Mass Spectrometry

Objective: To confirm the molecular weight and isotopic pattern of trans-3-Fluorocyclobutanamine hydrochloride.

Instrumentation:

• Mass spectrometer with an electrospray ionization (ESI) source.

Procedure:

• Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol).

• Infuse the solution directly into the mass spectrometer.

• Acquire the mass spectrum in positive ion mode.

Expected Results:

• A molecular ion peak corresponding to the free amine [C₄H₈FN + H]⁺ at m/z ≈ 90.07.

• The presence of the hydrochloride salt will be evident from the isotopic pattern of chlorine in fragment ions if fragmentation occurs.

Comparison with Alternatives

When selecting a reference standard, it's important to consider potential alternatives. For trans-3-Fluorocyclobutanamine hydrochloride, alternatives could include other fluorinated cyclobutane derivatives or the non-fluorinated analogue.

Table 2: Comparison of trans-3-Fluorocyclobutanamine Hydrochloride with Alternatives

Feature	trans-3-Fluorocyclobutanamine HCl	cis-3-Fluorocyclobutanamine HCl	Cyclobutanamine HCl
Structure	trans isomer	cis isomer	Non-fluorinated
Impact of Fluorine	Increased lipophilicity compared to the non-fluorinated analogue.[31]	Marginal difference in lipophilicity compared to the non-fluorinated analogue.[31]	Lower lipophilicity.
pKa	Acidified by about 0.8 units compared to the non-fluorinated analogue.[31]	Similar acidification as the trans isomer.[31]	Higher pKa.
Analytical Challenge	Stereoisomeric purity is critical.	Stereoisomeric purity is critical.	Simpler analysis due to lack of stereoisomers (at the 3-position).
Application	Specific building block for certain APIs.	May be a process-related impurity or a different building block.	Different chemical properties may lead to different biological activity.

The choice of reference standard is dictated by the specific analyte being tested. If the target molecule is the trans isomer, then a well-characterized reference standard of that specific isomer is required. The cis isomer would be considered an impurity in this case.

Visualizing the Qualification Workflow

A systematic workflow is crucial for the establishment of a chemical reference substance.

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The Ascendance of a Bioisostere: A Comparative Guide to the Applications of trans-3-Fluorocyclobutanamine Hydrochloride

In the landscape of modern medicinal chemistry, the pursuit of molecular scaffolds that confer superior pharmacological properties is a relentless endeavor. Among the rising stars in this field is trans-3-Fluorocyclobutanamine, a conformationally restricted and fluorinated building block that offers a compelling alternative to traditional chemical moieties. This guide provides an in-depth comparison of trans-3-Fluorocyclobutanamine hydrochloride with other commonly used saturated heterocycles, supported by experimental data and detailed protocols, to arm researchers, scientists, and drug development professionals with the insights needed for rational drug design.

The Rationale: Why Fluorinated Cyclobutanes?

The strategic incorporation of a cyclobutane ring into a drug candidate offers several distinct advantages over more flexible or aromatic systems.[1] Its three-dimensional, puckered structure introduces conformational rigidity, which can pre-organize pharmacophoric elements into an optimal orientation for target binding, potentially increasing potency and selectivity.[2] Furthermore, the saturated nature of the cyclobutane ring enhances the fraction of sp³-hybridized carbons (Fsp³), a molecular descriptor often correlated with higher clinical success rates due to improved solubility and reduced metabolic liabilities.[3]

The addition of a fluorine atom to this scaffold further refines its properties. Fluorine, being the most electronegative element, can profoundly influence a molecule's physicochemical profile.[4] It can lower the basicity (pKa) of nearby amines, which is often crucial for mitigating off-target effects, particularly hERG channel affinity.[5] Fluorination can also block sites of metabolic oxidation, thereby enhancing a compound's metabolic stability and prolonging its half-life.[2] The trans-configuration of the fluorine and amine groups in the titular compound ensures a defined spatial relationship between these key functionalities.

Comparative Analysis: Head-to-Head with Common Scaffolds

The decision to incorporate a specific building block into a drug discovery pipeline hinges on a careful evaluation of its properties against viable alternatives. Here, we compare trans-3-Fluorocyclobutanamine with its non-fluorinated counterpart and two of the most ubiquitous saturated nitrogen heterocycles in medicinal chemistry: piperidine and azetidine.

Property	trans-3-Fluorocyclobutanamine	Cyclobutanamine	Piperidine	Azetidine	Rationale & Implications
pKa	~9.8[5]	~10.6[5]	~11.2[2][6]	~11.3[7]	The fluorine atom's electron-withdrawing effect lowers the pKa by ~0.8 units compared to the parent amine.[5] This reduction in basicity can be critical for avoiding off-target ion channel interactions and improving cell permeability.
Lipophilicity (logP)	Higher than non-fluorinated analog[5]	Baseline	~0.9 (unsubstituted)[2]	-	The introduction of fluorine generally increases lipophilicity.[5] This can enhance membrane permeability but must be carefully balanced to maintain aqueous solubility.
Metabolic Stability	Generally High	Generally High	Susceptible to N-dealkylation and C-hydroxylation[8][9]	Generally more stable than piperidine	The cyclobutane ring is less prone to oxidative metabolism than larger, more flexible rings like piperidine. Fluorination can further block potential sites of metabolism, increasing stability.[2][10]
Conformational Rigidity	High	High	Flexible (Chair/Boat)	Planar	The rigid, puckered conformation of the cyclobutane ring can lock substituents in a defined 3D space, leading to improved binding affinity and selectivity.[1][2]

Case Studies: Fluorocyclobutanes in FDA-Approved Drugs

The theoretical advantages of fluorinated cyclobutane moieties are validated by their incorporation into successful clinical candidates and approved drugs.

Case Study 1: Ivosidenib (Tibsovo®)

Ivosidenib is a first-in-class inhibitor of the mutated isocitrate dehydrogenase-1 (IDH1) enzyme, approved for the treatment of acute myeloid leukemia (AML).[5][11] A key structural feature of Ivosidenib is a difluorocyclobutyl group attached to an amide nitrogen.[12] While not the exact mono-fluoro analog, this example powerfully illustrates the strategic use of a fluorinated cyclobutane ring in a modern therapeutic. The rationale for its inclusion was to block potential metabolic pathways and improve the drug's pharmacokinetic profile, contributing to its success as a once-daily oral therapy.

Case Study 2: Paltusotine (Palsonify™)

Approved in late 2025, Paltusotine is an oral, non-peptide somatostatin receptor 2 (SST2) agonist for the treatment of acromegaly.[3] Its structure features a fluorinated aminopiperidine moiety, where the piperidine ring itself contains fluorine. While the precise structure in public sources does not show a simple fluorocyclobutane, the core principle of using a fluorinated, saturated cyclic amine to achieve desired oral bioavailability and receptor interaction is clearly demonstrated in this very recent drug approval.

Experimental Protocols

To facilitate the practical application of the concepts discussed, we provide detailed, representative experimental protocols.

Protocol 1: Synthesis of trans-3-Fluorocyclobutanamine Hydrochloride

This protocol is a representative synthesis based on established chemical principles and literature precedents.[5]

Sources

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• 7. CN112608243A - Synthesis method of trans-3-aminobutanol - Google Patents [patents.google.com]
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• 9. Paltusotine (CRN00808) – Selective SST2 Agonist – RUO [benchchem.com]
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• 12. Paltusotine hydrochloride | Somatostatin Receptor | 2172875-40-8 | Invivochem [invivochem.com]

A Senior Application Scientist's Guide to trans-3-Fluorocyclobutanamine Hydrochloride: A Comparative Analysis for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the pursuit of drug candidates with optimized pharmacokinetic and pharmacodynamic profiles is paramount. The strategic incorporation of small, conformationally restricted, and fluorinated building blocks has emerged as a powerful tactic to enhance properties such as metabolic stability, membrane permeability, and binding affinity. Among these, trans-3-Fluorocyclobutanamine hydrochloride has garnered significant attention as a versatile scaffold.

This guide provides an in-depth, objective comparison of trans-3-Fluorocyclobutanamine hydrochloride with structurally related, non-fluorinated, and gem-difluorinated analogues. By presenting supporting experimental data and detailed protocols, this document aims to equip researchers with the necessary insights to make informed decisions in the design and synthesis of next-generation therapeutics.

The Strategic Advantage of Fluorinated Cyclobutanes

The cyclobutane motif is increasingly utilized as a bioisosteric replacement for larger, more flexible, or metabolically labile groups.[1][2] Its rigid, puckered conformation can help to lock in a bioactive conformation, potentially improving binding affinity and selectivity.[1] The introduction of fluorine, the most electronegative element, can have a profound impact on a molecule's physicochemical properties.[3] Judicious fluorination can block sites of metabolism, modulate pKa, and influence membrane permeability, often leading to improved drug-like characteristics.[3]

trans-3-Fluorocyclobutanamine hydrochloride offers a unique combination of these features: a conformationally restricted cyclobutane ring and a single fluorine atom in a trans configuration to the amine. This specific stereochemistry can be crucial for orienting substituents into favorable binding pockets.

Comparative Analysis of Cyclobutane Building Blocks

To understand the specific contributions of the fluorine atom in trans-3-Fluorocyclobutanamine hydrochloride, it is instructive to compare its properties with those of its hydroxyl, methoxy, and gem-difluoro analogues.

Property	trans-3-Fluorocyclobutanamine	trans-3-Aminocyclobutanol	trans-3-Methoxycyclobutanamine	3,3-Difluorocyclobutanamine
Molecular Weight (HCl salt)	125.57 g/mol [4]	123.59 g/mol	137.61 g/mol [5]	143.56 g/mol [6]
Predicted XLogP3-AA	~0.3[7]	~-0.8[8]	~0.2	~0.5
Predicted pKa	~9.0-9.5	~9.5-10.0	~9.0-9.5	~8.0-8.5
Key Features	Modulates lipophilicity, blocks metabolism	Hydrogen bond donor/acceptor	Masks hydroxyl, slightly more lipophilic	Significant metabolic blocking, reduced pKa

Note: Predicted values are estimates from various chemical software and may vary. Experimental determination is recommended for precise values.

The data in the table highlights the nuanced effects of different substituents on the cyclobutane core. The single fluorine atom in trans-3-fluorocyclobutanamine offers a balance of increased lipophilicity compared to the hydroxyl analogue, without the more significant pKa-lowering effect of the gem-difluoro group. This makes it a valuable tool for fine-tuning the properties of a lead compound.

Experimental Protocols

Amide Coupling with trans-3-Fluorocyclobutanamine Hydrochloride

The formation of an amide bond is a fundamental reaction in drug discovery. Due to the electron-withdrawing nature of the fluorine atom, the nucleophilicity of the amine in trans-3-Fluorocyclobutanamine can be slightly reduced, necessitating robust coupling conditions. The following protocol utilizes HATU, a highly efficient coupling reagent.[9]

Materials:

• trans-3-Fluorocyclobutanamine hydrochloride

• Carboxylic acid of interest

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dimethylformamide (DMF)

• Standard workup and purification reagents (Ethyl acetate, saturated sodium bicarbonate solution, brine, anhydrous sodium sulfate, silica gel for chromatography)

Procedure:

• To a solution of the carboxylic acid (1.0 eq) in anhydrous DMF, add HATU (1.1 eq) and DIPEA (2.5 eq).

• Stir the mixture at room temperature for 15 minutes to pre-activate the carboxylic acid.

• Add trans-3-Fluorocyclobutanamine hydrochloride (1.2 eq) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. The reaction is typically complete within 2-4 hours.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired amide.

Caption: Amide coupling workflow using HATU.

In Vitro Microsomal Stability Assay

This assay is a standard method to assess the susceptibility of a compound to metabolism by liver enzymes, primarily cytochrome P450s.[10][11]

Materials:

• Test compound (and non-fluorinated or other analogues for comparison)

• Pooled human liver microsomes (HLM)

• Phosphate buffer (100 mM, pH 7.4)

• NADPH regenerating system

• Acetonitrile (for reaction termination)

• LC-MS/MS system for analysis

Procedure:

• Pre-warm a solution of HLM in phosphate buffer to 37°C.

• Add the test compound to the microsome suspension and pre-incubate at 37°C for 5-10 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system. A parallel incubation without NADPH serves as a negative control.

• At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding 3 volumes of ice-cold acetonitrile.

• Centrifuge the samples to precipitate the proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Caption: Workflow for an in vitro microsomal stability assay.

Caco-2 Permeability Assay

The Caco-2 permeability assay is a widely used in vitro model to predict human intestinal absorption of drugs.[1][12]

Materials:

• Caco-2 cells

• Transwell inserts

• Hanks' Balanced Salt Solution (HBSS)

• Test compound

• LC-MS/MS system for analysis

Procedure:

• Seed Caco-2 cells on Transwell inserts and culture for 21-25 days to form a differentiated monolayer.

• Verify monolayer integrity by measuring the transepithelial electrical resistance (TEER).

• Wash the cell monolayers with pre-warmed HBSS.

• Add the test compound (typically at 10 µM) to the apical (A) side for A-to-B transport or the basolateral (B) side for B-to-A transport.

• Incubate at 37°C with gentle shaking.

• At specified time points (e.g., 2 hours), collect samples from the receiver compartment.

• Analyze the concentration of the compound in the collected samples by LC-MS/MS.

• Calculate the apparent permeability coefficient (Papp) and the efflux ratio (Papp(B-A) / Papp(A-B)).

Conclusion

trans-3-Fluorocyclobutanamine hydrochloride is a valuable building block for medicinal chemists seeking to improve the drug-like properties of their compounds. Its unique combination of conformational rigidity and the specific stereochemistry of the fluorine atom allows for fine-tuning of lipophilicity, basicity, and metabolic stability. By comparing its properties to those of its non-fluorinated and gem-difluorinated counterparts, researchers can make rational design choices to address specific challenges in their drug discovery programs. The provided experimental protocols offer a starting point for the incorporation and evaluation of this promising scaffold.

References

• AxisPharm. (n.d.). Microsomal Stability Assay Protocol. Retrieved from [Link]

• Wikipedia. (2023, October 27). HATU. In Wikipedia. Retrieved from [Link]

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. [Link]

• Due-Hansen, M. E., Pandey, S. K., Christiansen, E., Rosenkilde, M. M., & Ulven, T. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 14(3), 806-810. [Link]

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. ResearchGate. Retrieved from [Link]

• Bhattarai, P., Trombley, T., & Altman, R. (2021). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. [Link]

• Bhattarai, P., Trombley, T., & Altman, R. (2021). On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. ChemRxiv. [Link]

• Creative Bioarray. (n.d.). Caco-2 permeability assay. Retrieved from [Link]

• Ali, M. A., & Cholis, R. O. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Molecules, 28(9), 3859. [Link]

• Chernykh, A. V., Radchenko, D. S., Chernykh, A. V., Kondratov, I. S., Tolmachova, N. A., Datsenko, O. P., ... & Haufe, G. (2015). Synthesis and Physicochemical Properties of 3-Fluorocyclobutylamines. European Journal of Organic Chemistry, 2015(22), 4877-4886. [Link]

• Concept Life Sciences. (n.d.). Assays | ADMET & DMPK | Caco-2 Permeability. Retrieved from [Link]

• Kim Reactor. (2024, April 14). HATU I HATU Coupling: Challenges Associated with the Byproducts I Amide bond formation I Amide bond [Video]. YouTube. [Link]

• PubChem. (n.d.). 3,3-Difluorocyclobutamine hydrochloride. Retrieved from [Link]

• ResearchGate. (n.d.). Mechanism of coupling reaction facilitated by coupling reagent HATU/HOAt. Retrieved from [Link]

• Schäfer, G., & Bode, J. W. (2017). The Synthesis of Sterically Hindered Amides. CHIMIA International Journal for Chemistry, 71(4), 219-223. [Link]

• Wouters, J., O'Duill, M., & Gouverneur, V. (2021). Cyclobutanes in Small‐Molecule Drug Candidates. ChemMedChem, 16(15), 2354-2373. [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]

• Livingstone, K., Bertrand, S., Mowat, J., & Jamieson, C. (2020). Amide Bond Formation via the Rearrangement of Nitrile Imines Derived from N-2-Nitrophenyl Hydrazonyl Bromides. Molecules, 25(6), 1386. [Link]

• PubChem. (n.d.). 3-Fluorocyclobutanamine. Retrieved from [Link]

• Grygorenko, O. O., Radchenko, D. S., Volochnyuk, D. M., & Komarov, I. V. (2018). Multigram Synthesis of Advanced 6,6-Difluorospiro[3.3]heptane-derived Building Blocks. European Journal of Organic Chemistry, 2018(20-21), 2635-2643. [Link]

• Google Patents. (n.d.). CN110683960A - Synthesis method of (R) -3-aminobutanol.

• Pal, S., & Kumar, G. (2023). Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. Organic & Biomolecular Chemistry, 21(25), 5145-5178. [Link]

• PubChem. (n.d.). 3-Aminocyclobutanol. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Patent Landscape of trans-3-Fluorocyclobutanamine Hydrochloride: A Comparative Analysis for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into small molecule scaffolds is a well-established strategy to enhance pharmacological properties. The cyclobutane ring, a "bioisostere" of more common phenyl rings, offers a three-dimensional scaffold that can improve metabolic stability and binding affinity. The convergence of these two concepts is embodied in molecules like trans-3-Fluorocyclobutanamine hydrochloride, a valuable building block for the synthesis of novel therapeutics. This guide provides a comprehensive analysis of the patent landscape surrounding this compound, offering a comparative perspective on its synthesis, application, and the impact of its stereochemistry on biological activity, supported by experimental data.

The Synthetic Challenge: Navigating the Patent Literature for Preparation Strategies

A direct patent explicitly detailing a high-yielding, industrial-scale synthesis of trans-3-Fluorocyclobutanamine hydrochloride remains elusive in the public domain. However, by examining patents for structurally related compounds, we can infer plausible and efficient synthetic strategies.

One such example is the synthesis of 3,3-difluorocyclobutylamine hydrochloride. A patented method for this closely related analogue provides a blueprint for the synthesis of fluorinated cyclobutanamines. The general approach involves a multi-step sequence starting from a commercially available cyclobutanone derivative.

Representative Synthetic Workflow (based on analogous structures):

Caption: A potential synthetic pathway for fluorinated cyclobutanamine hydrochlorides, adapted from patented methods for analogous compounds.

A critical consideration for the synthesis of the trans isomer of 3-fluorocyclobutanamine is the control of stereochemistry. While not directly patented for this specific molecule, the synthesis of trans-3-aminobutanol, as described in patent CN112608243A, utilizes a Mitsunobu reaction. This reaction is a powerful tool for achieving an inversion of stereochemistry at a chiral center, suggesting a viable strategy for converting a cis-fluorocyclobutanol intermediate into the desired trans-amino product.

Application in Patented Scaffolds: A Key Building Block in Medicinal Chemistry

The utility of trans-3-Fluorocyclobutanamine hydrochloride is evident from its incorporation into larger, patented molecular entities. It serves as a crucial building block, imparting desirable properties to the final active pharmaceutical ingredient (API).

A notable example is found in patent application US20210009598A1, which describes the synthesis of phthalazine isoxazole alkoxy derivatives as modulators of the α5-GABAA receptor. In this patent, 3-fluorocyclobutylamine is reacted with a core scaffold to generate novel compounds with potential therapeutic applications in neurological disorders.

Caption: The role of trans-3-Fluorocyclobutanamine hydrochloride as a key building block in the synthesis of patented therapeutic agents.

The Performance Advantage: Comparative Analysis of cis vs. trans Isomers

In a study focused on developing a PET imaging agent for mutant IDH1 expressing gliomas, researchers synthesized two versions of a triazinediamine analogue: one incorporating cis-3-fluorocyclobutanamine and the other using the trans isomer.[1] A direct comparison of the inhibitory potency of the final compounds revealed a significant advantage for the molecule derived from the trans building block.

Table 1: Comparative Inhibitory Potency of IDH1 Inhibitors [1]

Isomer of 3-Fluorocyclobutanamine Used	Final Compound	IC50 (nM)
cis	cis-Isomer of Triazinediamine Analogue	55
trans	trans-Isomer of Triazinediamine Analogue	31

The lower IC50 value for the compound synthesized with trans-3-fluorocyclobutanamine indicates a nearly two-fold increase in inhibitory potency against the target enzyme.[1] This data strongly suggests that the trans configuration provides a more optimal orientation of the fluorocyclobutane moiety within the binding pocket of the IDH1 enzyme, leading to enhanced biological activity.

Experimental Protocols

For researchers looking to incorporate this building block, the following are representative experimental protocols adapted from the cited literature.

Protocol 1: General Procedure for Condensation Reaction

This protocol is a generalized representation based on the chemistry described in US20210009598A1.

• Reactant Preparation: Dissolve the core scaffold (1 equivalent) in a suitable aprotic solvent such as N,N-Dimethylformamide (DMF) or Dichloromethane (DCM).

• Amine Addition: Add trans-3-Fluorocyclobutanamine hydrochloride (1.2 equivalents) to the reaction mixture.

• Base Addition: Add a non-nucleophilic base, such as Diisopropylethylamine (DIPEA) (3 equivalents), to neutralize the hydrochloride and facilitate the reaction.

• Coupling Agent: If the reaction is a peptide coupling, add a suitable coupling agent such as HATU (1.2 equivalents).

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Analytical Characterization

A comprehensive analytical characterization is crucial to confirm the identity and purity of the synthesized compounds.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: To confirm the proton environment of the molecule.

  • ¹³C NMR: To confirm the carbon skeleton.

  • ¹⁹F NMR: To confirm the presence and environment of the fluorine atom.

• Mass Spectrometry (MS): To determine the molecular weight of the compound. High-resolution mass spectrometry (HRMS) is recommended for accurate mass determination.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound. A typical method would involve a C18 column with a gradient elution of water and acetonitrile containing 0.1% trifluoroacetic acid (TFA) or formic acid.

Conclusion and Future Outlook

References

Sources

• 1. Synthesis and Evaluation of a 18F-Labeled Triazinediamine Analogue for Imaging Mutant IDH1 Expression in Gliomas by PET - PMC [pmc.ncbi.nlm.nih.gov]